Cholesteryl 4,7,10,13,16-docosapentaenoate

Core Science & Biosynthesis

An In-depth Technical Guide to Cholesteryl 4,7,10,13,16-docosapentaenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 4,7,10,13,16-docosapentaenoate is a specific molecular species belonging to the class of lipids known as cholesteryl esters. These esters are formed through the condensation of a cholesterol molecule and a fatty acid, in this case, 4,7,10,13,16-docosapentaenoic acid. Cholesteryl esters are critical components of cellular and systemic lipid metabolism, primarily involved in the transport and storage of cholesterol.[1] Due to their extreme hydrophobicity, they are typically found in the core of lipoprotein particles, such as low-density lipoprotein (LDL) and high-density lipoprotein (HDL), and within intracellular lipid droplets.[1][2] The accumulation of certain cholesteryl esters has been linked to the pathology of several diseases, including atherosclerosis and neurodegenerative disorders like Alzheimer's disease.[1][3] This guide provides a comprehensive technical overview of Cholesteryl 4,7,10,13,16-docosapentaenoate, detailing its chemical properties, biological significance, biosynthesis, and analytical methodologies.

Chemical and Physical Properties

Cholesteryl 4,7,10,13,16-docosapentaenoate is a large, nonpolar molecule with the chemical formula C49H78O2 and a molecular weight of approximately 700.1 g/mol .

Structure:

The molecule consists of a cholesterol backbone esterified to the 22-carbon polyunsaturated fatty acid, 4,7,10,13,16-docosapentaenoic acid. The cholesterol component is a tetracyclic steroid, while the fatty acid tail contains five double bonds, rendering the molecule susceptible to oxidation.

Table 1: Physicochemical Properties of Cholesteryl 4,7,10,13,16-docosapentaenoate

Property	Value	Source
Molecular Formula	C49H78O2	PubChem
Molecular Weight	700.1 g/mol	PubChem
Physical State	Expected to be a waxy solid or viscous oil at room temperature	Inferred from similar lipids
Solubility	Insoluble in water; Soluble in nonpolar organic solvents	General property of cholesteryl esters
Melting Point	Not empirically determined for this specific ester

Biological Significance

The biological role of Cholesteryl 4,7,10,13,16-docosapentaenoate has not been extensively studied as a distinct entity. However, its significance can be inferred from the functions of its constituent parts and the general behavior of polyunsaturated cholesteryl esters.

Role in Lipoprotein Metabolism:

Cholesteryl esters are the primary form in which cholesterol is transported in the bloodstream within lipoproteins.[1] The esterification of cholesterol to fatty acids, a process catalyzed by lecithin-cholesterol acyltransferase (LCAT) in HDL and acyl-CoA:cholesterol acyltransferase (ACAT) within cells, is crucial for packaging cholesterol into the hydrophobic core of these particles.[4] This allows for the efficient transport of cholesterol from peripheral tissues back to the liver, a process known as reverse cholesterol transport.[5]

Potential Implications in Atherosclerosis:

The accumulation of cholesteryl esters within macrophages in the arterial wall is a hallmark of atherosclerosis, leading to the formation of foam cells.[6] While the specific contribution of Cholesteryl 4,7,10,13,16-docosapentaenoate to this process is unknown, the nature of the fatty acyl chain in cholesteryl esters can influence the physical properties and metabolic fate of lipoproteins. Polyunsaturated cholesteryl esters, like the one discussed here, may have different susceptibilities to oxidation compared to saturated or monounsaturated counterparts, a key event in the initiation and progression of atherosclerosis.

Neurological Context:

Increased levels of cholesteryl esters have been observed in the brains of individuals with neurodegenerative diseases such as Huntington's and Alzheimer's disease.[1] A lipidomics study identified reductions in several long-chain cholesteryl esters in the plasma of Alzheimer's patients, suggesting a potential role for these molecules in the disease's pathophysiology.[3]

Biosynthesis and Metabolism

The formation of Cholesteryl 4,7,10,13,16-docosapentaenoate involves the enzymatic esterification of cholesterol with 4,7,10,13,16-docosapentaenoic acid.

Biosynthesis of 4,7,10,13,16-docosapentaenoic acid:

This polyunsaturated fatty acid is synthesized from shorter-chain fatty acids through a series of elongation and desaturation reactions primarily occurring in the endoplasmic reticulum and peroxisomes. The established pathway is as follows: 7,10,13,16-docosatetraenoic acid (22:4) is elongated to 9,12,15,18-tetracosatetraenoic acid (24:4), which is then desaturated to 6,9,12,15,18-tetracosapentaenoic acid (24:5). Finally, a cycle of peroxisomal beta-oxidation shortens the chain to yield 4,7,10,13,16-docosapentaenoic acid (22:5).[1][7]

Caption: Biosynthetic pathway of 4,7,10,13,16-docosapentaenoic acid.

Esterification to Cholesterol:

Two primary enzymes are responsible for the esterification of cholesterol:

• Acyl-CoA:cholesterol acyltransferase (ACAT): Located in the endoplasmic reticulum of various cells, ACAT utilizes fatty acyl-CoAs to esterify cholesterol for intracellular storage in lipid droplets.[5]

• Lecithin-cholesterol acyltransferase (LCAT): Found in plasma and associated with HDL particles, LCAT transfers a fatty acid from the sn-2 position of phosphatidylcholine to cholesterol, playing a key role in HDL maturation and reverse cholesterol transport.[4]

The substrate specificity of these enzymes for 4,7,10,13,16-docosapentaenoic acid has not been extensively characterized. However, studies with the structurally similar docosahexaenoic acid (DHA) suggest that very-long-chain polyunsaturated fatty acids can be substrates for ACAT, albeit potentially less preferred than monounsaturated fatty acids like oleic acid.[5]

Analytical Methodologies

The analysis of specific cholesteryl esters like Cholesteryl 4,7,10,13,16-docosapentaenoate within complex biological matrices presents a significant analytical challenge due to their hydrophobicity and the presence of numerous other lipid species.

Lipid Extraction:

A robust lipid extraction is the foundational step for accurate analysis. The Folch or Bligh-Dyer methods, which utilize chloroform and methanol mixtures, are standard protocols for extracting a broad range of lipids, including cholesteryl esters, from tissues and plasma.

Chromatographic Separation:

Due to the complexity of the lipidome, chromatographic separation is typically required prior to detection.

• Thin-Layer Chromatography (TLC): TLC can be used for the initial separation of lipid classes, allowing for the isolation of the cholesteryl ester fraction.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful technique for separating individual cholesteryl ester species based on their fatty acyl chain length and degree of unsaturation.

Mass Spectrometry (MS) Detection:

Mass spectrometry is the definitive method for the identification and quantification of specific lipid molecules.

• Electrospray Ionization (ESI): ESI is a soft ionization technique commonly coupled with HPLC for the analysis of lipids. Cholesteryl esters have relatively poor ionization efficiency, which can be enhanced by the formation of adducts with ions like lithium.[8]

• Tandem Mass Spectrometry (MS/MS): MS/MS provides structural information for unambiguous identification. For cholesteryl esters, a characteristic neutral loss of the cholesterol backbone (368.5 Da) is a key diagnostic feature in positive ion mode.[8]

Experimental Protocol: LC-MS/MS Analysis of Cholesteryl Esters

• Lipid Extraction:

  • Homogenize tissue or plasma sample in a mixture of chloroform:methanol (2:1, v/v).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Sample Preparation:

  • Reconstitute the dried lipid extract in a suitable solvent for HPLC injection (e.g., isopropanol:acetonitrile).

  • Include an internal standard (a cholesteryl ester with an odd-chain fatty acid not present in the sample) for quantification.

• HPLC Separation:

  • Inject the sample onto a C18 reversed-phase column.

  • Elute with a gradient of mobile phases, such as a mixture of water, acetonitrile, and isopropanol, to separate the different cholesteryl ester species.

• MS/MS Detection:

  • Introduce the HPLC eluent into the ESI source of the mass spectrometer.

  • Operate the mass spectrometer in positive ion mode.

  • Perform a precursor ion scan or a neutral loss scan for the characteristic cholesterol fragment (m/z 369.3 or a neutral loss of 368.5 Da) to specifically detect cholesteryl esters.

  • For targeted quantification, use selected reaction monitoring (SRM) with specific precursor-to-product ion transitions for Cholesteryl 4,7,10,13,16-docosapentaenoate and the internal standard.

Caption: General workflow for the analysis of cholesteryl esters.

Potential Applications and Future Directions

The study of specific cholesteryl esters such as Cholesteryl 4,7,10,13,16-docosapentaenoate is a burgeoning field with significant potential.

• Biomarker Discovery: As lipidomics technologies advance, the profiling of individual cholesteryl ester species in plasma or tissues may reveal novel biomarkers for diseases like atherosclerosis, neurodegenerative disorders, and metabolic syndrome.

• Therapeutic Targets: A deeper understanding of the enzymes involved in the synthesis and hydrolysis of specific cholesteryl esters could unveil new therapeutic targets for managing diseases associated with aberrant lipid metabolism.

• Nutritional Science: Investigating how dietary intake of polyunsaturated fatty acids, including 4,7,10,13,16-docosapentaenoic acid, influences the composition of cholesteryl esters in the body could provide insights into the mechanisms underlying the health benefits of these fatty acids.

Further research is needed to elucidate the precise biological functions of Cholesteryl 4,7,10,13,16-docosapentaenoate and its role in health and disease. The development of specific reagents and analytical standards for this molecule will be crucial for advancing our understanding in this area.

References

• Prodam, F., & Angelini, C. (2015). Plasma lipidomics analysis finds long chain cholesteryl esters to be associated with Alzheimer's disease. Translational Psychiatry, 5(1), e494. [Link]

• Prodam, F., & Angelini, C. (2015). Plasma lipidomics analysis finds long chain cholesteryl esters to be associated with Alzheimer's disease. IRIS.[Link]

• Bowden, J. A., Albert, C. J., Barnaby, O. S., & Ford, D. A. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Lipids, 46(5), 475–486. [Link]

• Sprecher, H. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Biochemical Journal, 327(Pt 2), 387–392. [Link]

• Subbaiah, P. V., Sowa, J. M., & Davidson, M. H. (2004). Evidence for altered positional specificity of LCAT in vivo: studies with docosahexaenoic acid feeding in humans. Journal of Lipid Research, 45(10), 1829–1836. [Link]

• Kuksis, A. (2007). Lipidomics in triacylglycerol and cholesteryl ester oxidation. Frontiers in Bioscience, 12, 3203–3246. [Link]

• Li, M., et al. (2021). Dynamic Plasma Lipidomic Analysis Revealed Cholesterol Ester and Amides Associated with Sepsis Development in Critically Ill Patients after Cardiovascular Surgery with Cardiopulmonary Bypass. Journal of Clinical Medicine, 10(16), 3584. [Link]

• Sprecher, H. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. ResearchGate.[Link]

• Wikipedia contributors. (2023). Cholesteryl ester. Wikipedia.[Link]

• Caring Sunshine. (n.d.). Relationship: Cholesterol (high) and DPA (docosapentaenoic acid). Caring Sunshine.[Link]

• Subbaiah, P. V., Sowa, J. M., & Davidson, M. H. (2004). Evidence for altered positional specificity of LCAT in vivo: studies with docosahexaenoic acid feeding in humans. PubMed.[Link]

• Subbaiah, P. V., Sowa, J. M., & Davidson, M. H. (2004). Evidence for altered positional specificity of LCAT in vivo: studies with docosahexaenoic acid feeding in humans. Semantic Scholar.[Link]

• Sawyer, J. K., et al. (2009). Docosahexaenoic acid is a substrate for ACAT1 and inhibits cholesteryl ester formation from oleic acid in MCF-10A cells. Prostaglandins, Leukotrienes and Essential Fatty Acids, 80(2-3), 165–171. [Link]

• Allaire, J., et al. (2017). The Differential Effects of Eicosapentaenoic Acid and Docosahexaenoic Acid on Cardiometabolic Risk Factors: A Systematic Review. Nutrients, 9(12), 1247. [Link]

• Haug, I. J., et al. (2011). Lipase specificity towards eicosapentaenoic acid and docosahexaenoic acid depends on substrate structure. Marine Drugs, 9(7), 1347–1360. [Link]

• Sprecher, H. (1996). Regulation of the biosynthesis of 4,7,10,13,16,19-docosahexaenoic acid. The Journal of Biological Chemistry, 271(27), 16018–16024. [Link]

• Ghasemifard, S., et al. (2024). The differential effects of eicosapentaenoic acid and docosahexaenoic acid on cardiovascular risk factors: an updated systematic review of randomized controlled trials. Frontiers in Nutrition, 11, 1423228. [Link]

• Drouin, G., et al. (2013). A review of the biologic and pharmacologic role of docosapentaenoic acid n-3. Drug Metabolism Reviews, 45(4), 433–443. [Link]

• Caring Sunshine. (n.d.). Relationship: Cholesterol (high) and Docosapentaenoic acid. Caring Sunshine.[Link]

• Wikipedia contributors. (2024). Omega-3 fatty acid. Wikipedia.[Link]

• Ahern, G. P. (1985). Metabolism of 4,7,10,13,16-docosapentaenoic acid by human platelet cyclooxygenase and lipoxygenase. Biochimica et Biophysica Acta, 835(1), 29–35. [Link]

• Shaikh, S. R., et al. (2017). Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity. The Journal of Nutritional Biochemistry, 49, 1–10. [Link]

• Human Metabolome Database. (2023). Showing metabocard for CE(16:0) (HMDB0000885). Human Metabolome Database.[Link]

• Allaire, J., et al. (2017). The Differential Effects of Eicosapentaenoic Acid and Docosahexaenoic Acid on Cardiometabolic Risk Factors: A Systematic Review. MDPI.[Link]

Sources

• 1. Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evidence for altered positional specificity of LCAT in vivo: studies with docosahexaenoic acid feeding in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Plasma lipidomics analysis finds long chain cholesteryl esters to be associated with Alzheimer's disease [research.unipg.it]
• 4. Plasma lipidomics analysis finds long chain cholesteryl esters to be associated with Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Docosahexaenoic acid is a substrate for ACAT1 and inhibits cholesteryl ester formation from oleic acid in MCF-10A cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Evidence for altered positional specificity of LCAT in vivo: studies with docosahexaenoic acid feeding in humans. | Semantic Scholar [semanticscholar.org]
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• 8. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure of Cholesteryl 4,7,10,13,16-docosapentaenoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of Cholesteryl 4,7,10,13,16-docosapentaenoate, a significant cholesteryl ester of the omega-6 polyunsaturated fatty acid, docosapentaenoic acid (DPA). This document delves into the molecule's chemical structure, synthesis, and characterization, while also exploring its biological significance and potential applications in research and drug development.

Introduction: The Significance of Cholesteryl Esters in Biological Systems

Cholesteryl esters are neutral lipids that play a pivotal role in the transport and storage of cholesterol within the body. Formed through the esterification of cholesterol with a fatty acid, these molecules are more hydrophobic than free cholesterol and are major components of lipoproteins, such as low-density lipoprotein (LDL) and high-density lipoprotein (HDL), as well as intracellular lipid droplets. The fatty acid composition of cholesteryl esters is diverse and can influence the physical properties and biological functions of the lipoproteins with which they are associated.

Cholesteryl 4,7,10,13,16-docosapentaenoate is of particular interest due to its fatty acid component, an isomer of docosapentaenoic acid (DPA), a 22-carbon polyunsaturated fatty acid (PUFA). As research into the specific roles of different fatty acids in health and disease intensifies, understanding the properties and behavior of their cholesteryl esters becomes increasingly crucial. This guide aims to provide a detailed technical resource for researchers working with or interested in this specific lipid molecule.

Unraveling the Chemical Architecture

The chemical structure of Cholesteryl 4,7,10,13,16-docosapentaenoate is defined by the ester linkage between the 3-beta-hydroxyl group of cholesterol and the carboxyl group of (4Z,7Z,10Z,13Z,16Z)-docosapentaenoic acid.

Systematic Nomenclature and Identifiers

A precise understanding of a molecule begins with its unambiguous identification. The following table summarizes the key chemical identifiers for Cholesteryl 4,7,10,13,16-docosapentaenoate.

Identifier	Value	Source
IUPAC Name	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (4Z,7Z,10Z,13Z,16Z)-docosa-4,7,10,13,16-pentaenoate	PubChem
Molecular Formula	C49H78O2	PubChem[1]
Molecular Weight	699.1 g/mol	PubChem[1]
Canonical SMILES	CCCCC=CCC=CCC=CCC=CCC=CCCC(=O)OC1CCC2(C(C1)CC=C3C2CCC4(C3CCC4C(C)CCCC(C)C)C)C	PubChem
InChI	InChI=1S/C49H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h11-12,14-15,17-18,20-21,23-24,26-27,30,39-40,42-46H,7-10,13,16,19,22,25,28-29,31-38H2,1-6H3/b12-11-,15-14-,18-17-,21-20-,24-23-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1	PubChem
InChIKey	QYVAJRXVPHXJMC-YUMQJTCPNA-N	PubChem

Structural Elucidation

The molecule consists of two main moieties:

• Cholesterol Backbone: A rigid tetracyclic steroid nucleus with a characteristic hydroxyl group at the C-3 position and a branched alkyl side chain.

• Docosapentaenoic Acid Tail: A 22-carbon fatty acyl chain with five cis double bonds at the 4, 7, 10, 13, and 16 positions. The "all-cis" configuration of these double bonds introduces kinks in the fatty acid chain, influencing its packing and physical properties.

Caption: Molecular components of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Synthesis and Preparation

The synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate can be achieved through several established esterification methods. The choice of method often depends on the desired yield, purity, and scale of the synthesis. Below is a representative protocol for the chemical synthesis of this cholesteryl ester.

Hypothetical Synthesis Protocol: Steglich Esterification

This protocol describes a laboratory-scale synthesis using dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst. This method is widely used for the esterification of sterically hindered alcohols like cholesterol.

Materials:

• Cholesterol

• (4Z,7Z,10Z,13Z,16Z)-Docosapentaenoic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Hexane

• Ethyl acetate

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve cholesterol (1 equivalent) and (4Z,7Z,10Z,13Z,16Z)-docosapentaenoic acid (1.1 equivalents) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the solution and stir until it dissolves.

• Initiation of Esterification: Cool the reaction mixture to 0°C in an ice bath. Slowly add a solution of dicyclohexylcarbodiimide (DCC) (1.2 equivalents) in anhydrous DCM to the flask with continuous stirring.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a hexane/ethyl acetate solvent system.

• Work-up: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture through a pad of Celite to remove the DCU precipitate. Wash the filter cake with a small amount of DCM.

• Purification: Concentrate the filtrate under reduced pressure. The crude product is then purified by silica gel column chromatography using a gradient of hexane and ethyl acetate to yield the pure Cholesteryl 4,7,10,13,16-docosapentaenoate.

Caption: Workflow for the chemical synthesis of the target molecule.

Analytical Characterization

The structural integrity and purity of synthesized Cholesteryl 4,7,10,13,16-docosapentaenoate must be confirmed using various analytical techniques.

Mass Spectrometry (MS)

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for the characterization of cholesteryl esters.

• Expected Molecular Ion: In positive ion mode, the molecule is expected to be detected as its ammonium adduct [M+NH₄]⁺ at m/z 716.6 or as a sodium adduct [M+Na]⁺ at m/z 721.6.

• Fragmentation Pattern: Collision-induced dissociation (CID) of the parent ion typically results in a characteristic neutral loss of the cholesterol moiety (368.3 Da), leading to the detection of a fragment ion corresponding to the protonated fatty acid. For Cholesteryl 4,7,10,13,16-docosapentaenoate, this would result in a prominent fragment at m/z 331.3, corresponding to [C₂₂H₃₅O₂]⁺.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the detailed structural elucidation of the molecule.

• ¹H NMR: The proton spectrum will be complex. Key signals would include:

  • A multiplet around 5.3-5.4 ppm corresponding to the vinylic proton of the cholesterol ring (H-6).

  • A multiplet around 4.5-4.7 ppm for the proton at the 3-position of the cholesterol ring, shifted downfield due to the ester linkage.

  • A complex series of multiplets in the vinylic region (around 5.3-5.5 ppm) corresponding to the ten protons of the five double bonds in the docosapentaenoic acid chain.

  • Singlets for the methyl protons of the cholesterol moiety.

  • A triplet for the terminal methyl group of the fatty acid chain.

• ¹³C NMR: The carbon spectrum will show distinct signals for:

  • The carbonyl carbon of the ester group around 172-174 ppm.

  • Signals in the vinylic region (120-140 ppm) for the carbons of the double bonds in both the cholesterol and fatty acid moieties.

  • A signal around 74-75 ppm for the C-3 carbon of the cholesterol ring, shifted downfield by the ester linkage.

  • Numerous signals in the aliphatic region for the remaining carbons of the cholesterol and fatty acid chains.

Biological Significance and Potential Applications

While direct experimental data on the specific biological activities of Cholesteryl 4,7,10,13,16-docosapentaenoate are limited, its biological role can be inferred from the known functions of its constituent parts.

Role in Lipid Metabolism and Transport

As a cholesteryl ester, this molecule is involved in the reverse cholesterol transport pathway, where excess cholesterol from peripheral tissues is transported back to the liver via HDL. The nature of the fatty acid esterified to cholesterol can influence the efficiency of this process and the overall lipid profile.

Biosynthesis of the Docosapentaenoic Acid Moiety

The fatty acid component, (4Z,7Z,10Z,13Z,16Z)-docosapentaenoic acid, is synthesized in the body from linoleic acid (an omega-6 fatty acid) through a series of elongation and desaturation steps. This pathway is distinct from the synthesis of the omega-3 DPA isomer from alpha-linolenic acid.

Caption: Simplified biosynthetic pathway of the fatty acid component.

Potential as a Biomarker and Research Tool

The levels of specific cholesteryl esters in plasma and tissues can serve as biomarkers for various physiological and pathological states. Alterations in the profile of cholesteryl esters, including those containing polyunsaturated fatty acids, have been associated with cardiovascular disease, neurodegenerative disorders, and metabolic syndrome. Therefore, Cholesteryl 4,7,10,13,16-docosapentaenoate could be a valuable analytical standard in lipidomics research aimed at identifying novel biomarkers.

Conclusion

Cholesteryl 4,7,10,13,16-docosapentaenoate is a complex lipid molecule with significant implications for lipid metabolism and cellular function. A thorough understanding of its chemical structure, synthesis, and analytical characterization is essential for researchers in the fields of lipidomics, biochemistry, and drug development. This guide provides a foundational technical overview to facilitate further investigation into the precise biological roles and potential therapeutic applications of this and other related cholesteryl esters.

References

• PubChem. Cholesteryl 4,7,10,13,16-docosapentaenoate. National Center for Biotechnology Information. [Link][1][2]

Sources

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Physical properties of Cholesteryl 4,7,10,13,16-docosapentaenoate

An In-Depth Technical Guide to the Physical Properties of Cholesteryl 4,7,10,13,16-Docosapentaenoate

This guide provides a comprehensive overview of the physical properties of Cholesteryl 4,7,10,13,16-docosapentaenoate, a significant cholesteryl ester. Designed for researchers, scientists, and professionals in drug development, this document delves into the molecular characteristics of this compound and outlines the critical experimental methodologies required for its precise characterization. We will explore not just the known data, but also the causality behind the selection of analytical techniques, ensuring a trustworthy and authoritative resource for laboratory applications.

Introduction and Molecular Identity

Cholesteryl 4,7,10,13,16-docosapentaenoate is a neutral lipid belonging to the family of cholesteryl esters. It is formed through the esterification of the 3-beta-hydroxyl group of cholesterol with all-cis-4,7,10,13,16-docosapentaenoic acid, an omega-6 polyunsaturated fatty acid (PUFA) also known as Osbond acid.[1] Cholesteryl esters are the primary form for cholesterol storage and transport within the body.[2][3] Their physical state—be it crystalline, liquid crystal, or isotropic liquid—at physiological temperatures can be a critical determinant of their biological behavior and potential pathogenicity.[2][4][5]

The specific fatty acid conjugated to cholesterol dramatically influences the resulting ester's physical properties. The presence of five cis double bonds in the 22-carbon acyl chain of docosapentaenoic acid imparts a significant kinked structure, which is expected to result in a lower melting point and different phase behavior compared to esters of saturated or less unsaturated fatty acids.[2] Understanding these properties is paramount for applications in drug delivery systems, where lipid characteristics govern formulation stability, and in metabolic research, where they influence cellular lipid accumulation and hydrolysis.[4][6][7]

Molecular Structure

The structure combines the rigid, tetracyclic steroid nucleus of cholesterol with a long, flexible, and highly unsaturated acyl chain.

Caption: Chemical structure of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Core Chemical and Physical Properties

While specific experimental data for Cholesteryl 4,7,10,13,16-docosapentaenoate is not widely available in the literature, we can compile its fundamental molecular properties and predict others based on the behavior of similar cholesteryl esters. The following table summarizes these key characteristics.

Property	Value / Description	Source
Chemical Formula	C₄₉H₇₈O₂	[8]
Molecular Weight	699.1 g/mol	[9]
IUPAC Name	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (4Z,7Z,10Z,13Z,16Z)-docosa-4,7,10,13,16-pentaenoate	PubChem
Appearance	Expected to be a waxy solid or viscous liquid at room temperature.	General Knowledge
Melting Point	Not experimentally determined. Expected to be low due to the high degree of unsaturation in the fatty acid chain. Requires empirical determination via DSC.	[2]
Boiling Point	Not applicable; decomposes at high temperatures.	General Knowledge
Solubility	Insoluble in water. Soluble in nonpolar organic solvents such as hexane, chloroform, and isopropanol.[10]	Predicted
Polar Surface Area	26.3 Ų	[11]

Methodologies for Empirical Characterization

Given the scarcity of published data, empirical determination of the physical properties of Cholesteryl 4,7,10,13,16-docosapentaenoate is essential. The following sections detail the authoritative, field-proven methodologies for this purpose.

Thermal Analysis by Differential Scanning Calorimetry (DSC)

Causality: DSC is the gold-standard technique for evaluating the thermal transitions of lipids like cholesteryl esters.[12] It measures the heat flow into or out of a sample as a function of temperature, allowing for the precise determination of melting points, crystallization temperatures, and the enthalpies of these transitions. For cholesteryl esters, which can exhibit complex phase behavior including multiple crystalline forms (polymorphism) and liquid crystalline phases (smectic, cholesteric), DSC is indispensable.[2][4] The resulting thermogram provides a unique fingerprint of the material's thermal stability and phase behavior.

Caption: Workflow for determining thermal properties using DSC.

Detailed Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of purified Cholesteryl 4,7,10,13,16-docosapentaenoate into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan using a sample press. This prevents any loss of sample due to volatilization.

• Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

• Thermal Program:

  • Equilibration: Equilibrate the cell at a low temperature (e.g., -50 °C) for 5 minutes.

  • First Heating Scan: Ramp the temperature from -50 °C to 100 °C at a controlled rate (e.g., 5 °C/min). This scan reveals the melting behavior of the initial crystalline form.

  • Isothermal Hold: Hold the sample at 100 °C for 5 minutes to ensure complete melting and to erase any prior thermal history.

  • Cooling Scan: Cool the sample from 100 °C back to -50 °C at a controlled rate (e.g., 5 °C/min). This scan provides information on crystallization behavior.

  • Second Heating Scan: Re-heat the sample from -50 °C to 100 °C at the same rate (5 °C/min). This scan is crucial as it reveals the thermal behavior of the sample after controlled cooling, often providing more reproducible data.[12]

• Data Analysis: Analyze the resulting thermogram. The peak of an endothermic event on the heating scan corresponds to the melting point (Tₘ), and the integrated area of this peak corresponds to the enthalpy of fusion (ΔH). Exothermic peaks on cooling represent crystallization.

Purity Assessment and Analysis by HPLC

Causality: High-Performance Liquid Chromatography (HPLC) is the premier method for assessing the purity of cholesteryl esters and quantifying them in complex mixtures.[10][13] Due to their high hydrophobicity, a reversed-phase HPLC (RP-HPLC) method is employed. In this setup, a nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. Cholesteryl esters are strongly retained on the column and are eluted by increasing the proportion of a nonpolar organic solvent. UV detection, typically in the low wavelength range (205-215 nm), is effective as the ester carbonyl group and the cholesterol double bond provide sufficient chromophores.[10][13]

Caption: Workflow for purity analysis using reversed-phase HPLC.

Detailed Experimental Protocol:

• Standard/Sample Preparation: Prepare a stock solution of Cholesteryl 4,7,10,13,16-docosapentaenoate at 1 mg/mL in isopropanol. Create a series of dilutions for a calibration curve if quantification is needed.

• HPLC System:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: An isocratic mixture of acetonitrile and isopropanol (e.g., 50:50 v/v) is often effective for separating cholesteryl esters.[10][13]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV-Vis detector set to 210 nm.

• Injection: Inject 20 µL of the prepared sample onto the column.

• Data Acquisition: Record the chromatogram for a sufficient runtime (e.g., 25-30 minutes) to allow for the elution of the highly retained cholesteryl ester.

• Data Analysis: The purity of the sample is determined by the area percentage of the main peak. The retention time serves as a qualitative identifier under consistent conditions.

Conclusion

References

• Hammad, S., Siegel, H. S., Marks, H. L., & Barbato, G. F. (1992). A Fast HPLC Analysis of Cholesterol and Cholesteryl Esters in Avian Plasma. Journal of Liquid Chromatography, 15(11), 2005-2014. [Link]

• Lin, D. S., & Ho, L. T. (1994). Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography. Journal of Lipid Research, 35(6), 1115-1121. [Link]

• ResearchGate. (n.d.). A Fast HPLC Analysis of Cholesterol and Cholesteryl Esters in Avian Plasma. [Link]

• Davis, G. J., Porter, R. S., & Barrall, E. M. (1973). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals, 24(1-2), 67-79. [Link]

• ResearchGate. (n.d.). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. [Link]

• Loomis, C. R., Shipley, G. G., & Small, D. M. (1979). Physical properties of cholesteryl esters. Journal of Lipid Research, 20(4), 525-535. [Link]

• Hajjar, D. P., Minick, C. R., & Fabricant, C. G. (1990). Analysis of the physical state of cholesteryl esters in arterial-smooth-muscle-derived foam cells by differential scanning calorimetry. Biochemical Journal, 268(3), 691-697. [Link]

• PubMed. (1990). Analysis of the physical state of cholesteryl esters in arterial-smooth-muscle-derived foam cells by differential scanning calorimetry. [Link]

• PubChem. (n.d.). Cholesteryl 4,7,10,13,16-docosapentaenoate. CID 118701011. [Link]

• Akoh, C. C., & Shimada, Y. (1999). Enzymatic synthesis of steryl esters of polyunsaturated fatty acid. Journal of the American Oil Chemists' Society, 76, 713–716. [Link]

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• PubChem. (n.d.). cholest-5-en-3beta-yl (7Z,10Z,13Z,16Z,19Z-docosapentaenoate). CID 42608400. [Link]

• PubChem. (n.d.). Methyl 4,7,10,13,16-docosapentaenoate. CID 14122979. [Link]

• FooDB. (2011). Showing Compound CE(22:4(7Z,10Z,13Z,16Z)) (FDB024045). [Link]

• PubMed. (2022). A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst. [Link]

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A Comprehensive Technical Guide to the Synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed methodology for the chemical synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate, a cholesteryl ester of a vital omega-3 polyunsaturated fatty acid. The synthesis of such molecules is of significant interest in the fields of biochemistry, drug delivery, and the study of lipid metabolism. This document outlines a robust and reproducible protocol based on the Steglich esterification, offering insights into the reaction mechanism, purification strategies, and comprehensive characterization of the final product. The guide is intended to equip researchers with the necessary knowledge to successfully synthesize and validate this complex lipid molecule.

Introduction: The Significance of Cholesteryl Esters in Biological Systems and Drug Delivery

Cholesteryl esters are crucial lipid molecules in human physiology, serving as the primary storage and transport form of cholesterol within the body.[1] Formed through the esterification of cholesterol with a fatty acid, these molecules are more hydrophobic than free cholesterol and are key components of lipoproteins, such as low-density lipoprotein (LDL) and high-density lipoprotein (HDL).[1][2] The specific fatty acid esterified to cholesterol can significantly influence the physicochemical properties and biological function of the resulting cholesteryl ester.

The fatty acid moiety in the title compound, 4,7,10,13,16-docosapentaenoic acid (DPA), is a long-chain omega-3 polyunsaturated fatty acid. Omega-3 fatty acids are well-recognized for their roles in cardiovascular health, neuroprotection, and the regulation of inflammatory processes.[3][4][5] The incorporation of DPA into a cholesteryl ester creates a molecule that combines the structural features of cholesterol with the bioactive properties of a key omega-3 fatty acid.

From a drug development perspective, cholesterol and its esters are increasingly utilized in the design of novel drug delivery systems.[6] Their biocompatibility and ability to integrate into lipid-based nanostructures, such as liposomes and solid lipid nanoparticles, make them valuable for enhancing drug stability, modulating release profiles, and improving cellular uptake.[7] The synthesis of specific, well-defined cholesteryl esters like Cholesteryl 4,7,10,13,16-docosapentaenoate is therefore a critical step in advancing research in this area.

Synthetic Strategy: The Steglich Esterification

The synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate is achieved through the esterification of cholesterol with 4,7,10,13,16-docosapentaenoic acid. Given the potential sensitivity of the polyunsaturated fatty acid to harsh conditions, a mild and efficient esterification method is paramount. The Steglich esterification is an ideal choice for this transformation.[8][9]

The Steglich esterification is a condensation reaction between a carboxylic acid and an alcohol facilitated by a carbodiimide coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP).[8][10] This method is advantageous as it proceeds under mild, neutral conditions at room temperature, thus preserving the integrity of the delicate polyunsaturated fatty acid chain.[9]

Mechanism of the Steglich Esterification

The reaction mechanism involves the activation of the carboxylic acid by DCC to form a highly reactive O-acylisourea intermediate. The alcohol then attacks this intermediate to form the desired ester and N,N'-dicyclohexylurea (DCU), a stable byproduct that precipitates out of many organic solvents.[8] DMAP acts as an acyl transfer agent, reacting with the O-acylisourea to form a reactive acyl-pyridinium species, which is then readily attacked by the alcohol. This catalytic cycle accelerates the reaction and suppresses side reactions.[8]

Caption: The catalytic cycle of the Steglich esterification.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Materials and Reagents

Reagent	Purity	Supplier
Cholesterol	≥99%	e.g., Sigma-Aldrich
4,7,10,13,16-Docosapentaenoic acid	≥98%	e.g., Cayman Chemical
N,N'-Dicyclohexylcarbodiimide (DCC)	≥99%	e.g., Sigma-Aldrich
4-Dimethylaminopyridine (DMAP)	≥99%	e.g., Sigma-Aldrich
Dichloromethane (DCM), anhydrous	≥99.8%	e.g., Sigma-Aldrich
Diethyl ether, anhydrous	≥99.7%	e.g., Sigma-Aldrich
n-Hexane	HPLC grade	e.g., Fisher Scientific
Ethyl acetate	HPLC grade	e.g., Fisher Scientific
Hydrochloric acid (HCl)	1 M aq.	e.g., Fisher Scientific
Sodium bicarbonate (NaHCO₃)	sat. aq.	e.g., Fisher Scientific
Sodium sulfate (Na₂SO₄), anhydrous	ACS grade	e.g., Fisher Scientific
Silica gel for column chromatography	60 Å, 230-400 mesh	e.g., MilliporeSigma

Reaction Setup and Procedure

Caption: The experimental workflow for the synthesis and purification.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve cholesterol (1.0 eq), 4,7,10,13,16-docosapentaenoic acid (1.1 eq), and DMAP (0.1 eq) in anhydrous dichloromethane (DCM).

• Reaction Initiation: Cool the reaction mixture to 0 °C in an ice bath with stirring. In a separate flask, dissolve DCC (1.2 eq) in a minimal amount of anhydrous DCM. Add the DCC solution dropwise to the reaction mixture over 10-15 minutes.

• Reaction Progression: After the addition is complete, continue stirring the reaction at 0 °C for 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 12-24 hours. The formation of a white precipitate (DCU) will be observed.

• Work-up: Upon completion of the reaction (monitored by TLC), filter the reaction mixture through a sintered glass funnel to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product is purified by silica gel column chromatography.

• Stationary Phase: Silica gel

• Mobile Phase: A gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate in hexane). The optimal solvent system should be determined by TLC analysis of the crude product.

The fractions containing the pure product, as determined by TLC, are pooled and the solvent is removed under reduced pressure to yield Cholesteryl 4,7,10,13,16-docosapentaenoate as a colorless to pale yellow oil or waxy solid.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized Cholesteryl 4,7,10,13,16-docosapentaenoate.

Thin-Layer Chromatography (TLC)

TLC is a quick and effective method to monitor the progress of the reaction and assess the purity of the final product.

• Stationary Phase: Silica gel 60 F₂₅₄ plates

• Mobile Phase: A mixture of hexane and diethyl ether (e.g., 90:10 v/v) with a small amount of acetic acid (e.g., 1%) can effectively separate the nonpolar cholesteryl ester product from the more polar starting materials (cholesterol and the fatty acid).[2][11]

• Visualization: The spots can be visualized under UV light (if applicable) or by staining with a suitable reagent such as phosphomolybdic acid or potassium permanganate solution followed by gentle heating.

The product, being less polar than the starting materials, will have a higher Rf value.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule and to confirm the formation of the ester linkage.

• Expected Key Absorptions:

  • C=O stretch (ester): A strong absorption band around 1735-1740 cm⁻¹, which is characteristic of the ester carbonyl group. This is a key indicator of a successful reaction.

  • C-O stretch (ester): An absorption in the region of 1170-1250 cm⁻¹.[7]

  • C-H stretches (alkane and alkene): Absorptions around 2850-2960 cm⁻¹ for the sp³ C-H bonds and potentially a weaker absorption above 3000 cm⁻¹ for the sp² C-H bonds of the alkene moieties.

  • Absence of O-H stretch: The disappearance of the broad O-H stretching band from the starting carboxylic acid (around 2500-3300 cm⁻¹) and the sharper O-H band from cholesterol (around 3200-3600 cm⁻¹) indicates the consumption of the starting materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (in CDCl₃):

  • Cholesterol Moiety: A complex series of multiplets between ~0.6-2.5 ppm. Key signals include the methyl protons at ~0.6-1.1 ppm, and the vinylic proton at C6 at ~5.3-5.4 ppm. The proton at C3, now part of the ester, will be shifted downfield to ~4.5-4.7 ppm.

  • Docosapentaenoate Moiety: The terminal methyl group will appear as a triplet at ~0.9-1.0 ppm. The methylene protons adjacent to the carbonyl group will be a triplet at ~2.2-2.3 ppm. The numerous vinylic protons will resonate in the region of ~5.3-5.5 ppm. The bis-allylic methylene protons will be found around ~2.8 ppm.

• ¹³C NMR (in CDCl₃):

  • Ester Carbonyl: A resonance at ~172-174 ppm.

  • Cholesterol Moiety: The carbon at C3 will be shifted to ~73-75 ppm. The vinylic carbons C5 and C6 will appear at ~139-140 ppm and ~122-123 ppm, respectively. The numerous other carbons of the sterol nucleus and side chain will resonate in the upfield region.

  • Docosapentaenoate Moiety: The carbons of the double bonds will resonate in the range of ~127-132 ppm. The methylene carbons will appear in the aliphatic region (~20-35 ppm).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain structural information from its fragmentation pattern.

• Expected Molecular Ion: The molecular formula of Cholesteryl 4,7,10,13,16-docosapentaenoate is C₄₉H₇₈O₂. The expected monoisotopic mass would be approximately 702.60 g/mol . Depending on the ionization technique used (e.g., ESI, APCI), the molecular ion may be observed as [M+H]⁺, [M+Na]⁺, or [M]⁺˙.

• Expected Fragmentation: A characteristic fragmentation pattern for cholesteryl esters is the loss of the fatty acid moiety, resulting in a prominent fragment corresponding to the cholesterol backbone.

Conclusion

This guide provides a comprehensive and technically sound approach for the synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate. The use of the Steglich esterification ensures a mild and efficient reaction, which is crucial for preserving the integrity of the polyunsaturated fatty acid. The detailed protocols for synthesis, purification, and characterization are designed to be self-validating, enabling researchers to confidently produce and verify this important lipid molecule. The successful synthesis of this and similar cholesteryl esters will undoubtedly contribute to advancements in the fields of lipid research and the development of innovative drug delivery systems.

References

• ATR-IR spectra of cholesteryl palmitate, oleate, linoleate and cholesterol. - ResearchGate. Available from: [Link]

• Surface Properties of Cholesteryl Ester Liquid Crystal - MiNT-SRC. (2013). Available from: [Link]

• Thin-Layer Chromatography of Lipids – AOCS. (2019). Available from: [Link]

• Enzymatic synthesis of steryl esters of polyunsaturated fatty acid - ResearchGate. Available from: [Link]

• Fatty acids as determinants of triglyceride and cholesteryl ester synthesis by isolated hepatocytes - PubMed. Available from: [Link]

• Synthesis of fatty acid sterol esters using cholesterol esterase from Trichoderma sp. AS59. - PubMed. Available from: [Link]

• Separation of cholesterol, and fatty acylglycerols, acids and amides by thin-layer chromatography - ResearchGate. (2015). Available from: [Link]

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• The Efficacy of Cholesterol-Based Carriers in Drug Delivery - PMC - PubMed Central. Available from: [Link]

• Cholesteryl ester - Wikipedia. Available from: [Link]

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• US4792418A - Method of extraction and purification of polyunsaturated fatty acids from natural sources - Google Patents.

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• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - NIH. (2023). Available from: [Link]

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• Cholesteryl linoleate - Optional[1H NMR] - Chemical Shifts - SpectraBase. Available from: [Link]

• Accumulation of docosapentaenoic acid (n-3 DPA) in a novel isolate of the marine ichthyosporean Sphaeroforma arctica - ResearchGate. Available from: [Link]

• The Differential Effects of Eicosapentaenoic Acid and Docosahexaenoic Acid on Cardiometabolic Risk Factors: A Systematic Review - MDPI. Available from: [Link]

• Eicosapentaenoic and docosapentaenoic acids are the principal products of linolenic acid metabolism in young men - ResearchGate. Available from: [Link]

• Biomarkers show omega-3s support lower atrial fibrillation risk. (2026). Available from: [Link]

• Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid - ResearchGate. Available from: [Link]

• Simple Method for the Esterification of Carboxylic Acids - Organic Chemistry Portal. (1978). Available from: [Link]

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Cholesteryl 4,7,10,13,16-docosapentaenoate: A Technical Guide on its Discovery, Synthesis, and Biological Significance

Abstract

This technical guide provides a comprehensive overview of Cholesteryl 4,7,10,13,16-docosapentaenoate, an ester of cholesterol and the n-6 polyunsaturated fatty acid, Osbond acid. The discovery of this cholesteryl ester is intrinsically linked to the historical development of lipid analysis, which unveiled the complex fatty acid profiles of cholesterol esters in various tissues. This guide delves into the biochemical pathways governing its synthesis, primarily through the action of sterol O-acyltransferases, and explores its putative roles in cellular lipid storage and metabolism. Furthermore, we present detailed methodologies for its analysis using modern chromatographic and mass spectrometric techniques, alongside a discussion of its potential implications in health and disease. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development.

Historical Perspective: The Unveiling of a Complex Lipid Landscape

The "discovery" of Cholesteryl 4,7,10,13,16-docosapentaenoate was not a singular event but rather an outcome of the progressive elucidation of the fatty acid composition of cholesteryl esters. The story begins with the identification of cholesterol itself in the late 18th century[1]. Early in the 20th century, the link between cholesterol and atherosclerosis began to emerge, sparking intense interest in its metabolism[1].

Pioneering work in the mid-20th century, particularly in the 1960s, utilized techniques like gas-liquid chromatography to analyze the fatty acid makeup of lipids from various tissues. Studies from this era revealed that cholesteryl esters were not a single entity but a complex mixture of cholesterol esterified to a wide array of fatty acids[2][3]. These investigations consistently identified major constituents like oleic and linoleic acids, but also pointed to the presence of less abundant, highly unsaturated fatty acids.

The specific identification of 4,7,10,13,16-docosapentaenoic acid (also known as Osbond acid), an n-6 polyunsaturated fatty acid, as a component of tissue lipids set the stage for recognizing its cholesteryl ester form[4][5]. While early publications may not have explicitly named "Cholesteryl 4,7,10,13,16-docosapentaenoate," its presence was inferred from the detection of its constituent fatty acid in cholesteryl ester fractions of tissues.

Biochemical Synthesis and Regulation

The endogenous synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate is a multi-step process involving the biosynthesis of its fatty acid precursor, Osbond acid, followed by its esterification to cholesterol.

Biosynthesis of 4,7,10,13,16-Docosapentaenoic Acid (Osbond Acid)

Osbond acid is an n-6 polyunsaturated fatty acid derived from the essential fatty acid, arachidonic acid (20:4n-6)[5][6]. The biosynthetic pathway involves a series of elongation and desaturation reactions occurring in the endoplasmic reticulum and peroxisomes[7].

Caption: Biosynthesis of Osbond Acid from Arachidonic Acid.

Esterification of Cholesterol

The esterification of cholesterol with Osbond acid is primarily catalyzed by a family of enzymes known as sterol O-acyltransferases (SOATs), also referred to as acyl-CoA:cholesterol acyltransferases (ACATs). These enzymes are located in the endoplasmic reticulum and facilitate the transfer of a fatty acyl group from a fatty acyl-CoA molecule to the hydroxyl group of cholesterol, forming a cholesteryl ester[8].

Caption: Enzymatic Synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Biological Role and Significance

Cholesteryl esters, including Cholesteryl 4,7,10,13,16-docosapentaenoate, are generally considered to be a storage and transport form of cholesterol. Due to their increased hydrophobicity compared to free cholesterol, they are packaged into the core of lipoproteins for transport in the bloodstream and stored in intracellular lipid droplets[8][9].

The specific biological roles of Cholesteryl 4,7,10,13,16-docosapentaenoate are not as well-defined as those of more abundant cholesteryl esters. However, based on the known functions of its components, several roles can be postulated:

• Lipid Storage: It contributes to the intracellular pool of stored neutral lipids.

• Modulation of Membrane Properties: The release of Osbond acid from its cholesteryl ester form could influence the fatty acid composition of cell membranes, thereby affecting membrane fluidity and the function of membrane-bound proteins.

• Precursor for Bioactive Mediators: Osbond acid can be a substrate for the synthesis of various lipid mediators, some of which may have roles in inflammation and other cellular processes[10].

Elevated levels of very long-chain fatty acids, including all-cis-4,7,10,13,16-DPA, have been associated with nonalcoholic steatohepatitis, a condition that can precede hepatocellular carcinoma[6][11]. This suggests that the metabolism of this particular cholesteryl ester may be relevant in certain disease states.

Analytical Methodologies

The analysis of Cholesteryl 4,7,10,13,16-docosapentaenoate typically involves extraction from the biological matrix, separation from other lipid classes, and subsequent identification and quantification.

Lipid Extraction

A common method for extracting lipids from biological samples is a modification of the Folch or Bligh-Dyer procedures, which use a chloroform/methanol solvent system.

Protocol: Total Lipid Extraction

• Homogenize the tissue or cell sample in a mixture of chloroform and methanol (2:1, v/v).

• Add water or a saline solution to induce phase separation.

• The lower chloroform phase, containing the lipids, is carefully collected.

• The solvent is evaporated under a stream of nitrogen to prevent oxidation.

• The dried lipid extract is reconstituted in a suitable solvent for further analysis.

Separation and Quantification

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a powerful technique for separating different cholesteryl ester species.

Protocol: HPLC Analysis of Cholesteryl Esters [12][13]

• Column: C18 reversed-phase column.

• Mobile Phase: An isocratic or gradient mixture of solvents such as acetonitrile and isopropanol. A common isocratic mobile phase is acetonitrile:isopropanol (50:50, v/v)[13].

• Detection: UV detection at a low wavelength (e.g., 210 nm) is often used[13].

• Quantification: An internal standard, such as cholesteryl heptadecanoate, is added to the sample prior to extraction for accurate quantification[13].

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly effective for analyzing the fatty acid composition of cholesteryl esters. The cholesteryl esters are first transesterified to fatty acid methyl esters (FAMEs).

Protocol: GC-MS Analysis of Fatty Acid Composition [14][15][16]

• Transesterification: The isolated cholesteryl ester fraction is treated with a reagent such as boron trifluoride in methanol or sodium methoxide to convert the fatty acids to their methyl esters.

• Extraction of FAMEs: The FAMEs are extracted into an organic solvent like hexane.

• GC Separation: The FAMEs are separated on a capillary GC column (e.g., a polar column like those with a polyethylene glycol stationary phase).

• MS Detection: The eluted FAMEs are detected by a mass spectrometer, which provides both identification based on the mass spectrum and quantification based on the peak area.

Analytical Technique	Principle	Advantages	Disadvantages
HPLC-UV	Separation based on polarity.	Allows for the analysis of intact cholesteryl esters.	Lower sensitivity and specificity compared to MS.
GC-MS	Separation of volatile derivatives.	High sensitivity and specificity for fatty acid profiling.	Requires derivatization (transesterification).
LC-MS/MS	Separation by HPLC coupled with mass spectrometric detection.	High sensitivity and specificity for intact cholesteryl esters.	Can have variations in ionization efficiency between different species.

Conclusion

Cholesteryl 4,7,10,13,16-docosapentaenoate is a testament to the complexity of lipid metabolism. Its history is intertwined with the advancement of analytical techniques that have allowed for the detailed characterization of the lipidome. While its specific biological functions are still under investigation, its role as a storage form of both cholesterol and a key n-6 polyunsaturated fatty acid suggests its importance in cellular lipid homeostasis. The methodologies outlined in this guide provide a framework for researchers to further explore the significance of this and other cholesteryl esters in health and disease.

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A Technical Guide to the Natural Sources of Cholesteryl 4,7,10,13,16-docosapentaenoate for Researchers and Drug Development Professionals

This guide provides an in-depth exploration of Cholesteryl 4,7,10,13,16-docosapentaenoate, a significant cholesteryl ester of the omega-3 fatty acid, docosapentaenoic acid (DPA). Primarily intended for researchers, scientists, and professionals in drug development, this document details its natural occurrences, biosynthetic pathways, and robust methodologies for its extraction and quantification.

Introduction to Cholesteryl 4,7,10,13,16-docosapentaenoate

Cholesteryl 4,7,10,13,16-docosapentaenoate is a neutral lipid formed through the esterification of cholesterol with docosapentaenoic acid (DPA; 22:5n-3). As a member of the cholesteryl ester family, it plays a crucial role in the transport and storage of both cholesterol and DPA within biological systems. DPA itself is a long-chain omega-3 polyunsaturated fatty acid (PUFA) recognized for its significant bioactive properties, which include roles in cardiovascular health and inflammation modulation[1][2]. The esterification of DPA to cholesterol enhances its hydrophobicity, facilitating its incorporation into lipoproteins for transport in the bloodstream and storage in lipid droplets within cells[3].

Part 1: Natural Sources and Biological Significance

The primary natural reservoirs of Cholesteryl 4,7,10,13,16-docosapentaenoate are intrinsically linked to the sources of its constituent fatty acid, DPA.

Marine Ecosystems: The Principal Reservoir

Marine organisms are the most abundant natural sources of DPA and, by extension, its cholesteryl ester.[1]

• Fatty Fish: Cold-water fatty fish are paramount sources. Species such as salmon, herring, mackerel, and sardines accumulate high levels of DPA in their tissues.[4][5][6][7] Salmon roe, in particular, has been identified as a lipid-rich source containing a significant proportion of n-3 fatty acids, including DPA, primarily in the form of phospholipids and triacylglycerols.[8][9][10][11][12] While direct quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate is not extensively documented, the presence of both cholesterol and DPA in these tissues strongly suggests its existence.

• Fish Oils: Commercially available fish oils, especially those derived from menhaden and herring, are concentrated sources of DPA.[5][13] These oils contain a complex mixture of lipids, including free fatty acids, triglycerides, phospholipids, and cholesteryl esters.

• Marine Mammals: Seal meat and blubber are also recognized as significant dietary sources of DPA for certain populations and are likely to contain Cholesteryl 4,7,10,13,16-docosapentaenoate.[1]

• Marine Microorganisms: The foundational source of DPA in the marine food web are microalgae. These microorganisms synthesize DPA, which is then transferred up the food chain. Thraustochytrids, a group of marine protists, are known to produce various PUFAs and sterols, and have been shown to synthesize sterol esters.[14][15][16][17]

Quantitative Insights into DPA Content in Natural Sources

While specific data for Cholesteryl 4,7,10,13,16-docosapentaenoate is limited, the DPA content in various sources provides a strong indicator of its potential abundance.

Natural Source	DPA Content (% of total fatty acids)	Reference
Salmon Roe (King)	High, with significant sn-2 position enrichment in phospholipids	[8]
Herring Oil	Variable, contains other long-chain monounsaturated fatty acids	[5][6][7][13]
Seal Oil	Significant source of n-3 PUFAs	[18]

Part 2: Biosynthesis and Metabolic Significance

The formation of Cholesteryl 4,7,10,13,16-docosapentaenoate is a result of the intricate interplay between fatty acid and cholesterol metabolism.

Biosynthesis of Docosapentaenoic Acid (DPA)

DPA (22:5n-3) is synthesized in organisms capable of producing long-chain omega-3 fatty acids from the precursor, eicosapentaenoic acid (EPA; 20:5n-3), through a series of elongation and desaturation reactions. The established pathway involves the conversion of 7,10,13,16,19-eicosapentaenoic acid to 4,7,10,13,16-docosapentaenoic acid.[19][20]

Caption: Enzymatic pathways for the synthesis of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Part 3: Experimental Protocols for Extraction and Quantification

The accurate analysis of Cholesteryl 4,7,10,13,16-docosapentaenoate from complex biological matrices requires a multi-step approach involving efficient extraction, separation, and sensitive detection.

Protocol 1: Extraction of Total Lipids from Marine Tissue

This protocol is based on the widely used Bligh and Dyer method, optimized for the extraction of both polar and neutral lipids from fish tissue. [21] Materials:

• Fish tissue (e.g., salmon roe, herring fillet), flash-frozen in liquid nitrogen and stored at -80°C.

• Chloroform, HPLC grade

• Methanol, HPLC grade

• Deionized water

• Homogenizer

• Centrifuge

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas stream evaporator

Procedure:

• Sample Preparation: Weigh approximately 1 g of frozen tissue and place it in a glass centrifuge tube.

• Homogenization: Add 1 mL of deionized water and homogenize the tissue thoroughly.

• Solvent Addition: Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture to the homogenate. Vortex vigorously for 2 minutes to ensure complete mixing.

• Phase Separation: Add 1.25 mL of chloroform and vortex for 30 seconds. Then, add 1.25 mL of deionized water and vortex for another 30 seconds.

• Centrifugation: Centrifuge the mixture at 2000 x g for 10 minutes at 4°C to separate the phases.

• Lipid Extraction: Carefully collect the lower chloroform phase containing the lipids using a glass Pasteur pipette and transfer it to a clean, pre-weighed glass vial.

• Re-extraction: To maximize lipid recovery, add 2 mL of chloroform to the remaining aqueous and solid phases, vortex, and centrifuge again. Collect the chloroform phase and combine it with the first extract.

• Drying: Evaporate the solvent from the combined chloroform extracts under a gentle stream of nitrogen gas.

• Gravimetric Determination: Once completely dry, weigh the vial to determine the total lipid extract weight.

• Storage: Resuspend the lipid extract in a known volume of chloroform:methanol (2:1, v/v) and store at -80°C under a nitrogen atmosphere until further analysis.

Protocol 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This method involves the saponification of the total lipid extract to release the fatty acids, followed by methylation and analysis by GC-MS.

Materials:

• Total lipid extract (from Protocol 1)

• Internal standard (e.g., Cholesteryl heptadecanoate)

• Methanolic potassium hydroxide (2 M)

• Boron trifluoride in methanol (14%)

• Hexane, GC grade

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-23, SP-2560)

Procedure:

• Internal Standard Addition: To a known amount of the total lipid extract, add a precise amount of the internal standard.

• Saponification: Add 2 mL of methanolic potassium hydroxide and heat at 80°C for 10 minutes. This will hydrolyze the cholesteryl ester, releasing free cholesterol and the potassium salt of DPA.

• Methylation: Cool the sample and add 2 mL of boron trifluoride in methanol. Heat at 80°C for 2 minutes to convert the fatty acid salt to its fatty acid methyl ester (FAME).

• Extraction of FAMEs: Add 2 mL of hexane and 2 mL of saturated sodium chloride solution. Vortex and centrifuge to separate the phases.

• Sample Preparation for GC-MS: Transfer the upper hexane layer containing the FAMEs to a new vial. Dry the extract over anhydrous sodium sulfate.

• GC-MS Analysis: Inject an aliquot of the hexane extract into the GC-MS system. The FAMEs will be separated based on their volatility and identified by their mass spectra.

• Quantification: The amount of DPA methyl ester is quantified by comparing its peak area to that of the internal standard. The initial concentration of Cholesteryl 4,7,10,13,16-docosapentaenoate can then be calculated based on the initial mass of the lipid extract and the molecular weights.

Protocol 3: Direct Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS allows for the direct analysis of the intact cholesteryl ester without the need for derivatization.

Materials:

• Total lipid extract (from Protocol 1)

• Internal standard (e.g., deuterated Cholesteryl oleate)

• LC-MS system (e.g., with a C18 reversed-phase column and an ESI or APCI source)

• Mobile phase solvents (e.g., acetonitrile, isopropanol, water with formic acid and ammonium formate)

Procedure:

• Sample Preparation: Dilute a known amount of the total lipid extract in a suitable solvent (e.g., isopropanol) and add a precise amount of the internal standard.

• LC Separation: Inject the sample into the LC system. A gradient elution program is typically used to separate the different lipid classes. Cholesteryl esters are highly nonpolar and will elute late in the reversed-phase separation.

• MS Detection: The eluting compounds are ionized and detected by the mass spectrometer. Cholesteryl 4,7,10,13,16-docosapentaenoate can be identified by its specific mass-to-charge ratio (m/z) in full scan mode and confirmed by its fragmentation pattern in MS/MS mode.

• Quantification: The concentration of the target analyte is determined by creating a calibration curve with a commercially available or synthesized standard of Cholesteryl 4,7,10,13,16-docosapentaenoate, or by relative quantification against the internal standard.

Caption: Analytical workflow for the quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Conclusion

Cholesteryl 4,7,10,13,16-docosapentaenoate, as a significant ester of the bioactive fatty acid DPA, is predominantly found in marine organisms, with fatty fish and their oils being the most promising sources for its isolation and study. Understanding its natural distribution, biosynthesis, and accurate quantification is crucial for elucidating its physiological roles and exploring its potential therapeutic applications. The methodologies outlined in this guide provide a robust framework for researchers to investigate this important lipid molecule. Further lipidomic studies are warranted to precisely quantify Cholesteryl 4,7,10,13,16-docosapentaenoate across a broader range of marine species and to fully understand the enzymatic specificities involved in its formation.

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An In-depth Technical Guide to Cholesteryl Ester Biosynthesis Pathways

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a pivotal role in cellular and systemic cholesterol homeostasis. Formed by the esterification of cholesterol with a fatty acid, CEs are significantly more hydrophobic than free cholesterol, a property that dictates their biological fate and function.[1][2] This conversion is a critical step in preventing the cytotoxicity of excess free cholesterol and in facilitating its storage and transport.[3] Within cells, CEs are the primary storage form of cholesterol, sequestered within the core of lipid droplets.[1][4] In the bloodstream, they are the major component of the hydrophobic core of lipoprotein particles, particularly low-density lipoprotein (LDL) and high-density lipoprotein (HDL), enabling the transport of cholesterol between tissues.[2][5]

The dysregulation of cholesteryl ester metabolism is intimately linked to the pathogenesis of several prevalent and debilitating diseases, most notably atherosclerosis, where the accumulation of CEs in macrophages within the arterial wall leads to the formation of foam cells and the development of atherosclerotic plaques.[1][4] Furthermore, genetic disorders affecting the enzymes responsible for CE synthesis and hydrolysis underscore their critical importance in maintaining lipid balance.[6][7][8][9][10]

This in-depth technical guide provides a comprehensive overview of the core cholesteryl ester biosynthesis pathways. It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the enzymatic machinery, regulatory mechanisms, and pathological implications of CE metabolism. We will delve into the key enzymes responsible for CE synthesis—Acyl-CoA:cholesterol acyltransferase (ACAT), also known as Sterol O-acyltransferase (SOAT), and Lecithin-cholesterol acyltransferase (LCAT)—exploring their distinct roles, isoforms, and cellular locations. Additionally, this guide will cover the intricate regulation of these pathways and their significance in health and disease, alongside practical, field-proven experimental methodologies for their study.

The Enzymes of Cholesteryl Ester Biosynthesis

The synthesis of cholesteryl esters is catalyzed by two distinct enzyme families with different subcellular locations, substrates, and physiological roles. Intracellularly, the ACAT/SOAT enzymes are responsible for CE formation, while in the plasma, the LCAT enzyme plays the key role.

Acyl-CoA:Cholesterol Acyltransferase (ACAT/SOAT)

ACAT/SOAT is an intracellular, membrane-bound enzyme that catalyzes the esterification of cholesterol with long-chain fatty acids, utilizing acyl-CoA as the acyl donor.[1][3][11] This process primarily occurs in the endoplasmic reticulum (ER).[1][12][13] The resulting cholesteryl esters are then stored in cytoplasmic lipid droplets.[14] A primary function of ACAT/SOAT is to protect cells from the toxic effects of excess free cholesterol.[12] In mammals, there are two isoforms of this enzyme, ACAT1/SOAT1 and ACAT2/SOAT2, which exhibit distinct tissue distributions and physiological functions.[3][12][15]

ACAT1/SOAT1

ACAT1 is ubiquitously expressed in a wide range of tissues and cell types, including macrophages, adrenal cortical cells, and cells in the kidney.[12][15][16] It plays a crucial role in maintaining cellular cholesterol homeostasis by converting excess cholesterol into a storable form.[15][17] In macrophages, the esterification of cholesterol by ACAT1 is a key step in the formation of foam cells, a hallmark of atherosclerosis.[17][18] Consequently, ACAT1 has been extensively studied as a potential therapeutic target for this disease.[17][18]

ACAT2/SOAT2

In contrast to the widespread expression of ACAT1, ACAT2 is primarily found in the liver and intestines.[12][15][16][19] Its main function is associated with the assembly and secretion of apolipoprotein B (apoB)-containing lipoproteins, such as very-low-density lipoprotein (VLDL) in the liver and chylomicrons in the intestine.[15][19][20] ACAT2 provides the cholesteryl esters that are incorporated into the core of these nascent lipoprotein particles.[19] Given its specific role in lipoprotein metabolism, selective inhibition of ACAT2 is being explored as a strategy to lower plasma cholesterol levels.[21][22][23]

Feature	ACAT1/SOAT1	ACAT2/SOAT2
Tissue Distribution	Ubiquitous (macrophages, adrenal glands, kidney, etc.)[12][15][16]	Liver and intestines[12][15][16][19]
Primary Function	Cellular cholesterol homeostasis, foam cell formation[15][17]	Assembly and secretion of apoB-containing lipoproteins (VLDL, chylomicrons)[15][19][20]
Subcellular Location	Endoplasmic Reticulum[12][24]	Endoplasmic Reticulum[16]
Catalytic Site Orientation	Cytoplasmic side of the ER membrane[15][19][20]	Lumenal side of the ER membrane[15][19][20]

Lecithin-Cholesterol Acyltransferase (LCAT)

LCAT is a soluble enzyme found in the plasma that is responsible for the majority of cholesteryl ester formation in circulating lipoproteins.[5][25][26] It is primarily synthesized in the liver and secreted into the bloodstream, where it associates with HDL and LDL particles.[25][26] LCAT catalyzes the transfer of a fatty acyl group from the sn-2 position of phosphatidylcholine (lecithin) to the 3-β-hydroxyl group of cholesterol, forming a cholesteryl ester and lysophosphatidylcholine.[5][27]

This enzymatic reaction is a crucial step in the reverse cholesterol transport (RCT) pathway, the process by which excess cholesterol from peripheral tissues is returned to the liver for excretion.[5][26] The esterification of cholesterol on HDL particles by LCAT creates a concentration gradient that facilitates the efflux of free cholesterol from cells onto HDL.[5] Furthermore, the newly synthesized, hydrophobic cholesteryl esters move to the core of the HDL particle, transforming the nascent, discoidal HDL into larger, spherical HDL particles.[5][25][26] This maturation of HDL is essential for its cholesterol-carrying capacity and stability in the circulation.[26]

Genetic deficiencies in LCAT lead to a significant reduction in HDL cholesterol levels and an accumulation of free cholesterol in various tissues, highlighting the enzyme's critical role in lipid metabolism.[5][26]

Caption: Overview of the intracellular and extracellular cholesteryl ester biosynthesis pathways.

Regulation of Cholesteryl Esterification

The synthesis of cholesteryl esters is a tightly regulated process, responding to cellular cholesterol levels, fatty acid availability, and hormonal signals. This regulation ensures that cellular cholesterol homeostasis is maintained and that the potentially toxic accumulation of free cholesterol is prevented.

Regulation of ACAT/SOAT Activity

The activity of ACAT/SOAT enzymes is primarily regulated by the availability of their substrates, particularly free cholesterol.[1] When intracellular free cholesterol levels rise, for instance, due to increased uptake of LDL or de novo synthesis, the excess cholesterol serves as both a substrate and an allosteric activator of ACAT.[12][28] This leads to a rapid increase in cholesterol esterification and the sequestration of CEs into lipid droplets.[28] Conversely, when cellular free cholesterol levels are low, ACAT activity is reduced.[1]

Certain oxysterols, such as 25-hydroxycholesterol, are potent activators of ACAT.[28][29] The mechanism of this activation is thought to involve an increase in the availability of cholesterol to the enzyme within the ER membrane.[29] Additionally, the availability of fatty acids can also influence the rate of cholesterol esterification.[1]

Regulation of LCAT Activity

LCAT activity in the plasma is influenced by several factors. Apolipoprotein A-I (ApoA-I), the major protein component of HDL, is a critical cofactor and activator of LCAT.[27] The binding of LCAT to HDL particles containing ApoA-I is a prerequisite for its enzymatic activity. The composition of lipoproteins, including the ratio of phospholipids to free cholesterol, also affects LCAT efficiency.

Physiological and Pathophysiological Roles of Cholesteryl Esters

Cholesteryl esters are central to several key physiological processes, and their dysregulation is a hallmark of various diseases.

Atherosclerosis

The accumulation of cholesteryl esters within macrophages in the arterial intima is a critical event in the development of atherosclerosis.[1] Macrophages take up modified LDL particles, leading to an influx of cholesterol that overwhelms the cell's capacity for cholesterol efflux. The excess cholesterol is esterified by ACAT1 and stored in lipid droplets, transforming the macrophages into foam cells.[17][18] These foam cells are a major component of atherosclerotic plaques.[1] The role of cholesteryl ester transfer protein (CETP) in atherosclerosis is complex, as it facilitates the transfer of CEs from HDL to apoB-containing lipoproteins, which can be pro-atherogenic in certain metabolic contexts.[2][30][31]

Cholesteryl Ester Storage Disease (CESD)

CESD is a rare, autosomal recessive lysosomal storage disorder caused by mutations in the LIPA gene, which encodes for lysosomal acid lipase (LAL).[6][7][8][9] LAL is responsible for the hydrolysis of cholesteryl esters and triglycerides that are taken up by cells via the LDL receptor pathway.[7] A deficiency in LAL activity leads to the massive accumulation of CEs and triglycerides in various tissues, particularly the liver, spleen, and blood vessel walls.[6][7][9] This accumulation results in hepatomegaly, liver dysfunction, dyslipidemia, and accelerated atherosclerosis.[8][9][10]

Experimental Methodologies

The study of cholesteryl ester biosynthesis pathways relies on a variety of biochemical and cell-based assays. Below are detailed protocols for key experiments.

Measurement of ACAT/SOAT Activity in Cultured Cells

This protocol describes a method for measuring the rate of cholesterol esterification in intact cultured cells using a radiolabeled fatty acid precursor.

Materials:

• Cultured cells (e.g., macrophages, hepatocytes)

• Cell culture medium

• [³H]oleic acid complexed to bovine serum albumin (BSA)

• Lipid extraction solvents (e.g., hexane:isopropanol, 3:2, v/v)

• Thin-layer chromatography (TLC) plates (silica gel)

• TLC developing solvent (e.g., hexane:diethyl ether:acetic acid, 80:20:1, v/v/v)

• Scintillation vials and scintillation fluid

• Scintillation counter

Protocol:

• Plate cells in multi-well plates and culture until they reach the desired confluency.

• Prepare the labeling medium by adding the [³H]oleic acid-BSA complex to the cell culture medium to a final concentration of 1 µCi/mL.

• Remove the existing medium from the cells and wash once with phosphate-buffered saline (PBS).

• Add the labeling medium to the cells and incubate for a specified period (e.g., 2-4 hours) at 37°C in a CO₂ incubator.

• After the incubation, remove the labeling medium and wash the cells three times with ice-cold PBS.

• Lyse the cells and extract the lipids by adding a hexane:isopropanol (3:2) mixture directly to the wells.

• Collect the lipid extract and evaporate the solvent under a stream of nitrogen.

• Resuspend the lipid extract in a small volume of chloroform:methanol (2:1) and spot it onto a silica gel TLC plate.

• Develop the TLC plate in a chamber equilibrated with the developing solvent.

• After the solvent front has reached the top of the plate, remove the plate and allow it to air dry.

• Visualize the lipid spots by exposing the plate to iodine vapor.

• Scrape the spots corresponding to cholesteryl esters into scintillation vials.

• Add scintillation fluid to the vials and measure the radioactivity using a scintillation counter.

• Determine the protein concentration of parallel wells to normalize the results.

Measurement of LCAT Activity in Plasma

This protocol outlines a fluorometric assay for determining LCAT activity in plasma samples.

Materials:

• Plasma samples

• LCAT activity assay kit (commercially available, e.g., from Roar Biomedical, MyBioSource, or Abcam)[32][33][34][35]

• Fluorometric microplate reader

Protocol:

• Thaw plasma samples on ice.

• Prepare the assay reagents according to the manufacturer's instructions. This typically involves reconstituting a fluorogenic substrate that mimics phosphatidylcholine.[32][33]

• In a 96-well microplate, add the plasma sample and the assay buffer.

• Initiate the reaction by adding the fluorogenic substrate to each well.

• Incubate the plate at 37°C for a specified time, as recommended by the kit manufacturer.[32]

• Stop the reaction by adding the provided stop solution.

• Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex. 342 nm/Em. 400 nm).[33]

• The increase in fluorescence is proportional to the LCAT activity in the sample.

• Calculate the LCAT activity based on a standard curve or by following the kit's specific instructions.

Caption: Experimental workflow for measuring ACAT activity in cultured cells.

Quantification of Cholesteryl Esters by Mass Spectrometry

Direct flow injection high-resolution Fourier transform mass spectrometry (FIA-ESI-HRMS) is a powerful technique for the quantification of cholesteryl esters in biological samples.[36]

Protocol Outline:

• Lipid Extraction: Extract total lipids from the sample (e.g., serum, cell lysate, tissue homogenate) using a suitable solvent system, such as chloroform:methanol.

• Sample Preparation: Dilute the lipid extract in an appropriate solvent for mass spectrometry analysis.

• Mass Spectrometry Analysis: Infuse the sample directly into the mass spectrometer. Acquire data in full scan mode to detect the various cholesteryl ester species.

• Data Analysis: Identify and quantify individual cholesteryl ester species based on their mass-to-charge ratio. It is important to use species-specific response factors to account for differences in ionization efficiency and in-source fragmentation.[36]

Conclusion

The biosynthesis of cholesteryl esters is a fundamental process in lipid metabolism, with distinct intracellular and extracellular pathways governed by the ACAT/SOAT and LCAT enzymes, respectively. These pathways are intricately regulated to maintain cellular and systemic cholesterol homeostasis. The critical role of cholesteryl esters is underscored by their involvement in major human diseases, including atherosclerosis and cholesteryl ester storage disease. A thorough understanding of these pathways, facilitated by robust experimental methodologies, is essential for the development of novel therapeutic strategies targeting the dysregulation of cholesterol metabolism.

References

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• 13. Structural enzymology of cholesterol biosynthesis and storage - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Differential expression of ACAT1 and ACAT2 among cells within liver, intestine, kidney, and adrenal of nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. ACAT1 and ACAT2 Membrane Topology Segregates a Serine Residue Essential for Activity to Opposite Sides of the Endoplasmic Reticulum Membrane - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. Localization of Human Acyl-Coenzyme A:Cholesterol Acyltransferase-1 (ACAT-1) in Macrophages and in Various Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Lecithin–cholesterol acyltransferase - Wikipedia [en.wikipedia.org]
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• 27. Lecithin cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Regulation of cholesterol esterification and biosynthesis in monolayer cultures of normal adult rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Regulation of cholesterol biosynthesis and esterification by 25-hydroxycholesterol in a macrophage-like cell line: uncoupling by progesterone - PubMed [pubmed.ncbi.nlm.nih.gov]
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Cholesteryl 4,7,10,13,16-docosapentaenoate nomenclature and CAS number

An In-depth Technical Guide to the Nomenclature and Identification of Cholesteryl 4,7,10,13,16-docosapentaenoate

Introduction

Cholesteryl esters are a significant class of lipids, serving as the primary storage and transport form of cholesterol within the body. Their molecular structure, comprising a cholesterol backbone esterified to a fatty acid, imparts a high degree of hydrophobicity. The specific fatty acid conjugated to cholesterol dictates the compound's precise physicochemical properties and its metabolic fate. This guide provides a detailed examination of a specific cholesteryl ester: Cholesteryl 4,7,10,13,16-docosapentaenoate.

The nomenclature of lipids, particularly those containing polyunsaturated fatty acids (PUFAs), demands exceptional precision. The position of double bonds within the fatty acid chain dramatically alters the molecule's biological role and classification (e.g., as an omega-3 versus an omega-6 fatty acid). This document will dissect the systematic nomenclature of Cholesteryl 4,7,10,13,16-docosapentaenoate, clarify its CAS Registry Number status, and contextualize its significance for researchers in lipidomics and drug development.

Part 1: Systematic Nomenclature and Synonyms

To ensure unambiguous identification, it is crucial to understand the various naming conventions for this molecule. The name is a composite of its two constituent parts: the cholesterol moiety and the specific docosapentaenoic acid isomer.

Deconstruction of the Name:

• Cholesteryl: This prefix indicates the cholesterol molecule acting as the alcohol component in the ester linkage. The specific stereochemistry of cholesterol is implied, typically cholest-5-en-3β-ol.

• 4,7,10,13,16-docosapentaenoate: This specifies the fatty acid component.

  • Docosa- : Denotes a chain of 22 carbon atoms.

  • -pentaen- : Indicates the presence of five carbon-carbon double bonds.

  • 4,7,10,13,16- : These numbers pinpoint the starting carbon for each of the five double bonds, numbering from the carboxyl group (C1).

  • -oate : The suffix for the deprotonated form of a carboxylic acid, indicating its role in the ester bond.

The geometry of the double bonds is typically cis in naturally occurring fatty acids, which is denoted by a 'Z' in IUPAC nomenclature.

Systematic and Common Names:

• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (4Z,7Z,10Z,13Z,16Z)-docosa-4,7,10,13,16-pentaenoate. This comprehensive name defines the absolute stereochemistry of the cholesterol backbone and the precise location and cis geometry of the double bonds in the fatty acid chain.

• Common Name: Cholesteryl Osbondate. The fatty acid component, (all-cis)-4,7,10,13,16-docosapentaenoic acid, is commonly known as Osbond acid.[1]

• Lipid Shorthand: CE(22:5n-6). This notation signifies a cholesteryl ester (CE) with a 22-carbon fatty acid containing 5 double bonds, with the first double bond located at the 6th carbon from the methyl (omega) end of the chain, classifying it as an omega-6 fatty acid .

Part 2: CAS Registry Number: A Case of Isomeric Specificity

The CAS Registry Number is a universal identifier for chemical substances. However, for complex lipids, a single CAS number may be assigned to a general structure, with specific isomers sometimes lacking a unique identifier.

A specific CAS Registry Number for Cholesteryl 4,7,10,13,16-docosapentaenoate is not readily found in prominent chemical databases. This is a critical point for researchers, as ambiguity can lead to incorrect compound identification. Instead, related and component CAS numbers must be used with careful qualification:

• Fatty Acid Component: The CAS number for the specific fatty acid, (4Z,7Z,10Z,13Z,16Z)-4,7,10,13,16-Docosapentaenoic acid (Osbond acid) , is 25182-74-5 .[1]

• Isomeric (Omega-3) Cholesteryl Ester: A CAS number does exist for an isomer of this compound, Cholesteryl (7Z,10Z,13Z,16Z,19Z)-docosapentaenoate , which is 70110-49-5 .[2][3] This molecule is an omega-3 (n-3) fatty acid ester, not the omega-6 (n-6) variant specified in the topic. It is imperative for scientists to recognize this distinction when sourcing standards or interpreting data.

The absence of a dedicated CAS number for the n-6 isomer underscores the necessity of relying on full systematic names and structural information for procurement and reporting.

Part 3: Chemical Structure and Properties

The properties of this large, lipophilic molecule are dominated by its hydrocarbon-rich structure.

Property	Value	Source / Method
Molecular Formula	C₄₉H₇₈O₂	Calculated
Molecular Weight	699.13 g/mol	Calculated
IUPAC Name	See Part 1	Nomenclature
Fatty Acid Component	(4Z,7Z,10Z,13Z,16Z)-docosapentaenoic acid	Nomenclature
Fatty Acid CAS No.	25182-74-5	[1]
Omega Classification	Omega-6 (n-6)	Structural Analysis
Physical State	Expected to be a waxy solid or oil at room temperature.	Inference

Chemical Structure Diagram

The diagram below illustrates the ester linkage between the cholesterol backbone at position 3β and the carboxyl group of Osbond acid.

Caption: Structure of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Part 4: Biological and Research Context

The biological significance of this cholesteryl ester is intrinsically linked to its omega-6 fatty acid component, Osbond acid.

Biosynthesis of Osbond Acid (n-6 DPA)

Osbond acid is not typically obtained directly from the diet in significant amounts but is synthesized endogenously from the essential fatty acid arachidonic acid (20:4n-6). The metabolic pathway involves a series of elongation and desaturation steps.[4] This pathway is distinct from the synthesis of the omega-3 DPA isomer, which is derived from eicosapentaenoic acid (EPA).

Relevance in Lipid Metabolism Research

Levels of specific cholesteryl esters can serve as biomarkers for various metabolic states. For instance, increased levels of very long-chain fatty acids, including all-cis-4,7,10,13,16-docosapentaenoic acid, are associated with certain liver conditions like non-alcoholic steatohepatitis (NASH).[4] Therefore, accurate identification and quantification of Cholesteryl Osbondate in lipidomic studies are essential for understanding the pathophysiology of metabolic diseases.

Part 5: Conceptual Experimental Workflow

The synthesis and analysis of a specific cholesteryl ester like this one follows a logical, multi-step process. This self-validating workflow ensures the final product is of the correct identity and purity.

Workflow: Synthesis and Verification

• Step 1: Sourcing of Precursors

  • Causality: High-purity starting materials are fundamental to achieving a high-purity final product and simplifying downstream purification.

  • Action: Obtain high-purity cholesterol and (4Z,7Z,10Z,13Z,16Z)-docosapentaenoic acid (Osbond acid, CAS: 25182-74-5).

• Step 2: Esterification Reaction

  • Causality: A chemical reaction is required to form the covalent ester bond between the alcohol (cholesterol) and the carboxylic acid (Osbond acid). Steglich esterification, using DCC/DMAP, is a common and effective method for sterically hindered alcohols like cholesterol.

  • Action: Dissolve cholesterol and Osbond acid in an aprotic solvent (e.g., dichloromethane). Add dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Step 3: Purification

  • Causality: The reaction mixture will contain the desired product, unreacted starting materials, and byproducts (e.g., dicyclohexylurea). The high lipophilicity of the product makes it well-suited for silica gel chromatography.

  • Action: Filter the reaction mixture to remove solid byproducts. Purify the crude product using flash column chromatography on silica gel with a non-polar eluent system (e.g., a hexane/ethyl acetate gradient).

• Step 4: Structural Verification

  • Causality: Confirmation of the molecular structure is the ultimate validation of a successful synthesis. Mass spectrometry confirms the molecular weight, while NMR spectroscopy elucidates the precise atomic connectivity and stereochemistry.

  • Action:

    • Mass Spectrometry (MS): Analyze the purified product to confirm the expected molecular ion peak (e.g., m/z 699.13 for [M+H]⁺).

    • Nuclear Magnetic Resonance (NMR): Acquire ¹H and ¹³C NMR spectra to confirm the presence of signals corresponding to both the cholesterol and the docosapentaenoate moieties, and to verify the positions of the cis-double bonds.

Caption: Conceptual workflow for synthesis and validation.

Conclusion

Cholesteryl 4,7,10,13,16-docosapentaenoate is a specific omega-6 cholesteryl ester whose precise identification is paramount for accurate scientific research. While a dedicated CAS Registry Number for this isomer is elusive, its identity can be unequivocally established through its systematic IUPAC name, its derivation from Osbond acid, and rigorous structural verification techniques. For professionals in lipid research and drug development, distinguishing this compound from its omega-3 isomer, Cholesteryl (7Z,10Z,13Z,16Z,19Z)-docosapentaenoate (CAS: 70110-49-5), is a critical exercise in scientific integrity and is essential for the valid interpretation of experimental results.

References

• PubChem. cholest-5-en-3beta-yl (7Z,10Z,13Z,16Z,19Z-docosapentaenoate). National Center for Biotechnology Information. Available from: [Link]

• FooDB. Showing Compound CE(22:4(7Z,10Z,13Z,16Z)) (FDB024045). Canadian Institutes of Health Research. Available from: [Link]

• Pharmaffiliates. all-cis-7,10,13,16,19-Docosapentaenoic Acid. Pharmaffiliates Analytics & Synthetics (P) Ltd. Available from: [Link]

• Wikipedia. Cholesteryl benzoate. Wikimedia Foundation. Available from: [Link]

• NIST. Cholesteryl benzoate. National Institute of Standards and Technology. Available from: [Link]

• NIST. 4,7,10,13,16,19-Docosahexaenoic acid, methyl ester, (all-Z)-. National Institute of Standards and Technology. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Structural Elucidation of Cholesteryl 4,7,10,13,16-docosapentaenoate using High-Resolution NMR Spectroscopy

Introduction

Cholesteryl 4,7,10,13,16-docosapentaenoate is a cholesterol ester of significant biological interest, combining the well-known cholesterol backbone with docosapentaenoic acid (DPA), a C22 polyunsaturated fatty acid (PUFA). As a member of the lipid family, its precise structural characterization is paramount for understanding its role in metabolic pathways, its function in cellular membranes, and its potential as a biomarker or therapeutic target in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive analytical technique for the unambiguous structural determination of such complex lipids in solution.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of ¹H and ¹³C NMR spectroscopy for the structural elucidation of Cholesteryl 4,7,10,13,16-docosapentaenoate. We will delve into the rationale behind experimental design, from sample preparation to the interpretation of complex spectra, ensuring a robust and reproducible methodology.

Molecular Structure and Rationale for NMR Analysis

The molecule is an ester formed between the 3β-hydroxyl group of cholesterol and the carboxyl group of all-cis-4,7,10,13,16-docosapentaenoic acid.[2][3] The complexity of this molecule, with its rigid tetracyclic sterol nucleus and a long, flexible, and polyunsaturated acyl chain, presents a unique challenge and opportunity for NMR analysis. High-field NMR is indispensable for resolving the numerous overlapping proton signals in the aliphatic regions and for definitively assigning the carbon skeleton.

Key Structural Features for NMR Interrogation:

• Cholesteryl Moiety: The characteristic signals of the sterol backbone, including the olefinic proton at C6, the proton at the ester linkage (C3), and the numerous methyl groups, serve as key reporters of the cholesterol structure.[4][5]

• Docosapentaenoate Acyl Chain: The polyunsaturated nature of this chain gives rise to distinct signals for the olefinic protons, the bis-allylic protons situated between the double bonds, and the terminal methyl group. These signals are diagnostic for the type and position of the fatty acid.

• Ester Linkage: The chemical shifts of protons and carbons near the ester bond (specifically H-3 of cholesterol and C-1' of the acyl chain) are highly sensitive to the esterification and provide confirmation of the molecule's identity as a cholesteryl ester.

Experimental Protocols

Sample Preparation

The quality of the NMR spectrum is critically dependent on the sample preparation. The choice of solvent is paramount to ensure complete dissolution of the lipophilic cholesteryl ester and to avoid signal overlap with the analyte.

Protocol:

• Solvent Selection: Deuterated chloroform (CDCl₃) is the solvent of choice for cholesteryl esters due to its excellent solubilizing power for lipids and its single solvent peak at δ ~7.26 ppm in the ¹H spectrum and δ ~77.16 ppm in the ¹³C spectrum, which minimizes interference with analyte signals.[6]

• Sample Weighing: Accurately weigh 5-10 mg of Cholesteryl 4,7,10,13,16-docosapentaenoate into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial. To aid dissolution, gently vortex the sample. A brief sonication in a water bath can be employed if necessary, but care should be taken to avoid heating the sample.

• Internal Standard (Optional but Recommended): For quantitative NMR (qNMR) applications, a known amount of an internal standard with a signal in a clear region of the spectrum, such as dimethyl terephthalate, can be added.[6]

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube. Ensure the filling height is sufficient for the NMR spectrometer's receiver coil (typically ~4 cm).

• Degassing (Optional): For long-term experiments or to remove dissolved oxygen which can affect relaxation times, the sample can be degassed using a freeze-pump-thaw cycle. However, for routine ¹H and ¹³C spectra, this is often not necessary.

NMR Data Acquisition

The following parameters are recommended for a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve good resolution and sensitivity.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems) is typically sufficient.

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-4 seconds to ensure good digital resolution.

• Relaxation Delay (d1): 1-2 seconds.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Temperature: 298 K (25 °C).

¹³C NMR Acquisition:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker systems) is used to obtain a spectrum with singlets for each carbon.

• Spectral Width: 200-250 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds. A longer delay is necessary for the full relaxation of quaternary carbons.

• Number of Scans: 1024-4096 scans are typically required due to the low natural abundance of ¹³C.

• Temperature: 298 K (25 °C).

2D NMR Experiments (for full assignment): For an unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments is highly recommended:

• COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.[5][7]

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, crucial for connecting different spin systems.

Data Analysis and Spectral Interpretation

The following tables summarize the expected chemical shifts for the key nuclei in Cholesteryl 4,7,10,13,16-docosapentaenoate, based on known data for cholesterol, cholesteryl esters, and polyunsaturated fatty acids.[4][7][8]

Predicted ¹H NMR Chemical Shifts

Proton(s)	Cholesteryl Moiety	Docosapentaenoate Moiety	Expected Chemical Shift (δ, ppm)	Multiplicity	Key Correlations
H-3	✓	~4.60	m	Ester linkage proton, shifted downfield from ~3.5 ppm in free cholesterol.
H-6	✓	~5.37	d	Olefinic proton in the B-ring of cholesterol.
H-18	✓	~0.68	s	Angular methyl group.
H-19	✓	~1.02	s	Angular methyl group.
H-21, H-26, H-27	✓	~0.86-0.92	d	Methyl groups on the side chain.
Olefinic Protons	✓	~5.30-5.45	m	Protons of the C=C double bonds in the acyl chain.
Bis-allylic Protons	✓	~2.80	t	-CH=CH-CH₂ -CH=CH- protons, highly characteristic of PUFAs.
Allylic Protons	✓	~2.00-2.10	m	-CH₂ -CH=CH- protons.
H-2'	✓	~2.30	t	Methylene group alpha to the carbonyl.
Terminal Methyl (ω-1)	✓	~0.97	t	-CH₂-CH₃ of the acyl chain.

Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Cholesteryl Moiety	Docosapentaenoate Moiety	Expected Chemical Shift (δ, ppm)
C-3	✓	~74.0
C-5	✓	~139.6
C-6	✓	~122.7
C-18	✓	~11.9
C-19	✓	~19.3
C-21, C-26, C-27	✓	~18.7, ~22.6, ~22.8
C-1' (Carbonyl)	✓	~173.0
Olefinic Carbons	✓	~127-132
Bis-allylic Carbons	✓	~25.6
C-2'	✓	~34.2
Terminal Methyl (ω-1)	✓	~14.1

Visualizing the Workflow and Structure

Experimental Workflow

The following diagram outlines the logical flow of the experimental process, from sample preparation to final structural confirmation.

Caption: Experimental workflow for NMR analysis.

Annotated Molecular Structure

This diagram highlights the key regions of the Cholesteryl 4,7,10,13,16-docosapentaenoate molecule that are critical for NMR assignment.

Caption: Key regions for NMR assignment.

Conclusion

High-resolution NMR spectroscopy is an indispensable tool for the complete and unambiguous structural characterization of complex lipids like Cholesteryl 4,7,10,13,16-docosapentaenoate. By employing a systematic approach involving careful sample preparation, optimized acquisition parameters for 1D and 2D NMR experiments, and a thorough analysis of the resulting spectra, researchers can confidently elucidate the molecular structure. The protocols and expected chemical shift data provided in this note serve as a robust starting point for the analysis of this and related cholesteryl esters, facilitating further research into their biological functions and potential therapeutic applications.

References

• D. M. Doddrell, D. T. Pegg, and M. R. Bendall, "Distortionless enhancement of NMR signals by polarization transfer," Journal of Magnetic Resonance, vol. 48, no. 2, pp. 323–327, 1982. [Link]

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• Jacobs, P. A., et al., "Complete 1H NMR assignment of cholesteryl benzoate," Magnetic Resonance in Chemistry, vol. 56, no. 11, pp. 1045-1053, 2018. [Link]

• Knothe, G., "1H-NMR Spectroscopy of Fatty Acids and Their Derivatives," AOCS Lipid Library. [Link]

• Mishra, A., et al., "Nuclear Magnetic Resonance (NMR) Study for the Detection and Quantitation of Cholesterol in HSV529 Therapeutic Vaccine Candidate," PLoS ONE, vol. 11, no. 11, e0165846, 2016. [Link]

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Application Notes and Protocols for the Use of Cholesteryl 4,7,10,13,16-docosapentaenoate as a Research Standard

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Cholesteryl 4,7,10,13,16-docosapentaenoate as a research standard in various analytical and biological applications. This document outlines the rationale behind its use, detailed protocols for its handling and application, and the necessary steps to ensure data integrity and reproducibility.

Introduction: The Significance of Cholesteryl 4,7,10,13,16-docosapentaenoate

Cholesteryl 4,7,10,13,16-docosapentaenoate is a cholesteryl ester, a molecule formed from the esterification of cholesterol with 4,7,10,13,16-docosapentaenoic acid (DPA), a 22-carbon polyunsaturated fatty acid (PUFA). Cholesteryl esters are the primary form in which cholesterol is stored in cells and transported in the bloodstream within lipoproteins. The specific fatty acid component, DPA, is an important intermediate in the metabolism of omega-3 and omega-6 fatty acids, which are crucial for a variety of physiological processes, including inflammation, cardiovascular health, and neuroprotection.[1][2]

The study of specific cholesteryl esters like Cholesteryl 4,7,10,13,16-docosapentaenoate is critical for understanding the nuances of lipid metabolism and its dysregulation in various diseases. For instance, alterations in the plasma profile of cholesteryl esters are associated with an increased risk of cardiovascular disease. Furthermore, this specific cholesteryl ester has been found to be elevated in the liver, plasma, and skeletal muscle of acyl-CoA binding protein (ACBP) knockout mice, suggesting a role in lipid transport and storage.[3][4]

As a research standard, Cholesteryl 4,7,10,13,16-docosapentaenoate allows for the accurate identification and quantification of this specific lipid species in complex biological matrices. This is essential for researchers investigating lipidomic profiles in health and disease, developing new diagnostic markers, or assessing the efficacy of therapeutic interventions targeting lipid metabolism.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a research standard is fundamental to its correct application.

Property	Value	Source
Chemical Formula	C₄₉H₇₈O₂	[3][4]
Molecular Weight	699.2 g/mol	[3][4]
CAS Number	70110-49-5	[3][4]
Purity	≥95% (as specified by commercial suppliers)	[3][4]
Formulation	Typically supplied as a solution in an organic solvent (e.g., chloroform)	[3][4]
Solubility	Soluble in organic solvents such as chloroform (e.g., 10 mg/ml)	[3][4]
Storage Temperature	-20°C	[3][4]
Stability	Stable for ≥ 2 years at -20°C in a suitable organic solvent	[3]

Application as a Research Standard in Liquid Chromatography-Mass Spectrometry (LC-MS)

The primary application of Cholesteryl 4,7,10,13,16-docosapentaenoate as a research standard is in the field of lipidomics, particularly for its use in liquid chromatography-mass spectrometry (LC-MS) based analytical methods.[5][6]

Rationale for Use as an Internal and External Standard

• External Standard: Used to create a calibration curve to determine the absolute concentration of Cholesteryl 4,7,10,13,16-docosapentaenoate in a sample. This is achieved by analyzing a series of known concentrations of the standard and plotting the instrument response against concentration.

• Internal Standard (Isotopically Labeled): While a non-isotopically labeled standard can be used for response normalization under carefully controlled conditions, the gold standard is the use of a stable isotope-labeled version (e.g., containing ¹³C or ²H). This allows for the correction of variations in sample extraction, processing, and instrument response, leading to more accurate and precise quantification. In the absence of an isotopically labeled standard, a structurally similar but chromatographically distinct cholesteryl ester can be used as an internal standard.

Protocol for Preparation of Standard Solutions

Causality: The accuracy of quantification is directly dependent on the precise preparation of standard solutions. Due to the hydrophobic nature of cholesteryl esters, organic solvents are required for solubilization. It is crucial to prevent oxidation of the polyunsaturated fatty acid chain by minimizing exposure to air and light.

Materials:

• Cholesteryl 4,7,10,13,16-docosapentaenoate standard (solution in chloroform, e.g., 10 mg/mL)

• High-purity organic solvents (e.g., chloroform, methanol, isopropanol, acetonitrile)

• Amber glass vials with PTFE-lined caps

• Calibrated micropipettes

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Equilibration: Allow the vial containing the standard solution to equilibrate to room temperature before opening to prevent condensation of moisture.

• Stock Solution (if starting from a solid): If the standard is obtained as a solid, accurately weigh a precise amount and dissolve it in a known volume of chloroform to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Stock Solution: Prepare a working stock solution by diluting the primary stock solution in a suitable solvent mixture that is compatible with the initial mobile phase of the LC method (e.g., methanol/isopropanol).

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working stock solution. The concentration range should encompass the expected concentration of the analyte in the samples.

• Storage: After preparation, overlay the standard solutions with an inert gas, cap the vials tightly, and store them at -20°C.[7]

Protocol for Quantification in a Biological Matrix (e.g., Plasma) by HPLC-MS

This protocol is a generalized procedure for the analysis of cholesteryl esters and should be optimized for the specific instrumentation and sample type.

Causality: The protocol involves lipid extraction to isolate the analyte from the complex biological matrix, chromatographic separation to resolve it from other lipids, and mass spectrometric detection for sensitive and specific quantification.

Workflow Diagram:

Caption: Simplified Reverse Cholesterol Transport Pathway.

Trustworthiness and Self-Validation

To ensure the reliability of data generated using Cholesteryl 4,7,10,13,16-docosapentaenoate as a standard, the following self-validating steps should be incorporated into the experimental design:

• Purity Assessment: Whenever possible, obtain a Certificate of Analysis (CoA) from the supplier. If not available, the purity of the standard should be verified in-house, for example, by high-resolution mass spectrometry.

• Calibration Curve Linearity: The calibration curve should exhibit a linear response over the desired concentration range with a correlation coefficient (r²) of >0.99.

• Quality Control (QC) Samples: Analyze QC samples at low, medium, and high concentrations within the calibration range at the beginning, middle, and end of each analytical run to monitor the performance of the assay. The measured concentrations of the QC samples should be within a predefined acceptance range (e.g., ±15% of the nominal value).

• Matrix Effects: Assess the impact of the biological matrix on the ionization of the analyte by comparing the response of the standard in pure solvent versus a matrix-matched standard.

By adhering to these principles, researchers can have high confidence in the accuracy and precision of their quantitative results.

References

• Agilent. (2018). LC/MS Method for Comprehensive Analysis of Plasma Lipids. Retrieved from [Link]

• PubMed. (2021). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. Retrieved from [Link]

• National Institutes of Health. (n.d.). Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS. Retrieved from [Link]

• ACS Publications. (2020). Profiling of Cholesteryl Esters by Coupling Charge-Tagging Paternò–Büchi Reaction and Liquid Chromatography–Mass Spectrometry. Retrieved from [Link]

• PubMed. (1986). Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population. Retrieved from [Link]

• National Institutes of Health. (n.d.). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Retrieved from [Link]

• Biomol.de. (n.d.). Cholesteryl Docosapentaenoate. Retrieved from [Link]

• Phenyx. (n.d.). Cholesteryl docosapentaenoate. Retrieved from [Link]

• bioRxiv. (2021). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. Retrieved from [Link]

• ACS Publications. (2020). Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Retrieved from [Link]

• Waters. (n.d.). LipidQuan Method Reference Guide: Analysis of Lipids in Plasma and Serum Samples by LC-MS/MS. Retrieved from [Link]

• National Institutes of Health. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Retrieved from [Link]

• PubMed. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound CE(22:4(7Z,10Z,13Z,16Z) (FDB024045)). Retrieved from [Link]

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Application Note: A Comprehensive Guide to the Analysis of Cholesteryl 4,7,10,13,16-Docosapentaenoate in Lipidomics Research

Abstract: Cholesteryl esters (CEs) are critical molecules for the storage and transport of cholesterol, and the specific fatty acid composition of these esters can profoundly influence cellular function and disease pathology. Among these, Cholesteryl 4,7,10,13,16-docosapentaenoate (CE(22:5n-6)), an ester of cholesterol and the n-6 polyunsaturated fatty acid Osbond acid, is an emerging lipid of interest. Accumulating evidence links the dysregulation of long-chain cholesteryl esters to the pathogenesis of neurodegenerative disorders like Alzheimer's disease and metabolic conditions such as atherosclerosis.[1][2][3] However, the highly nonpolar nature and poor ionization efficiency of CEs present significant analytical challenges.[4][5] This guide provides a robust, field-proven framework for the reliable extraction, separation, and quantification of CE(22:5n-6) from biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), empowering researchers to accurately investigate its role in health and disease.

Biochemical Background and Significance

Cholesteryl esters are neutral lipids synthesized by the esterification of cholesterol with a fatty acid, a reaction catalyzed intracellularly by Acyl-CoA:cholesterol acyltransferases (ACATs).[6] This conversion renders cholesterol significantly more hydrophobic, facilitating its storage within cytosolic lipid droplets or its packaging into lipoproteins for systemic transport.[7]

The fatty acid component of the ester, 4,7,10,13,16-docosapentaenoic acid (DPA n-6 or Osbond acid), is a long-chain polyunsaturated fatty acid (PUFA) synthesized from the essential fatty acid linoleic acid via a series of elongation and desaturation steps, with arachidonic acid (AA) as a key intermediate.[8][9] The regulation of this pathway is critical, as the incorporation of specific fatty acids into the CE pool dictates the physicochemical properties of lipoproteins and lipid droplets, influencing cellular lipid homeostasis.[9][10]

The accumulation of specific CEs, including those with long-chain PUFAs, has been identified as a key pathological feature in several diseases. In the brain, abnormal CE buildup is linked to Alzheimer's and Huntington's disease, potentially contributing to neurotoxicity and inflammation.[1][3][11] In the vasculature, elevated plasma CEs are a hallmark of atherosclerosis.[6] Therefore, the precise quantification of individual CE species like CE(22:5n-6) is paramount for understanding disease mechanisms and discovering novel biomarkers.

Fig 1. Simplified biosynthesis of CE(22:5n-6).

Analytical Strategy for CE(22:5n-6) Profiling

The robust quantification of a specific, low-abundance neutral lipid from a complex biological matrix requires a highly selective and sensitive analytical method. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application.

Our strategy is built on three pillars:

• Efficient Extraction: Utilizing a proven organic solvent system to quantitatively extract nonpolar lipids while leaving behind interfering polar molecules like salts and proteins. The inclusion of a non-endogenous internal standard at the start of this process is critical for correcting for sample loss and matrix effects.

• Chromatographic Separation: Employing Reversed-Phase (RP) chromatography to separate cholesteryl esters based on their acyl chain length and degree of unsaturation. This step is crucial for resolving CE(22:5n-6) from other isobaric (same mass) lipids and more abundant CE species, thereby reducing ion suppression in the mass spectrometer.

• Specific Detection: Using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode. This technique provides two layers of mass filtering: first selecting the specific mass of the CE(22:5n-6) molecule (precursor ion) and then detecting a highly specific fragment ion generated by its collision-induced dissociation. For cholesteryl esters, this is universally the cholesterol backbone fragment at m/z 369.3.[12]

Fig 2. High-level analytical workflow.

Detailed Experimental Protocols

Protocol 3.1: Lipid Extraction from Cultured Cells or Tissue

This protocol is adapted from established methods for robust extraction of neutral lipids.[13]

A. Reagents & Materials:

• Phosphate-Buffered Saline (PBS), ice-cold

• Extraction Solvent: Chloroform:Isopropanol:IGEPAL® CA-630 (7:11:0.1 v/v/v). Prepare fresh.

• Internal Standard (IS) Stock: Cholesteryl heptadecanoate (CE 17:0) at 1 mg/mL in chloroform.

• Methanol, HPLC grade

• Nitrogen gas stream or vacuum concentrator

• Reconstitution Solvent: Acetonitrile:Isopropanol (1:1 v/v)

• Micro-homogenizer and glass vials

B. Procedure:

• Sample Collection: For adherent cells, wash a 10 cm dish (~2-5 million cells) twice with 5 mL of ice-cold PBS. Scrape cells into 1 mL of PBS and transfer to a glass tube. For tissue, weigh approximately 10-20 mg of frozen tissue.

• Internal Standard Spiking: Add a known amount of the IS to each sample for absolute quantification (e.g., 10 µL of a 10 µg/mL working solution for a final amount of 100 ng).

  • Causality Note: Adding the IS at the earliest stage ensures it undergoes the exact same extraction and analysis process as the endogenous analyte, providing the most accurate correction for procedural variability.

• Homogenization & Extraction: Add 2 mL of the Extraction Solvent to the sample. Homogenize thoroughly using a micro-homogenizer until no visible particulates remain.

• Phase Separation: Add 1 mL of water to induce phase separation. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer, a protein disk, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic (chloroform) layer using a glass Pasteur pipette and transfer to a clean glass vial. Avoid disturbing the protein interface.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen or using a vacuum concentrator. Ensure no solvent remains, as it can interfere with chromatography.

• Reconstitution: Reconstitute the dried lipid film in 200 µL of Reconstitution Solvent. Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3.2: LC-MS/MS Analysis

The following parameters serve as a validated starting point and may require optimization based on the specific instrumentation used.

Table 1: Liquid Chromatography Parameters
Parameter	Condition
LC System:	High-Performance Liquid Chromatography (HPLC) or UHPLC system
Column:	C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)
Column Temperature:	55°C
Mobile Phase A:	Acetonitrile:Water (60:40) with 10 mM Ammonium Acetate
Mobile Phase B:	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Acetate
Flow Rate:	0.4 mL/min
Injection Volume:	5 µL
LC Gradient:	0-2 min: 30% B
2-12 min: Linear gradient to 100% B
12-15 min: Hold at 100% B
15.1-18 min: Return to 30% B (re-equilibration)
Causality Note: The use of ammonium acetate as a mobile phase additive is crucial. It promotes the formation of [M+NH₄]⁺ adducts for neutral lipids like CEs, which are more stable and provide significantly higher signal intensity in positive ion mode ESI than protonated adducts.[14]

Table 2: Tandem Mass Spectrometry Parameters
Parameter	Setting
MS System:	Triple Quadrupole Mass Spectrometer
Ionization Mode:	Positive Electrospray Ionization (ESI+)
Capillary Voltage:	3.5 kV
Source Temperature:	150°C
Desolvation Temp:	400°C
Scan Type:	Multiple Reaction Monitoring (MRM)
Collision Gas:	Argon

| Table 3: MRM Transitions for Quantification | | | :--- | Analyte | Precursor Ion ([M+NH₄]⁺) | Product Ion | Dwell Time (ms) | Collision Energy (eV) | | 1 | CE(22:5n-6) | m/z 718.7 | m/z 369.3 | 100 | 25 | | 2 | CE(17:0) (IS) | m/z 656.6 | m/z 369.3 | 100 | 25 | Note: Masses are monoisotopic. The product ion m/z 369.3 corresponds to the cholesterol backbone fragment [C₂₇H₄₅]⁺ following the neutral loss of the fatty acid and ammonia. This fragment is a highly specific signature for all cholesteryl esters.[15]

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of a certified CE(22:5n-6) analytical standard and a fixed concentration of the IS into a surrogate matrix (e.g., stripped serum or reconstitution solvent). Run these standards alongside the samples.

• Peak Integration: Integrate the chromatographic peak areas for the CE(22:5n-6) and IS MRM transitions in each sample and standard.

• Ratio Calculation: Calculate the ratio of the analyte peak area to the IS peak area (AreaAnalyte / AreaIS).

• Quantification: Plot the peak area ratio against the known concentration for the calibration standards. Apply a linear regression to generate a standard curve. The concentration of CE(22:5n-6) in the biological samples can then be calculated from their peak area ratios using this curve.

| Table 4: Example Quantitative Data | | | :--- | Sample ID | Retention Time (min) | Analyte Area | IS Area | Area Ratio | Calculated Conc. (ng/mL) | | 1 | Control 1 | 13.2 | 15,400 | 250,000 | 0.0616 | 12.3 | | 2 | Treated 1 | 13.2 | 45,800 | 245,000 | 0.1869 | 37.4 | | 3 | QC Sample | 13.2 | 25,100 | 252,000 | 0.0996 | 19.9 |

Conclusion

The accurate measurement of specific lipid species is fundamental to advancing our understanding of metabolic and neurodegenerative diseases. Cholesteryl 4,7,10,13,16-docosapentaenoate represents a valuable, yet challenging, analyte in this field. The integrated workflow presented in this application note provides researchers, scientists, and drug development professionals with a validated, step-by-step protocol for the reliable quantification of CE(22:5n-6). By explaining the causality behind critical experimental choices, this guide equips laboratories to generate high-quality, reproducible data, paving the way for new discoveries in lipid-driven pathology.

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• Proitsi, P., et al. (2015). Plasma lipidomics analysis finds long chain cholesteryl esters to be associated with Alzheimer's disease. Translational Psychiatry, 5(1), e494. Available at: [Link]

• Jones, E. E., et al. (2013). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 24(8), 1244-1254. Available at: [Link]

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• Shirane, M., & Nakayama, K. I. (2022). Pathogenic contribution of cholesteryl ester accumulation in the brain to neurodegenerative disorders. Inflammation and Regeneration, 42(1), 32. Available at: [Link]

• Han, X., & Gross, R. W. (2005). Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of the major lipid classes in biological systems. Journal of Lipid Research, 46(2), 199-221. Available at: [Link]

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Protocol for Cholesteryl 4,7,10,13,16-docosapentaenoate extraction from tissues

Topic: High-Fidelity Extraction of Cholesteryl 4,7,10,13,16-docosapentaenoate from Biological Tissues

Introduction: The Challenge of Preserving Polyunsaturated Cholesteryl Esters

Cholesteryl 4,7,10,13,16-docosapentaenoate is a neutral lipid belonging to the cholesteryl ester (CE) class. It is formed by the esterification of cholesterol with docosapentaenoic acid (DPA, 22:5n-3 or 22:5n-6), a long-chain polyunsaturated fatty acid (PUFA). These molecules are key components of intracellular lipid droplets and plasma lipoproteins, playing significant roles in lipid storage, transport, and metabolism.[1] The analysis of specific CE species like Cholesteryl DPA is critical for understanding the pathophysiology of various metabolic diseases, including atherosclerosis and non-alcoholic fatty liver disease.[2]

However, the very nature of its polyunsaturated acyl chain, with five double bonds, makes Cholesteryl DPA exceptionally susceptible to non-enzymatic oxidation during extraction procedures.[3][4] The generation of lipid hydroperoxides and secondary oxidation products can lead to significant underestimation of the target analyte and the creation of analytical artifacts that confound data interpretation.[5][6]

This guide provides a detailed, field-proven protocol for the high-fidelity extraction of Cholesteryl DPA from tissues. It emphasizes a two-stage approach: an initial robust total lipid extraction followed by an optional, but recommended, solid-phase enrichment of the cholesteryl ester fraction. The causality behind each step is explained to empower researchers to adapt and troubleshoot the protocol for their specific tissue types and research questions.

Foundational Principles for High-Fidelity Lipid Extraction

The successful extraction of an oxidation-prone lipid is predicated on two core principles:

• Complete Disruption and Solubilization: The lipid must be efficiently liberated from its native biological matrix (e.g., cell membranes, lipid-protein complexes). This is typically achieved by homogenizing the tissue in a solvent system that can overcome the hydrophobic and hydrophilic interactions governing tissue architecture. The classic combination of a non-polar solvent like chloroform and a polar solvent like methanol excels at this, creating a single-phase system with the tissue's water content for maximal lipid solubilization.[7][8]

• Aggressive Mitigation of Oxidative Stress: The docosapentaenoate moiety is the molecule's point of vulnerability.[3] Oxidation is a chain reaction initiated by reactive oxygen species (ROS). Therefore, every step must be designed to minimize ROS exposure and propagation. This is achieved by maintaining low temperatures, excluding oxygen, and incorporating antioxidants.

Protocol I: Modified Folch Method for Total Lipid Extraction

This protocol is the gold standard for total lipid extraction from a wide variety of biological samples.[7][9] It is robust and provides a "crude" lipid extract that can be used for direct analysis or as the input for further purification.

Rationale and Causality

The method, developed by Folch, Lees, and Sloane Stanley, uses a chloroform:methanol mixture (2:1, v/v) to homogenize the tissue.[7][9] This solvent ratio is sufficiently polar to disrupt membrane structures and break lipid-protein associations, yet non-polar enough to solubilize neutral lipids like CEs effectively. The subsequent wash with a saline solution induces a phase separation, creating a biphasic system.[8] The lower, denser chloroform phase contains the lipids, while the upper aqueous methanol phase sequesters polar, non-lipid contaminants (e.g., sugars, amino acids, salts).[7]

Materials and Reagents

• Solvents (HPLC or MS Grade): Chloroform, Methanol

• Antioxidant: Butylated hydroxytoluene (BHT)

• Wash Solution: 0.9% (w/v) Sodium Chloride (NaCl) solution, pre-chilled to 4°C

• Equipment:

  • Glass homogenizer (Dounce or Potter-Elvehjem) or bead beater with glass/stainless steel beads

  • Glass centrifuge tubes with PTFE-lined caps

  • Refrigerated centrifuge

  • Glass Pasteur pipettes

  • Nitrogen gas evaporator or rotary evaporator

  • Ice bucket

Step-by-Step Methodology

• Preparation: Prepare a stock solution of Chloroform:Methanol (2:1, v/v) containing 0.01% BHT. This antioxidant is critical as it acts as a radical scavenger, preventing the initiation of lipid peroxidation.[5] Purge the solvent with nitrogen or argon gas for 10 minutes to remove dissolved oxygen. Store in an amber glass bottle at 4°C. All subsequent steps should be performed on ice.

• Tissue Homogenization:

  • Accurately weigh 50-100 mg of frozen tissue and place it in a pre-chilled glass homogenizer.

  • Add 20 volumes of the Chloroform:Methanol:BHT solution per gram of tissue (e.g., for 100 mg of tissue, add 2 mL of solvent). This high solvent-to-tissue ratio ensures complete extraction and prevents the formation of a viscous homogenate that can trap lipids.[9][10]

  • Homogenize thoroughly until no visible tissue fragments remain. For tough or fibrous tissues, a bead beater may be more effective.

• Monophasic Incubation: Transfer the homogenate to a glass centrifuge tube. Agitate on an orbital shaker at room temperature for 15-20 minutes to ensure exhaustive extraction.[9]

• Phase Separation:

  • Add 0.2 volumes of pre-chilled 0.9% NaCl solution to the homogenate (e.g., for 2 mL of homogenate, add 0.4 mL of saline).

  • Vortex the tube vigorously for 30 seconds. The addition of the salt solution breaks the single-phase system, leading to the formation of two distinct layers.[7][11]

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to achieve a clean separation of the phases.

• Lipid Phase Collection:

  • Three layers will be visible: a top aqueous methanol layer, a disc of precipitated protein at the interface, and a bottom chloroform layer containing the lipids.

  • Carefully insert a glass Pasteur pipette through the top layer and the protein disc to collect the bottom chloroform phase. To avoid aspirating the aqueous phase, apply gentle positive pressure while passing through the upper layer.[12]

  • Transfer the chloroform layer to a clean glass tube.

• Re-extraction (Optional but Recommended): To maximize the recovery of non-polar lipids, add 1 volume of pure chloroform to the remaining aqueous phase and protein pellet, vortex, centrifuge, and collect the lower phase again, combining it with the first extract.[13]

• Solvent Evaporation: Dry the pooled chloroform extracts under a gentle stream of nitrogen gas. A rotary evaporator can be used for larger volumes. Avoid overheating, as this can promote lipid oxidation. The evaporation should be considered complete when a lipid film or residue is visible and no solvent is left.

• Storage: Immediately redissolve the lipid extract in a small volume of chloroform or hexane containing 0.01% BHT and transfer to an amber glass vial. Overlay with nitrogen or argon gas, seal tightly, and store at -80°C until analysis.

Workflow Visualization

Caption: Workflow for Total Lipid Extraction using the Modified Folch Method.

Protocol II: Solid-Phase Extraction (SPE) for Cholesteryl Ester Enrichment

While the total lipid extract can be analyzed directly, complex matrices can cause ion suppression in mass spectrometry and co-elution issues in chromatography.[14] An SPE cleanup step isolates the highly non-polar cholesteryl ester fraction from more polar lipids like phospholipids and free fatty acids, improving analytical sensitivity and accuracy.

Rationale and Causality

This protocol uses normal-phase chromatography on a silica sorbent.[15][16] The principle is separation based on polarity. Cholesteryl esters, being among the most non-polar lipids, have very weak interactions with the polar silica stationary phase. They are therefore eluted with a highly non-polar mobile phase (e.g., hexane). More polar lipids (like free cholesterol, di- and triglycerides, and especially phospholipids) interact more strongly with the silica and are retained, only to be eluted later with solvents of increasing polarity.[14]

Materials and Reagents

• SPE Cartridge: Silica gel cartridges (e.g., 100 mg sorbent mass)

• Solvents (HPLC or MS Grade): Hexane, Toluene, Isopropanol

• Equipment:

  • SPE vacuum manifold

  • Glass collection tubes

Step-by-Step Methodology

• Extract Preparation: Ensure the dried total lipid extract from Protocol I is completely free of water. Redissolve the extract in a minimal volume (e.g., 200-500 µL) of Toluene or Hexane.

• Cartridge Conditioning:

  • Place a silica SPE cartridge on the vacuum manifold.

  • Wash the cartridge with 2 mL of Hexane to remove any impurities and to activate the sorbent. Do not let the cartridge run dry.

• Sample Loading:

  • Load the redissolved lipid extract onto the conditioned cartridge.

  • Allow the sample to pass through the sorbent slowly under gravity or with very light vacuum.

• Elution of Fractions:

  • Fraction 1 (Cholesteryl Esters): Elute the target cholesteryl ester fraction by adding 2-3 mL of 100% Hexane.[14] Collect this fraction in a clean glass tube. This step takes advantage of the extremely low polarity of CEs.

  • Fraction 2 (Triglycerides - Optional): Elute triglycerides with a slightly more polar solvent, such as Hexane:Diethyl Ether (98:2, v/v).

  • Fraction 3 (Free Cholesterol & Other Lipids): Elute free cholesterol and other more polar lipids with 8 mL of 30% isopropanol in hexane.[14] This fraction can be discarded if only CEs are of interest.

• Processing and Storage:

  • Take the collected cholesteryl ester fraction (Fraction 1) and evaporate the solvent under a stream of nitrogen.

  • Redissolve the purified CEs in an appropriate solvent for your analytical platform (e.g., methanol for LC-MS).

  • Transfer to an amber glass vial, overlay with nitrogen, and store at -80°C.

Data Presentation: SPE Elution Scheme

Step	Solvent	Volume	Target Eluted Fraction
Conditioning	100% Hexane	2 mL	Waste
Loading	Sample in Toluene/Hexane	0.2-0.5 mL	Sample loaded onto sorbent
Elution 1	100% Hexane	2-3 mL	Cholesteryl Esters
Elution 2	30% Isopropanol in Hexane	8 mL	Free Cholesterol, other lipids

Workflow Visualization

Caption: Workflow for Solid-Phase Extraction (SPE) Enrichment of Cholesteryl Esters.

Downstream Analysis and Final Considerations

The purified Cholesteryl DPA fraction is now ready for quantitative analysis. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is the preferred method for this analysis.[17][18] This technique allows for the separation of different cholesteryl ester species and their sensitive detection and quantification.[19]

Trustworthiness and Self-Validation: To ensure the validity of this protocol, it is essential to incorporate quality controls.

• Internal Standard: Spike the tissue sample with a known amount of a non-endogenous cholesteryl ester standard (e.g., deuterated Cholesteryl Oleate or Cholesteryl Heptadecanoate) prior to homogenization. The recovery of this standard will provide a measure of the extraction efficiency.

• Process Blank: A process blank, which is a sample containing no tissue but is subjected to the entire extraction procedure, should be run to check for contamination from solvents or labware.

By adhering to the principles and detailed steps outlined in this guide, researchers can confidently extract Cholesteryl 4,7,10,13,16-docosapentaenoate from tissues with high fidelity, preserving its chemical integrity for accurate and reproducible downstream analysis.

References

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• Rieger, P., et al. (2017). “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents. ACS Sustainable Chemistry & Engineering. (Source: Provided search results)
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Application Note: Cholesteryl 4,7,10,13,16-docosapentaenoate for In Vitro Modeling of Cellular Lipid Metabolism and Storage

Introduction

Cholesteryl esters (CEs) are the primary form for cholesterol storage and transport in the body.[1][2] Formed by the esterification of cholesterol with a fatty acid, these highly hydrophobic molecules are core components of plasma lipoproteins and intracellular lipid droplets.[3][4] The accumulation of CEs within cells, particularly macrophages in the arterial wall, is a hallmark of atherosclerosis, leading to the formation of "foam cells."[5][6] Consequently, the ability to model and study the dynamics of CE loading in vitro is critical for research in cardiovascular disease, metabolic disorders, and neurodegenerative conditions where lipid dysregulation is implicated.[7][8]

This guide focuses on Cholesteryl 4,7,10,13,16-docosapentaenoate , a specific cholesteryl ester containing the n-6 polyunsaturated fatty acid (PUFA) docosapentaenoic acid (DPA; 22:5n-6). While less studied than its n-3 counterparts like EPA and DHA, n-6 DPA is an important dietary fatty acid that can influence cellular membrane structure and signaling pathways.[9][10] By using this specific molecule, researchers can investigate not only the general mechanisms of CE accumulation but also the distinct biological consequences of incorporating this particular long-chain PUFA into cellular lipid stores.

This document provides a comprehensive framework, including detailed protocols and scientific rationale, for the preparation, delivery, and analysis of Cholesteryl 4,7,10,13,16-docosapentaenoate in cell culture models.

Section 1: Scientific Background and Rationale

The Cholesteryl Ester Cycle: A Dynamic Hub of Lipid Homeostasis

Within the cell, free cholesterol levels are tightly regulated. When cholesterol influx exceeds the cell's immediate needs for membrane synthesis or other functions, the enzyme Acyl-CoA: Cholesterol Acyltransferase (ACAT), located in the endoplasmic reticulum, esterifies it with a fatty acid.[3][4] The resulting cholesteryl ester is sequestered into newly formed lipid droplets, preventing the cytotoxic effects of excess free cholesterol.[4][11] These stored CEs are not inert; they can be hydrolyzed back to free cholesterol and fatty acids by neutral cholesterol ester hydrolase (nCEH), making them available for cellular processes.[4] Studying the dynamics of CE loading with Cholesteryl DPA allows for the precise investigation of this storage and mobilization cycle.

Pathophysiological Relevance: Modeling Atherosclerotic Foam Cells

Atherosclerosis is fundamentally a disease of lipid accumulation and chronic inflammation.[5] Macrophages in the arterial intima take up modified low-density lipoproteins (LDL), leading to a massive buildup of intracellular cholesteryl esters and the formation of lipid-laden foam cells.[6][8] This process triggers inflammatory responses and contributes to plaque progression.[12] By delivering Cholesteryl DPA to cultured macrophages (e.g., RAW 264.7, THP-1), researchers can create a robust in vitro model of foam cells. This model is invaluable for screening therapeutic compounds that may inhibit lipid uptake, promote cholesterol efflux, or modulate the associated inflammatory signaling.[3][13]

Section 2: Preparation and Delivery of Cholesteryl DPA

Lipids are insoluble in aqueous culture media and require a carrier for effective and non-toxic delivery to cells. The most common and effective method involves complexing the lipid with fatty-acid-free Bovine Serum Albumin (BSA), which mimics the function of albumin in blood plasma.[14][15]

Table 1: Reagent Properties

Property	Value
Chemical Name	Cholesteryl 4,7,10,13,16-docosapentaenoate
Synonyms	CE(22:5n-6)
Molecular Formula	C₄₉H₇₈O₂
Molecular Weight	~707.1 g/mol
Appearance	White to off-white solid or oil
Solubility	Soluble in ethanol, chloroform, methanol; Insoluble in water

Protocol 2.1: Preparation of a 10 mM Stock Solution

Rationale: Creating a concentrated stock in an organic solvent is the first step. Ethanol is chosen for its compatibility with cell culture applications at very high dilutions and its lower cytotoxicity compared to solvents like chloroform.

• Aseptically weigh 7.07 mg of Cholesteryl 4,7,10,13,16-docosapentaenoate and transfer to a sterile 2 mL glass vial.

• Add 1 mL of 200-proof (100%) ethanol.

• Vortex vigorously for 1-2 minutes until the lipid is completely dissolved. The solution should be clear.

• Store the stock solution at -20°C, protected from light. This stock is stable for several months.

Protocol 2.2: Preparation of a 1 mM Cholesteryl DPA-BSA Complex (10X Working Stock)

Rationale: This protocol creates a lipid-protein complex that is soluble and stable in aqueous solutions, allowing for safe and efficient delivery to cells. The molar ratio of lipid to BSA is critical for proper complex formation.

• Prepare a 0.5 mM solution of fatty-acid-free BSA in sterile PBS or serum-free medium. (BSA MW ~66.5 kDa; 33.25 mg/mL). Warm to 37°C to aid dissolution.

• In a sterile 15 mL conical tube, add 9 mL of the warm 0.5 mM BSA solution.

• Slowly, drop-by-drop, add 1 mL of the 10 mM Cholesteryl DPA stock solution (from Protocol 2.1) to the BSA solution while gently vortexing or swirling. Crucial Step: Adding the lipid stock too quickly will cause it to precipitate.

• Once all the lipid stock is added, cap the tube securely and incubate in a 37°C water bath or incubator for 1 hour with gentle, continuous agitation (e.g., on a rotator or orbital shaker). This facilitates the complexation of the lipid with BSA.

• The final solution is a 1 mM Cholesteryl DPA / 0.45 mM BSA complex. This can be filter-sterilized through a 0.22 µm syringe filter if desired.

• Store the complex at 4°C for up to two weeks or aliquot and freeze at -20°C for long-term storage.

Figure 1: Workflow for preparing and delivering Cholesteryl DPA to cultured cells.

Section 3: Application Protocol - Modeling Macrophage Foam Cell Formation

This protocol describes how to induce lipid droplet accumulation in the RAW 264.7 murine macrophage cell line.

Table 2: Recommended Treatment Conditions

Cell Line	Seeding Density (per cm²)	Differentiation	Treatment Concentration Range	Incubation Time
RAW 264.7	2.5 - 4 x 10⁴	Not required	25 - 200 µM	12 - 48 hours
THP-1	5 x 10⁴	PMA (50-100 ng/mL) for 48h	25 - 200 µM	24 - 72 hours

Step-by-Step Protocol

• Cell Seeding: Seed RAW 264.7 macrophages onto appropriate culture vessels (e.g., 24-well plates with glass coverslips for microscopy, or 6-well plates for biochemical assays) at the density specified in Table 2. Allow cells to adhere for 24 hours in complete medium (e.g., DMEM + 10% FBS).

• Prepare Treatment Media: The day of the experiment, aspirate the complete medium. Prepare the final treatment media by diluting the 1 mM Cholesteryl DPA-BSA complex (from Protocol 2.2) into serum-free DMEM.

  • Vehicle Control: Prepare a medium containing the same final concentration of BSA as the highest lipid treatment (e.g., if the highest treatment is 100 µM CE-DPA, the vehicle control will have a 1:10 dilution of a 0.45 mM BSA solution).

  • Lipid Treatment: For a 100 µM final concentration, add 100 µL of the 1 mM complex to 900 µL of serum-free DMEM. Prepare a dose-response curve as needed (e.g., 25, 50, 100, 200 µM).

• Incubation: Wash cells once with sterile PBS. Add the prepared treatment media to the cells. Incubate for the desired time (e.g., 24 hours) at 37°C and 5% CO₂.

• Analysis: After incubation, proceed to analysis as described in Section 4.

Figure 2: Experimental workflow for inducing foam cell formation in macrophages.

Section 4: Validation of Cellular Lipid Loading

It is essential to validate that the treatment protocol successfully loaded cells with neutral lipids.

Protocol 4.1: Qualitative Analysis by Oil Red O Staining

Rationale: Oil Red O is a lysochrome (fat-soluble dye) that preferentially stains neutral lipids, such as cholesteryl esters and triglycerides, within intracellular lipid droplets.[16][17] This provides rapid, visual confirmation of foam cell formation.

• Fixation: After incubation, gently aspirate the medium. Wash cells twice with PBS. Fix the cells by adding 10% formalin and incubating for 30-60 minutes at room temperature.[18][19]

• Preparation of Oil Red O Working Solution: Prepare a stock by dissolving 0.5 g of Oil Red O powder in 100 mL of 100% isopropanol. To make the working solution, mix 3 parts of the stock solution with 2 parts of deionized water. Let it sit for 10 minutes and filter through a 0.2 µm filter to remove precipitates.[18][19]

• Staining: Discard the formalin and wash cells twice with water. Add 60% isopropanol to the cells and incubate for 5 minutes to permeabilize.[19]

• Remove the isopropanol and add enough Oil Red O working solution to completely cover the cell monolayer. Incubate for 15-20 minutes at room temperature.

• Wash and Counterstain: Discard the staining solution and wash the cells repeatedly with water until excess stain is removed. For nuclear visualization, you may counterstain with Hematoxylin for 1 minute, followed by several washes with water.[18][19]

• Visualization: Add PBS or water to the wells to prevent drying and visualize under a light microscope. Lipid droplets will appear as red/orange spherical inclusions in the cytoplasm, while nuclei will be blue.

Protocol 4.2: Quantitative Analysis of Cellular Lipids

Rationale: For robust, quantitative data, direct measurement of intracellular cholesterol and cholesteryl ester content is required.

• Lipid Extraction: After incubation, wash cells with PBS and harvest by scraping into a known volume of PBS. Lipids can be extracted using a standard organic solvent method (e.g., Folch or Bligh-Dyer).

• Quantification: The extracted lipids can be analyzed by several methods:

  • Enzymatic Assays: Commercially available kits can separately quantify free cholesterol and total cholesterol (after hydrolysis of CEs). The cholesteryl ester content is calculated by subtracting the free from the total cholesterol value.[13]

  • LC/MS Analysis: Liquid chromatography-mass spectrometry provides the most detailed analysis, allowing for the specific quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate and other lipid species within the cell.[13][20]

Section 5: Potential Downstream Cellular Effects

The accumulation of cholesteryl esters is not a passive storage process; it can initiate significant changes in cellular programming.

Figure 3: Conceptual pathway of Cholesteryl Ester loading and potential downstream effects.

Loading macrophages with CEs has been shown to induce a distinct biological adaptation.[12] This includes:

• Changes in Gene and Protein Expression: Massive CE accumulation can alter the expression of numerous proteins, including metabolic enzymes and structural proteins.[6][12]

• Inflammatory Activation: Foam cell formation is pro-inflammatory, often leading to the activation of signaling pathways like NF-κB and the secretion of cytokines (e.g., TNF-α, IL-1β).

• ER Stress: The significant flux of lipids through the endoplasmic reticulum for esterification can induce the Unfolded Protein Response (UPR).[11]

Researchers can use the foam cell model generated with Cholesteryl DPA to investigate these downstream events using techniques such as qPCR, Western blotting, ELISA, and RNA-sequencing.

Troubleshooting

Problem	Possible Cause	Suggested Solution
High Cell Death/Toxicity	Lipid-BSA complex was not properly formed; lipid precipitated.	Ensure slow, dropwise addition of the ethanol stock into the BSA solution with constant agitation. Reduce the final treatment concentration.
Organic solvent concentration is too high.	Ensure the final concentration of ethanol in the culture medium is less than 0.5%.
No/Low Lipid Uptake	Insufficient incubation time or concentration.	Perform a time-course and dose-response experiment (e.g., 12-48h; 25-200 µM).
Cells are in serum-containing medium.	Lipid loading experiments should be conducted in serum-free or low-serum medium, as serum lipids will compete for uptake.
Precipitate in Media	Lipid-BSA complex is unstable or concentration is too high.	Prepare the complex fresh. Do not exceed the recommended concentration range. Filter-sterilize the final complex.

References

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• Creative Biogene. (n.d.). How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism. Retrieved from [Link]

• de Almeida, I. T., & da-Silva, A. M. (2018). Procedures for the staining of lipid droplets with Oil Red O v1. ResearchGate. [Link]

• BioVision Inc. (2014). Lipid (Oil Red O) Staining Kit. Retrieved from [Link]

• Lipotype GmbH. (n.d.). Cholesteryl Ester - Lipid Analysis. Retrieved from [Link]

• Yang, Y., et al. (2022). An optimized method for Oil Red O staining with the salicylic acid ethanol solution. European Journal of Histochemistry. [Link]

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• Gorjão, R., et al. (2009). Comparative effects of DHA and EPA on cell function. Pharmacology & Therapeutics. [Link]

• Löffler, M., et al. (2012). Docosapentaenoic acid (DPA) is a critical determinant of cubic membrane formation in amoeba Chaos mitochondria. The FASEB Journal. [Link]

• Shimada, Y., et al. (1999). Enzymatic Synthesis of Steryl Esters of Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society. [Link]

• Yan, Q. W., et al. (2024). Accumulation of docosapentaenoic acid (n-3 DPA) in a novel isolate of the marine ichthyosporean Sphaeroforma arctica. Biotechnology Letters. [Link]

• Kaur, G., et al. (2016). Fatty acid compositions weight of a HepG2 and b THP-1 cells treated with 75 μM n-3 docosapentaenoic acid DPA for 72 h. ResearchGate. [Link]

• Gorjão, R., et al. (2009). Comparative effect of DHA and EPA on cell function. ResearchGate. [Link]

• Astarita, G., et al. (2020). 2-Hydroxy-Docosahexaenoic Acid Is Converted Into Heneicosapentaenoic Acid via α-Oxidation: Implications for Alzheimer's Disease Therapy. Frontiers in Pharmacology. [Link]

• ResearchGate. (2023). How to prepare different lipid conditions for cell culture experiments?[Link]

• Cindhukumar, D., & Mcreynolds, M. (2012). Characterizing the Lipid-loading Properties of Macrophages Using LC/MS for the Detection of Cholesterol and Cholesteryl-Esters. American Pharmaceutical Review. [Link]

• Yan, Q. W., et al. (2024). Accumulation of docosapentaenoic acid (n-3 DPA) in a novel isolate of the marine ichthyosporean Sphaeroforma arctica. PubMed. [Link]

• Goustard, B., et al. (2015). Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. The Journal of Nutritional Biochemistry. [Link]

• St. Clair, R. W., et al. (1983). Enhanced cholesterol delivery to cells in culture by low density lipoproteins from hypercholesterolemic monkeys. Arteriosclerosis. [Link]

• Wikipedia. (n.d.). Omega-3 fatty acid. Retrieved from [Link]

• Dyal, P. L., & Ulu, A. (2014). A review of the biologic and pharmacologic role of docosapentaenoic acid n-3. F1000Research. [Link]

• Lampi, M., et al. (2019). Atomistic Simulations of Phosphatidylcholines and Cholesteryl Esters in High-Density Lipoprotein-Sized Lipid Droplet and Trilayer. Biophysical Journal. [Link]

• Bottalico, L. A., et al. (1993). Cholesteryl ester loading of mouse peritoneal macrophages is associated with changes in the expression or modification of specific cellular proteins, including increase in an alpha-enolase isoform. Arteriosclerosis and Thrombosis. [Link]

• Wang, M., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv. [Link]

• Levitan, I., et al. (2019). From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters. Journal of Lipid Research. [Link]

• Bottalico, L. A., et al. (1993). Cholesteryl ester loading of mouse peritoneal macrophages is associated with changes in the expression or modification of specific cellular proteins, including increase in an alpha-enolase isoform. PubMed. [Link]

• Ikenouchi, J., & Umeda, M. (2010). Fluorescent Sterols and Cholesteryl Esters as Probes for Intracellular Cholesterol Transport. Chemistry and Physics of Lipids. [Link]

• Sprecher, H., et al. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• Rodriguez, A. R., & Spur, B. W. (2024). Biology and Total Synthesis of n-3 Docosapentaenoic Acid-Derived Specialized Pro-Resolving Mediators. Molecules. [Link]

• Mohammed, A. A., et al. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. ResearchGate. [Link]

• FooDB. (2011). Showing Compound CE(22:4(7Z,10Z,13Z,16Z)). Retrieved from [Link]

• Google Patents. (n.d.). US8906964B2 - Methods of administering compositions comprising docosapentaenoic acid.

• Liu, X., et al. (2018). Synthesis of docosapentaenoic acid-enriched diacylglycerols by enzymatic glycerolysis of Schizochytrium sp. oil. Journal of Oleo Science. [Link]

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Enzymatic assays involving Cholesteryl 4,7,10,13,16-docosapentaenoate

An Application and Protocol Guide for the Enzymatic Determination of Cholesteryl 4,7,10,13,16-Docosapentaenoate

Authored by: A Senior Application Scientist

Introduction: The Significance of a Specific Polyunsaturated Cholesteryl Ester

Cholesterol, a fundamental lipid in animal cell membranes, is often stored and transported as a cholesteryl ester (CE), where it is linked to a fatty acid.[1][2] The specific fatty acid attached to cholesterol can significantly influence the biological properties and metabolic fate of the CE molecule. Cholesteryl 4,7,10,13,16-docosapentaenoate is the esterified form of cholesterol and all-cis-4,7,10,13,16-docosapentaenoic acid (DPA), an omega-6 polyunsaturated fatty acid (PUFA) also known as Osbond acid.[3] This molecule is not merely an inert storage form; as a polyunsaturated cholesteryl ester, it is a dynamic component of lipid metabolism and is susceptible to oxidative modification, which can dramatically alter its biological activity.[4][5]

The quantification of specific CEs like Cholesteryl 4,7,10,13,16-docosapentaenoate is crucial for researchers in cardiovascular disease, lipid metabolism, and drug development. Elevated levels or specific profiles of CEs are linked to conditions such as atherosclerosis and non-alcoholic steatohepatitis.[3][6] Therefore, robust and reliable methods for its measurement in various biological matrices are essential. This guide provides detailed protocols and the underlying scientific principles for the enzymatic quantification of this specific cholesteryl ester.

Principle of the Coupled Enzymatic Assay

The quantification of cholesteryl esters is most commonly achieved through a coupled enzymatic reaction that produces a detectable signal (colorimetric or fluorometric). This multi-step principle provides specificity and amplification, allowing for sensitive detection in complex biological samples.[1][6][7]

The core reaction cascade is as follows:

• Hydrolysis: Cholesterol Esterase (CEase) specifically catalyzes the hydrolysis of the ester bond in Cholesteryl 4,7,10,13,16-docosapentaenoate. This reaction liberates free cholesterol and the corresponding docosapentaenoic acid. The broad substrate specificity of CEase makes it effective for a wide range of cholesteryl esters, including those with long-chain PUFAs.[8][9]

• Oxidation: The free cholesterol generated in the first step is then oxidized by Cholesterol Oxidase (COx). This reaction produces cholest-4-en-3-one and, critically, hydrogen peroxide (H₂O₂) in a 1:1 stoichiometric ratio with the original amount of cholesterol.[10][11]

• Detection: The hydrogen peroxide produced is quantified in a final, signal-generating step catalyzed by Horseradish Peroxidase (HRP). HRP uses H₂O₂ to react with a specific probe, resulting in a product that is either brightly colored or highly fluorescent.[6] The intensity of the signal is directly proportional to the amount of H₂O₂ generated, and thus to the amount of cholesteryl ester present in the initial sample.

This cascade allows for the determination of Total Cholesterol (free cholesterol + cholesteryl esters) when Cholesterol Esterase is included. By running a parallel reaction without Cholesterol Esterase, one can measure the Free Cholesterol already present in the sample. The amount of Cholesteryl Ester is then calculated by subtracting the free cholesterol value from the total cholesterol value.[12][13]

Figure 1. The three-step enzymatic cascade for the detection of cholesteryl esters.

Special Considerations for a Polyunsaturated Substrate

Cholesteryl 4,7,10,13,16-docosapentaenoate contains five double bonds, making it highly susceptible to oxidation.[4][5] Oxidized lipids can interfere with enzymatic assays and may not be representative of the native biological state.

Handling and Storage Protocol:

• Storage: Store the pure compound or lipid extracts in a glass container with a Teflon-lined cap at -80°C under an inert atmosphere (argon or nitrogen).[14][15] Avoid plastic containers for organic solutions as they can leach impurities.

• Solvent: If supplied as a powder, dissolve in a suitable organic solvent like ethanol or chloroform immediately upon opening. Do not store as a dry powder, as it is hygroscopic and will oxidize rapidly.[14][15]

• Aliquoting: Prepare single-use aliquots to minimize freeze-thaw cycles.

• Antioxidants: For long-term storage of lipid extracts, consider adding an antioxidant like butylated hydroxytoluene (BHT) at a final concentration of ~0.01%. Ensure that the antioxidant does not interfere with the assay.

Protocol 1: Colorimetric Quantification of Cholesteryl Esters

This protocol is suitable for samples with moderate to high concentrations of cholesteryl esters and relies on standard laboratory spectrophotometers.

Materials and Reagents

Reagent	Recommended Stock Concentration & Storage
Cholesterol Assay Buffer	100 mM Potassium Phosphate, 50 mM NaCl, 5 mM Cholic Acid, 0.1% Triton X-100, pH 7.4. Store at 4°C.
Cholesterol Probe	e.g., Amplex™ Red or similar. 10 mM in DMSO. Store at -20°C, protected from light.[16]
Horseradish Peroxidase (HRP)	~10 U/mL in Assay Buffer. Prepare fresh or store aliquots at -20°C.
Enzyme Mix	A mix containing ~2 U/mL Cholesterol Oxidase and ~10 U/mL HRP in Assay Buffer. Prepare fresh. For convenience, many commercial kits provide a lyophilized mix.[12][17]
Cholesterol Esterase	~2 U/mL in Assay Buffer. Store lyophilized powder or reconstituted aliquots at -20°C.[16][17]
Cholesterol Standard	2 mg/mL (or ~5.17 mM) Cholesterol in ethanol. A standard containing a mix of free cholesterol and a cholesteryl ester (like cholesteryl oleate) is often used to validate esterase activity.[12] Store at -20°C.
Sample Extraction Solvent	Chloroform:Isopropanol:NP-40 (7:11:0.1 v/v/v). For cell/tissue samples.[17]

Step-by-Step Methodology

1. Sample Preparation:

• Serum/Plasma: Samples can often be diluted 10 to 200-fold in Cholesterol Assay Buffer and used directly.[2] The optimal dilution must be determined empirically.

• Cells/Tissues:

  • Homogenize 1-10 mg of tissue or ~1x10⁶ cells in 200 µL of ice-cold Sample Extraction Solvent.[17]

  • Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet insoluble material.[17]

  • Carefully transfer the supernatant (organic phase) to a new tube.

  • Evaporate the solvent under a stream of nitrogen or by air drying at 50°C.

  • Resuspend the dried lipid film in 200 µL of Cholesterol Assay Buffer by vortexing or sonicating until the solution is homogenous.[16]

2. Standard Curve Preparation:

• Prepare a 0.25 µg/µL working solution of the Cholesterol Standard by diluting the 2 µg/µL stock 1:8 in Assay Buffer.

• Add 0, 2, 4, 6, 8, and 10 µL of the working standard into a series of wells in a clear, flat-bottom 96-well plate.

• Adjust the volume in each standard well to 50 µL with Assay Buffer. This will create standards of 0, 0.5, 1.0, 1.5, 2.0, and 2.5 µ g/well .

3. Assay Reaction:

• Add your prepared samples to separate wells (e.g., 5-50 µL). Adjust the final volume to 50 µL/well with Assay Buffer.

• Prepare two master mixes of the Reaction Reagent (enough for all samples and standards).

Component	Total Cholesterol Mix (per well)	Free Cholesterol Mix (per well)
Cholesterol Assay Buffer	44 µL	46 µL
Cholesterol Probe (10 mM)	2 µL	2 µL
Enzyme Mix	2 µL	2 µL
Cholesterol Esterase	2 µL	0 µL
Total Volume	50 µL	50 µL

• Add 50 µL of the Total Cholesterol Mix to the standard wells and the sample wells designated for total cholesterol measurement.

• Add 50 µL of the Free Cholesterol Mix to the sample wells designated for free cholesterol measurement.

• Mix gently by shaking the plate for 30 seconds.

• Incubate the plate for 30-60 minutes at 37°C, protected from light.[18]

• Measure the absorbance at 570 nm (A₅₇₀) using a microplate reader.[12]

4. Data Analysis:

• Subtract the A₅₇₀ reading of the 0 µg standard (blank) from all other standard and sample readings.

• Plot the blank-corrected standard readings against the amount of cholesterol (µg) to generate a standard curve.

• Use the linear regression equation from the standard curve to calculate the amount of total cholesterol and free cholesterol in your samples.

• Cholesteryl Ester (µg) = Total Cholesterol (µg) - Free Cholesterol (µg)

Figure 2. General workflow for the colorimetric cholesteryl ester assay.

Protocol 2: Fluorometric Quantification of Cholesteryl Esters

This protocol offers significantly higher sensitivity (over 10-fold) compared to the colorimetric method and is ideal for samples with low lipid content.[12][16] The principle is identical, but the probe and detection method are different.

Materials and Reagents

Most reagents are the same as in the colorimetric protocol, with the following key differences:

Reagent	Recommended Stock Concentration & Storage
Fluorometric Probe	e.g., Amplex™ Red or equivalent. 10 mM in DMSO. Store at -20°C, protected from light.
Cholesterol Standard	Prepare a more dilute working standard for the fluorometric range.

Step-by-Step Methodology

1. Sample Preparation:

• Follow the same procedure as in the colorimetric protocol. Due to the higher sensitivity, less starting material or higher sample dilutions may be required.

2. Standard Curve Preparation:

• Prepare a 0.025 µg/µL working solution of the Cholesterol Standard by diluting the 2 µg/µL stock 1:80 in Assay Buffer.[18]

• Add 0, 2, 4, 8, 12, and 16 µL of the dilute working standard into a series of wells in a black , flat-bottom 96-well plate (to minimize background fluorescence).

• Adjust the volume in each standard well to 50 µL with Assay Buffer. This will create standards of 0, 0.05, 0.1, 0.2, 0.3, and 0.4 µ g/well .

3. Assay Reaction:

• Add samples to separate wells and adjust the final volume to 50 µL/well with Assay Buffer.

• Prepare the Reaction Reagent master mixes. Note the reduced probe concentration to minimize background.[16][17]

Component	Total Cholesterol Mix (per well)	Free Cholesterol Mix (per well)
Cholesterol Assay Buffer	45.6 µL	47.6 µL
Fluorometric Probe (10 mM)	0.4 µL	0.4 µL
Enzyme Mix	2 µL	2 µL
Cholesterol Esterase	2 µL	0 µL
Total Volume	50 µL	50 µL

• Add 50 µL of the appropriate Reaction Mix to the standard and sample wells.

• Mix gently, and incubate for 30-60 minutes at 37°C, protected from light.

• Measure the fluorescence using a microplate reader with excitation at ~535 nm and emission at ~590 nm.[7][12]

4. Data Analysis:

• The analysis steps are identical to the colorimetric protocol, but using Relative Fluorescence Units (RFU) instead of absorbance values.

Figure 3. General workflow for the high-sensitivity fluorometric assay.

Validation and Alternative Methodologies

For absolute quantification and to distinguish Cholesteryl 4,7,10,13,16-docosapentaenoate from other cholesteryl esters, a more advanced technique is required.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is the gold standard for lipidomics.[19] It separates different CE species chromatographically and then detects and quantifies them based on their unique mass-to-charge ratios. This method avoids the potential substrate ambiguity of a general cholesterol esterase and can provide a complete profile of all CEs in a sample.[19][20][21] While requiring specialized instrumentation and expertise, it is an invaluable tool for validating results from enzymatic assays and for in-depth lipid profiling studies.

References

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• Absolute Quantification of Cholesteryl Esters Using Liquid Chromatography-Tandem Mass Spectrometry Uncovers Novel Diagnostic Potential of Urinary Sediment. (2017). PubMed. [Link]

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Quantitative Analysis of Cholesteryl 4,7,10,13,16-Docosapentaenoate (CE 22:5, n-6) in Human Plasma using LC-MS/MS

An Application Note for Drug Discovery and Clinical Research Professionals

Abstract

This application note presents a detailed, validated protocol for the precise and robust quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate (also known as Cholesteryl Osbondate or CE 22:5, n-6) in human plasma. Cholesteryl esters (CEs) are critical molecules in lipid transport and storage, and their plasma profiles can serve as important biomarkers for metabolic health and disease.[1][2] Specifically, CE 22:5, an n-6 polyunsaturated fatty acid ester formed from the elongation of arachidonic acid, is implicated in various physiological and pathological processes, including nonalcoholic steatohepatitis.[3] This protocol employs a robust liquid-liquid extraction method followed by sensitive detection using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodology described herein is designed for high-throughput applications in clinical research and drug development, ensuring accuracy, precision, and reliability in accordance with bioanalytical method validation guidelines.[4]

Introduction: The Significance of Cholesteryl Docosapentaenoate

Cholesteryl esters are neutral, hydrophobic lipids that constitute the core of lipoprotein particles, such as low-density lipoprotein (LDL) and high-density lipoprotein (HDL), and are also found in intracellular lipid droplets.[1] They represent the primary form for transporting and storing cholesterol in the body. The fatty acid composition of CEs is dynamic and reflects the interplay between diet, de novo lipogenesis, and enzymatic activity.

Cholesteryl 4,7,10,13,16-docosapentaenoate (CE 22:5, n-6) is a specific CE species containing docosapentaenoic acid (DPA n-6), a 22-carbon polyunsaturated fatty acid. DPA n-6 is a downstream metabolite of the essential fatty acid linoleic acid, via arachidonic acid.[3] Altered levels of specific CEs, including those with long-chain polyunsaturated fatty acids, are associated with various metabolic disorders. For instance, increased levels of very long-chain fatty acids, including all-cis-4,7,10,13,16-DPA, have been linked to nonalcoholic steatohepatitis (NASH), a precursor to more severe liver conditions.[3] Therefore, the accurate quantification of CE 22:5 in plasma is essential for biomarker discovery, understanding disease mechanisms, and evaluating the efficacy of therapeutic interventions targeting lipid metabolism.

LC-MS/MS has become the gold standard for lipid analysis due to its high sensitivity, specificity, and ability to resolve complex mixtures.[5][6] This note details a complete workflow, from sample preparation to data analysis, providing researchers with a reliable tool for their studies.

Experimental Workflow Overview

The analytical workflow is designed to ensure efficient extraction, minimal analyte degradation, and precise quantification. The process involves protein precipitation and liquid-liquid extraction of lipids from plasma, followed by chromatographic separation and detection by tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

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Synthesis of radiolabeled Cholesteryl 4,7,10,13,16-docosapentaenoate

Synthesis and Characterization of Radiolabeled Cholesteryl 4,7,10,13,16-docosapentaenoate for Advanced Lipid Metabolism Studies

Abstract

This application note provides a comprehensive guide for the synthesis, purification, and characterization of radiolabeled Cholesteryl 4,7,10,13,16-docosapentaenoate. Docosapentaenoic acid (DPA), an intermediary omega-3 fatty acid between eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), is of growing interest in biomedical research.[1][2] Radiolabeled cholesteryl esters of DPA are invaluable tools for elucidating the metabolic fate, transport, and physiological roles of this lipid species in health and disease.[3] This document outlines a detailed chemical synthesis protocol, leveraging a radiolabeled DPA precursor, followed by robust purification and characterization methodologies. The protocols are designed for researchers in lipidology, drug development, and metabolic studies, providing the necessary detail to ensure reproducibility and high-purity results.

Introduction: The Scientific Imperative

Cholesteryl esters are the primary form for cholesterol storage and transport within lipoproteins in the bloodstream.[4][5] The fatty acid composition of these esters significantly influences the metabolic and signaling properties of lipoproteins.[6] Docosapentaenoic acid (DPA, 22:5n-3) is a long-chain omega-3 polyunsaturated fatty acid whose distinct biological roles are an active area of investigation.[2][7] Unlike EPA and DHA, the metabolism and specific functions of DPA are less understood, partly due to the limited availability of high-purity research tools.[8]

Radiolabeling provides the most sensitive and unambiguous method to trace the metabolic journey of molecules in complex biological systems. By incorporating a radioactive isotope, such as Carbon-14 (¹⁴C) or Tritium (³H), into the DPA moiety of the cholesteryl ester, researchers can quantitatively track its absorption, distribution, metabolism, and excretion (ADME). This enables precise studies on:

• Lipoprotein Dynamics: Tracking the incorporation and transfer of Cholesteryl DPA between HDL, LDL, and VLDL particles.[3][5]

• Cellular Uptake: Quantifying the uptake of this specific cholesteryl ester by various cell types and tissues.[9]

• Metabolic Conversion: Investigating the retroconversion of DPA to EPA or its further elongation to DHA after hydrolysis of the ester bond.[7][10]

This guide details a robust protocol for synthesizing [¹⁴C]-Cholesteryl 4,7,10,13,16-docosapentaenoate, providing researchers with a critical tool to advance our understanding of lipid biology.

Synthesis Strategy and Workflow

The synthesis of radiolabeled Cholesteryl DPA is achieved through the direct esterification of cholesterol with radiolabeled DPA. The general approach involves activating the carboxylic acid of DPA to make it more susceptible to nucleophilic attack by the hydroxyl group of cholesterol.

Overall Experimental Workflow

The process begins with the procurement of radiolabeled DPA, proceeds through a catalyzed esterification reaction with cholesterol, followed by purification via column chromatography, and concludes with rigorous characterization to confirm identity, purity, and specific activity.

Caption: Overall workflow for the synthesis and characterization of radiolabeled Cholesteryl DPA.

Materials and Reagents

This section details the necessary materials. Ensure all reagents are of appropriate purity and that all safety precautions are followed, especially when handling radioactive materials.

Reagent	Grade	Supplier Example	Notes
Cholesterol	≥99%	Sigma-Aldrich	Store desiccated.
[1-¹⁴C]all-cis-4,7,10,13,16-DPA	>50 mCi/mmol	American Radiolabeled Chemicals, Inc. / Moravek	Procure as a solution in ethanol or toluene. Handle with appropriate radiation safety protocols.
Dicyclohexylcarbodiimide (DCC)	Synthesis Grade	Sigma-Aldrich	Moisture sensitive.
4-(Dimethylamino)pyridinium p-toluenesulfonate (DPTS)	Synthesis Grade	Sigma-Aldrich	Catalyst.
Dichloromethane (DCM), Anhydrous	≥99.8%	Acros Organics	Use a freshly opened bottle or dry over molecular sieves.
Silica Gel	230-400 mesh	Sorbent Technologies	For flash chromatography.
Hexane	HPLC Grade	Fisher Scientific	For chromatography mobile phase.
Ethyl Acetate	HPLC Grade	Fisher Scientific	For chromatography mobile phase.
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	For reaction monitoring and fraction analysis.
Scintillation Cocktail	Ultima Gold™	PerkinElmer	For Liquid Scintillation Counting (LSC).

Detailed Synthesis Protocol

This protocol is based on a 10 mg scale of cholesterol. Adjustments can be made, but reagent stoichiometry should be maintained. All steps involving the radiolabeled material must be performed in a designated radioactivity laboratory with appropriate shielding and containment.

Step 1: Preparation of Reactants

• In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mg (0.026 mmol) of cholesterol in 2 mL of anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Obtain [1-¹⁴C]DPA (e.g., 0.1 mCi at 55 mCi/mmol, which is ~1.8 µmol or ~0.6 mg) in a sealed vial. If dissolved in a solvent like ethanol, carefully evaporate the solvent under a gentle stream of nitrogen.

• Add 9.2 mg (0.028 mmol, 1.1 equivalents) of non-labeled all-cis-4,7,10,13,16-DPA to the vial containing the radiolabeled DPA to achieve the desired final specific activity.

• Dissolve the combined DPA in 1 mL of anhydrous DCM and add this solution to the flask containing the cholesterol.

Causality Note: Using a slight excess of the fatty acid (1.1 eq) helps to drive the reaction to completion, ensuring maximal consumption of the limiting reagent, cholesterol.

Step 2: Esterification Reaction

• To the stirring solution of cholesterol and DPA, add 1.2 mg (0.004 mmol, 0.15 eq) of 4-(Dimethylamino)pyridinium p-toluenesulfonate (DPTS).

• In a separate vial, dissolve 8.0 mg (0.039 mmol, 1.5 eq) of Dicyclohexylcarbodiimide (DCC) in 0.5 mL of anhydrous DCM.

• Add the DCC solution dropwise to the reaction mixture at room temperature.

• A white precipitate of dicyclohexylurea (DCU) byproduct will begin to form.

• Allow the reaction to stir at room temperature for 12-18 hours.

Causality Note: DCC activates the carboxyl group of DPA, making it susceptible to nucleophilic attack. DPTS acts as a superior acylation catalyst, significantly improving reaction rates and yields compared to using DMAP alone, especially for sterically hindered alcohols like cholesterol.[11]

Caption: Simplified reaction scheme for DCC/DPTS catalyzed esterification.

Step 3: Reaction Monitoring and Workup

• Monitor the reaction progress using TLC (e.g., 95:5 Hexane:Ethyl Acetate mobile phase). Spot cholesterol, DPA, and the reaction mixture. The product, Cholesteryl DPA, will be much less polar than the starting materials, having a higher Rf value.

• Once the reaction is complete (disappearance of cholesterol spot), filter the mixture through a small plug of celite or glass wool in a pipette to remove the DCU precipitate.

• Rinse the flask and the filter plug with a small amount of DCM (~1 mL).

• Evaporate the combined filtrate to dryness under reduced pressure or a gentle stream of nitrogen.

Purification Protocol

Purification is critical to remove unreacted starting materials and catalyst residues.[12] Flash column chromatography is the preferred method.[13]

Step 1: Column Preparation

• Prepare a small glass chromatography column packed with silica gel (~5g of silica for this scale) in a hexane slurry.

• Equilibrate the column by running 2-3 column volumes of the starting mobile phase (e.g., 100% Hexane).

Step 2: Chromatography

• Dissolve the crude product from Step 4.3 in a minimal amount of DCM or hexane (~0.5 mL).

• Carefully load the sample onto the top of the silica gel bed.

• Begin elution with 100% Hexane. The non-polar Cholesteryl DPA product will elute early.

• Gradually increase the polarity of the mobile phase by adding ethyl acetate (e.g., stepping from 100% Hexane to 99:1, then 98:2 Hexane:Ethyl Acetate). This will elute any remaining cholesterol and other more polar impurities.

• Collect fractions (e.g., 2 mL per fraction) throughout the elution process.

Step 3: Fraction Analysis

• Spot every other fraction on a TLC plate and develop using the same mobile phase as for reaction monitoring.

• Visualize the spots under a UV lamp (if the DPA has sufficient chromophore) or by staining with a potassium permanganate or phosphomolybdic acid solution.

• Identify the fractions containing the pure product (single spot with the correct Rf).

• Perform liquid scintillation counting on a small aliquot (e.g., 10 µL) from each product-containing fraction to locate the peak of radioactivity.

• Pool the pure, radioactive fractions and evaporate the solvent to yield the final product.

Characterization and Quality Control

Final validation is essential to ensure the integrity of the radiolabeled compound for subsequent biological experiments.

Purity Analysis

• Radiochemical Purity (HPLC): Analyze the final product using a High-Performance Liquid Chromatography (HPLC) system equipped with a radiodetector. A C18 reverse-phase column with an isocratic mobile phase (e.g., Acetonitrile/Isopropanol) is suitable. The product should appear as a single radioactive peak, with purity typically exceeding 98%.

• Chemical Purity (NMR/MS):

  • Mass Spectrometry (MS): Confirm the molecular weight. For Cholesteryl 4,7,10,13,16-docosapentaenoate (C₄₉H₇₈O₂), the expected monoisotopic mass is approximately 706.60 g/mol .[14]

  • Nuclear Magnetic Resonance (NMR): If sufficient mass is synthesized, ¹H NMR can confirm the structure, showing characteristic peaks for the cholesterol backbone and the vinyl protons of the DPA chain.

Quantification and Specific Activity

• Dissolve the final product in a known volume of a suitable solvent (e.g., 1 mL of ethanol).

• Determine the total radioactivity (in mCi or Bq) of the entire sample using a calibrated liquid scintillation counter.

• Determine the total mass of the product. This can be done gravimetrically if the mass is sufficient, or more accurately by using the HPLC data with a standard curve of a known concentration of non-labeled Cholesteryl DPA.

• Calculate the Specific Activity using the formula: Specific Activity = Total Radioactivity / Total Moles of Compound The result is typically expressed in mCi/mmol or GBq/mmol.

Parameter	Method	Expected Result
Identity	Mass Spectrometry (ESI-MS)	[M+H]⁺ or [M+Na]⁺ corresponding to C₄₉H₇₈O₂
Radiochemical Purity	Radio-HPLC	>98% as a single peak
Chemical Purity	¹H NMR	Spectra consistent with cholesteryl ester structure
Specific Activity	Liquid Scintillation Counting	Calculated value (e.g., 5-15 mCi/mmol)

Storage and Handling

Store the final product dissolved in an appropriate solvent (e.g., ethanol or toluene) at -20°C or -80°C to minimize chemical and radiolytic decomposition. The container should be flame-sealed under an inert atmosphere if possible. Before use in biological experiments, it is advisable to re-check the purity by radio-TLC, especially after prolonged storage.[9]

Conclusion

This application note provides a detailed, field-tested methodology for the synthesis of high-purity radiolabeled Cholesteryl 4,7,10,13,16-docosapentaenoate. The availability of this tracer molecule is crucial for researchers aiming to dissect the complex metabolic pathways and physiological significance of DPA. By following this self-validating protocol, which incorporates in-process controls and rigorous final characterization, scientists can confidently generate the tools needed for the next wave of discoveries in lipid research and drug development.

References

• Wikipedia. Cholesteryl ester. [Link]

• Majima, Y. (1962). CHOLESTEROL ESTERIFICATION FROM DIETARY FATTY ACIDS IN INTESTINAL WALL. The Journal of Biochemistry. [Link]

• Turley, S. D., & Dietschy, J. M. (1981). Fatty acids differentially regulate hepatic cholesteryl ester formation and incorporation into lipoproteins in the liver of the mouse. Journal of Lipid Research. [Link]

• Nagy, G., et al. (2022). A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst. Steroids. [Link]

• Go, V., & T. M. de G., et al. (2021). Radiolabeling lipoproteins to study and manage disease. Advanced Drug Delivery Reviews. [Link]

• Iqbal, J., et al. (2017). Radiolabeled cholesteryl ethers: A need to analyze for biological stability before use. Biochemistry and Biophysics Reports. [Link]

• Kemmerer, C. L., et al. (2017). An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells. Journal of Lipid Research. [Link]

• Moravek. How Do You Synthesize Radiolabeled Compounds?. [Link]

• Kaur, G., et al. (2012). Orally administered [14C]DPA and [14C]DHA are metabolised differently to [14C]EPA in rats. British Journal of Nutrition. [Link]

• Moravek. The Importance of Purification for Radiolabeled Compounds. [Link]

• Biotage. Towards Large Scale Flash Purification of Lipids. [Link]

• Allen, J., et al. (2010). 14C-Tracing of Lipid Metabolism. Methods in Molecular Biology. [Link]

• Miller, G. J., et al. (2013). Postprandial metabolism of docosapentaenoic acid (DPA, 22:5n-3) and eicosapentaenoic acid (EPA, 20:5n-3) in humans. Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• PubChem. Cholesteryl 4,7,10,13,16-docosapentaenoate. [Link]

• Goustard, B. D., et al. (2018). Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• Sprecher, H., et al. (1997). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Biochemical Journal. [Link]

• OmegaQuant. (2020). Considering the emerging literature about docosapentaenoic acid (DPA), should it be included in the Omega-3 Index?. [Link]

• Sinclair, A. J., et al. (2021). n - 3 Docosapentaenoic acid: the iceberg n - 3 fatty acid. Current Opinion in Clinical Nutrition and Metabolic Care. [Link]

Sources

• 1. omegaquant.com [omegaquant.com]
• 2. n - 3 Docosapentaenoic acid: the iceberg n - 3 fatty acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Radiolabeling lipoproteins to study and manage disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 5. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 6. Fatty acids differentially regulate hepatic cholesteryl ester formation and incorporation into lipoproteins in the liver of the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Postprandial metabolism of docosapentaenoic acid (DPA, 22:5n-3) and eicosapentaenoic acid (EPA, 20:5n-3) in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Radiolabeled cholesteryl ethers: A need to analyze for biological stability before use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Orally administered [14C]DPA and [14C]DHA are metabolised differently to [14C]EPA in rats | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 11. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. moravek.com [moravek.com]
• 13. biotage.com [biotage.com]
• 14. Cholesteryl 4,7,10,13,16-docosapentaenoate | C49H78O2 | CID 118701011 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Cholesteryl 4,7,10,13,16-docosapentaenoate stability and storage conditions

Technical Support Center: Cholesteryl 4,7,10,13,16-Docosapentaenoate

Welcome to the technical support guide for Cholesteryl 4,7,10,13,16-docosapentaenoate. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this highly unsaturated lipid molecule in your experiments. Due to the polyunsaturated nature of its docosapentaenoate (DPA) fatty acid chain, this cholesteryl ester is exceptionally prone to degradation, which can significantly impact experimental outcomes. This guide provides in-depth information on storage, handling, and troubleshooting to maintain the integrity of your samples.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the stability and handling of Cholesteryl 4,7,10,13,16-docosapentaenoate.

Q1: What are the definitive storage conditions for Cholesteryl 4,7,10,13,16-docosapentaenoate?

A1: Proper storage is the single most critical factor in maintaining the stability of this compound. The docosapentaenoate chain contains five double bonds, making it highly susceptible to autoxidation.[1][2] Adherence to the following conditions is mandatory.

Format	Temperature	Atmosphere	Duration	Key Considerations
Unopened Manufacturer's Vial	-20°C (Short-term) or -80°C (Long-term)	As Supplied (Typically Inert)	≥ 2 years[3]	Do not repeatedly temperature cycle. Store at -80°C for maximum longevity.[4][5]
Organic Stock Solution (e.g., in ethanol, chloroform)	-20°C or -80°C	Inert Gas (Argon/Nitrogen)	Weeks to Months	Oxygen is the primary driver of degradation.[2] The vial headspace must be purged with inert gas before sealing.
Diluted Aqueous Solutions	Use Immediately	N/A	Not Recommended	Polyunsaturated lipids are highly unstable in aqueous media and should be prepared fresh for each experiment.[6]

Q2: What is the primary cause of degradation, and why should I be concerned?

A2: The primary degradation pathway is autoxidation . This is a free-radical chain reaction where the double bonds in the fatty acid chain are attacked by atmospheric oxygen.[2] This process generates lipid hydroperoxides as primary products, which are unstable and decompose into a complex mixture of secondary oxidation products, including aldehydes and cyclic peroxides.[7][8] These degradation products can be biologically active and will interfere with your experiments, leading to artifacts and non-reproducible results.[9]

Q3: How can I tell if my sample has degraded?

A3: Visual inspection may reveal yellowing of the compound or solution, which is a sign of significant oxidation. However, degradation begins long before it is visible. The most reliable method is analytical. Techniques like LC-MS can be used to detect the presence of oxidized species.[10][11] If you observe unexpected peaks in your chromatogram, degradation is a likely cause.

Q4: What is the best way to handle the compound to prepare a stock solution?

A4: All handling should be performed with the goal of minimizing exposure to oxygen, light, and heat. It is strongly recommended to work under a stream of inert gas (argon or nitrogen) or inside a glove box. Use high-purity solvents that have been purged with inert gas to remove dissolved oxygen. See Protocol 4.1 for a detailed step-by-step guide.

Q5: Can I repeatedly use the same stock solution vial?

A5: This practice should be avoided. Each time the vial is opened, the sample is exposed to atmospheric oxygen, introducing the risk of degradation. The best practice is to create single-use aliquots from the main stock solution immediately after preparation. This ensures that the primary stock remains pristine and minimizes variability between experiments.

Section 2: Troubleshooting Guide

This guide provides potential causes and solutions for common problems encountered during experimentation.

Problem Observed	Potential Cause(s)	Recommended Action(s)
Inconsistent or non-reproducible experimental results.	Sample Degradation: The most likely cause is the use of partially oxidized Cholesteryl docosapentaenoate. The mixture of oxidation byproducts can have unintended biological effects.[9]	1. Discard the suspect stock solution. 2. Open a fresh, unopened vial of the compound and prepare a new stock solution following strict anaerobic handling protocols (See Protocol 4.1). 3. Perform a basic stability check on the new stock solution (See Protocol 4.2).
Visible changes in the sample (e.g., yellow color, precipitation).	Advanced Oxidation/Polymerization: Color change is a clear indicator of significant autoxidation.[12] Precipitation may occur as degradation products polymerize or become insoluble.	The sample is compromised and must be discarded. Do not attempt to use it, as the results will be invalid. Review your storage and handling procedures to prevent recurrence.
Analytical data (LC-MS, GC-MS) shows multiple unexpected peaks.	Presence of Degradation Products: Autoxidation creates a wide array of new chemical species (hydroperoxides, aldehydes, etc.), which will appear as extra peaks in your analysis.[8][10]	1. Confirm the identity of the parent compound peak by its mass-to-charge ratio (m/z). 2. Utilize techniques like neutral loss scanning for the cholesterol backbone (m/z 368.5) to identify related oxidized species.[11] 3. Prepare a fresh sample from a new vial for comparison to confirm that the extra peaks are from degradation.

Section 3: The Mechanism of Autoxidation

Understanding the chemical basis of instability is key to preventing it. The degradation of Cholesteryl 4,7,10,13,16-docosapentaenoate is governed by a free-radical autoxidation process, which occurs in three main stages. The rate of this process is proportional to the number of doubly allylic positions in the molecule, of which this fatty acid has many.[1]

• Initiation: An initiator (e.g., light, heat, or a metal ion) abstracts a hydrogen atom from a carbon adjacent to a double bond (an allylic hydrogen), forming a lipid radical (L•).

• Propagation: The lipid radical reacts rapidly with molecular oxygen (O₂) to form a lipid peroxyl radical (LOO•). This peroxyl radical can then abstract a hydrogen from another polyunsaturated fatty acid chain, creating a lipid hydroperoxide (LOOH) and a new lipid radical (L•), continuing the chain reaction.

• Termination: The reaction stops when two radical species react with each other to form non-radical products.

Caption: The free-radical chain reaction of autoxidation.

Section 4: Protocols & Methodologies

Protocol 4.1: Recommended Handling and Reconstitution

This protocol describes the best practices for preparing a stock solution of Cholesteryl 4,7,10,13,16-docosapentaenoate to minimize degradation.

Materials:

• Unopened vial of Cholesteryl 4,7,10,13,16-docosapentaenoate

• High-purity organic solvent (e.g., ethanol, chloroform, DMSO)

• Source of dry, inert gas (Argon or Nitrogen) with tubing

• Gas-tight Hamilton syringe

• Sterile, amber glass vials with PTFE-lined screw caps for aliquots

Procedure:

• Equilibrate: Remove the manufacturer's vial from the freezer (-80°C or -20°C) and allow it to warm to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric water and oxygen onto the cold compound.

• Prepare Inert Environment: Set up a gentle stream of inert gas to flow over your workspace or perform the entire procedure within a glove box.

• Purge Solvent: Bubble the inert gas through your chosen solvent for 10-15 minutes to remove dissolved oxygen.

• Open and Purge: Briefly open the manufacturer's vial and immediately flush the headspace with the inert gas for 10-20 seconds.

• Reconstitute: Using a gas-tight syringe, add the appropriate volume of purged solvent to the vial to create your desired stock concentration. Mix gently by inversion until fully dissolved.

• Aliquot for Storage: Immediately dispense the stock solution into smaller, single-use amber glass vials.

• Final Purge and Seal: Before sealing each aliquot, flush the headspace of the vial with inert gas. Tightly seal the PTFE-lined cap.

• Store: Immediately place the aliquots in the freezer (-20°C, or preferably -80°C for long-term storage).

Caption: Recommended workflow for handling sensitive lipids.

Protocol 4.2: Basic Stability Assessment using HPLC

This protocol provides a straightforward method to check for degradation over time.

Objective: To compare the chromatographic profile of a freshly prepared sample against one that has been stored, to detect the appearance of degradation products.

Procedure:

• Prepare Fresh Stock: Following Protocol 4.1, prepare a stock solution of Cholesteryl 4,7,10,13,16-docosapentaenoate from a new, unopened vial.

• Time-Zero Analysis (T=0): Immediately dilute a small amount of the fresh stock to a suitable concentration for your HPLC system (with UV or MS detector). Inject the sample and obtain the chromatogram. This is your baseline reference.

• Store Sample: Take one of the prepared aliquots and store it under your intended experimental conditions (e.g., in a -20°C freezer).

• Time-Point Analysis (T=x): After a defined period (e.g., 1 week, 1 month), remove the stored aliquot, bring it to room temperature, and analyze it using the identical HPLC method as the T=0 sample.

• Compare Chromatograms:

  • Ideal Result: The T=x chromatogram is identical to the T=0 chromatogram, with a single major peak and no significant new peaks.

  • Indication of Degradation: The T=x chromatogram shows a decrease in the area of the main peak and/or the appearance of new peaks (often eluting earlier than the parent compound). The presence of a "hump" of unresolved peaks is a strong indicator of complex oxidative degradation.

References

• Schauenstein, E. (1967). Autoxidation of polyunsaturated esters in water: chemical structure and biological activity of the products. Journal of Lipid Research, 8(5), 417-28. [Link][7][9]

• Cosgrove, J. P., et al. (1987). The kinetics of the autoxidation of polyunsaturated fatty acids. Journal of Lipid Research, 28(7), 746-52. [Link][1]

• Yin, H., et al. (2011). New Insights Regarding the Autoxidation of Polyunsaturated Fatty Acids. ResearchGate. [Link][8]

• Bowden, J. A., et al. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Analytical Biochemistry, 417(2), 202-210. [Link][10][11]

• Litwinienko, G. (2001). Autooxidation of Unsaturated Fatty Acids and Their Esters. Journal of Thermal Analysis and Calorimetry, 65, 639-646. [Link][2]

• Garaiova, I., et al. (2008). Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions. Journal of Lipid Research, 49(7), 1599-1605. [Link][4][5]

• Storage Duration and Added Docosahexaenoic Acid Modify the Rates of Esterified and Free Oxylipin Formation in Infant Milk Formula. (2023). MDPI. [Link][13]

• Nutrition Insight. (2025). Fish oil oxidation: Experts debate the science and health impacts. [Link][12]

• Wikipedia. (n.d.). Docosapentaenoic acid. [Link][14]

Sources

• 1. The kinetics of the autoxidation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Autoxidation of polyunsaturated esters in water: chemical structure and biological activity of the products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Docosapentaenoic acid - Wikipedia [en.wikipedia.org]

Improving mass spectrometry ionization of Cholesteryl 4,7,10,13,16-docosapentaenoate

Topic: Improving Mass Spectrometry Ionization of Cholesteryl 4,7,10,13,16-docosapentaenoate

Welcome to the technical support center for advanced lipid analysis. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) for researchers encountering challenges with the mass spectrometry analysis of Cholesteryl 4,7,10,13,16-docosapentaenoate and other long-chain, polyunsaturated cholesteryl esters (CEs). As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to solve complex analytical challenges.

Introduction: The Challenge of Analyzing Cholesteryl Esters

Cholesteryl esters (CEs) are critical molecules in lipid metabolism and are implicated in numerous diseases. However, their analysis by mass spectrometry is notoriously difficult. CEs are highly nonpolar, chemically inert, and possess an inherently weak dipole moment, which leads to poor ionization efficiency with standard electrospray ionization (ESI) techniques.[1][2][3] Your specific analyte, Cholesteryl 4,7,10,13,16-docosapentaenoate, combines the challenging cholesterol backbone with a highly unsaturated fatty acid (docosapentaenoic acid, 22:5), adding further complexity. This guide will walk you through the common pitfalls and advanced strategies to achieve robust and sensitive detection.

FAQ 1: Why is my signal for Cholesteryl docosapentaenoate so low or completely undetectable in positive-ion ESI-MS?

Answer:

This is the most common issue researchers face. The low signal is a direct consequence of the molecule's chemical nature. Standard ESI relies on the analyte's ability to accept a proton (form a [M+H]⁺ ion) in the acidic mobile phase. Cholesteryl esters lack easily protonatable sites, making this process extremely inefficient.[4]

The core of the problem lies in the molecule's structure:

• Apolar Nature: CEs are neutral lipids with very low polarity, making them difficult to charge in the ESI source.[2][3]

• Absence of Basic Sites: There are no nitrogen atoms or other basic functional groups that readily accept a proton. The ester oxygen has a very low proton affinity.

• Spontaneous Dissociation: Even when a protonated or ammoniated adduct does form, it can be unstable and prone to dissociation in the source before it ever reaches the detector.[1][5]

Simply increasing the concentration or injection volume is often an ineffective solution that can lead to source contamination and ion suppression. The key to success is not to force protonation but to facilitate the formation of more stable adducts.

FAQ 2: How can I improve ionization efficiency? What adduct should I be looking for?

Answer:

To overcome the poor protonation of CEs, you must modify your analytical approach to promote the formation of cation adducts. This is achieved by introducing a source of cations into your sample or mobile phase. The most common and effective adducts for CEs are ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), and lithium ([M+Li]⁺).

The choice of adduct is critical as it influences not only signal intensity but also the fragmentation pattern observed in tandem mass spectrometry (MS/MS), which is vital for confident identification.

Comparison of Common Adducts for Cholesteryl Ester Analysis

Adduct Type	Typical Additive	Relative Stability & Intensity	Fragmentation Behavior (MS/MS)	Key Considerations
[M+NH₄]⁺	Ammonium Acetate or Formate (1-10 mM)	Moderately stable; often the default for neutral lipids.[6]	Prone to in-source dissociation.[1] The most prominent fragment is the dehydrated cholesterol cation at m/z 369.3.[1]	Good starting point. However, the instability can lead to quantification inaccuracies if not carefully controlled.
[M+Na]⁺	Often present as contaminant; add NaOH or NaCl (µM range) for enhancement.	High stability, often produces a strong signal.[4][7]	Primarily shows a neutral loss of the cholestane moiety (m/z 368.5), yielding a sodiated fatty acyl ion.[4]	Excellent for detection and quantification using neutral loss scans. Sodium is ubiquitous, which can be both an advantage (easy formation) and a disadvantage (high background).
[M+Li]⁺	Lithium Hydroxide or Acetate (µM to mM range)	High stability and excellent ionization efficiency.[2][3]	Provides the most structurally informative fragments. Yields both the cholestane cation and a lithiated fatty acyl fragment, which helps confirm both parts of the molecule.[2][3]	Considered the gold standard for structural elucidation of CEs. The low natural abundance of lithium means low background and high specificity.[8]

Recommendation: For robust detection and quantification, begin by optimizing for [M+Na]⁺ or [M+NH₄]⁺ adducts. For confident identification and structural confirmation, the use of [M+Li]⁺ adducts is strongly recommended.[2][3]

FAQ 3: My signal is weak and it fragments poorly. How can I confirm the identity of Cholesteryl docosapentaenoate using MS/MS?

Answer:

Poor fragmentation is a direct result of low precursor ion intensity. By improving ionization using the adduct-forming strategies above, you will have a much stronger precursor ion to work with for MS/MS experiments.

The key to identifying a cholesteryl ester is to look for a characteristic neutral loss of the cholesterol core.

Tandem MS (MS/MS) Identification Workflow

• Select the Precursor Ion: Isolate the most intense adduct of your analyte (e.g., the [M+Na]⁺ ion at m/z ~722.6 for Cholesteryl docosapentaenoate).

• Apply Collision Energy: Use collision-induced dissociation (CID) to fragment the precursor ion. The optimal collision energy will be instrument-dependent and must be optimized, but start in the range of 20-30 eV.

• Analyze the Product Ions:

  • The Signature Loss: The hallmark of a cholesteryl ester is the neutral loss of the cholestane moiety, which has a mass of 368.5 Da .[2][4] A neutral loss scan for 368.5 is a powerful tool to selectively detect all CEs in a complex sample.[2][4]

  • The Signature Fragment: When analyzing [M+NH₄]⁺ adducts, the most common product ion is the dehydrated cholesterol cation at m/z 369.3 .[1][2] This fragment confirms the presence of the cholesterol backbone but provides no information about the attached fatty acid.

  • Fatty Acyl Fragments: With lithiated[2][3] or sodiated[4] adducts, you can often detect the cationized fatty acyl fragment as well, confirming the second half of the molecule. For docosapentaenoate, this would appear as [C₂₂H₃₃O + Li]⁺ or [C₂₂H₃₃O + Na]⁺.

Below is a diagram illustrating the expected fragmentation of a lithiated CE adduct, which provides the most comprehensive structural information.

Caption: MS/MS fragmentation of a lithiated cholesteryl ester.

FAQ 4: My baseline is noisy and I suspect ion suppression. What are the best practices to improve my signal-to-noise ratio?

Answer:

A high signal-to-noise (S/N) ratio is essential for confident detection and accurate quantification.[9][10][11] Noise can originate from the sample matrix, solvent system, or the instrument itself. Ion suppression occurs when other co-eluting species compete with your analyte for ionization, reducing its signal intensity.[12][13]

Here is a logical workflow to troubleshoot and improve your S/N ratio:

Caption: Troubleshooting workflow for low signal-to-noise.

Key Best Practices:

• Lipid Extraction: Use a robust lipid extraction method like a modified Bligh-Dyer or Folch extraction to efficiently partition your nonpolar CE into the organic phase, leaving behind polar contaminants that can cause ion suppression.[8]

• Chromatographic Separation: If using LC-MS, ensure your analyte is chromatographically separated from highly abundant lipids like phosphatidylcholines. Phospholipids ionize very well and will suppress the signal of co-eluting CEs. A good reverse-phase C18 column with an optimized gradient is essential.[1][13]

• Clean Solvent System: Use high-purity, LC-MS grade solvents. Contaminants in solvents are a common source of chemical noise.

• Instrument Calibration: An improperly calibrated mass spectrometer will have poor sensitivity and inaccurate mass assignment, making it impossible to correctly identify your analyte or its fragments.[8]

Experimental Protocols

Protocol 1: Sample Preparation for Enhanced Adduct Formation

This protocol describes how to prepare a dried lipid extract for analysis by direct infusion or LC-MS to promote the formation of specific cation adducts.

• Lipid Extraction: Perform a lipid extraction using a method of your choice (e.g., Bligh-Dyer). Evaporate the organic solvent under a stream of nitrogen gas to yield a dried lipid film.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent mixture. A common choice is methanol:chloroform (1:1, v/v) or isopropanol:acetonitrile:water (4:3:1, v/v/v). The final volume should be chosen to achieve the desired sample concentration.

• Adduct Enhancement: Just before analysis, add your chosen cationizing agent to the reconstituted sample.

  • For [M+NH₄]⁺ Adducts: Add ammonium acetate or formate from a concentrated stock solution to a final concentration of 5-10 mM.

  • For [M+Na]⁺ Adducts: Add sodium hydroxide from a stock solution to a final concentration of 10-100 µM.

  • For [M+Li]⁺ Adducts: Add lithium hydroxide from a stock solution to a final concentration of 10-100 µM.[2][3][8]

• Vortex and Analyze: Vortex the sample briefly to ensure complete mixing and inject it into the mass spectrometer.

Protocol 2: General Method for Tandem MS (MS/MS) Identification

This protocol provides a starting point for developing a product ion scan method to confirm the identity of a cholesteryl ester.

• Instrument Setup: Calibrate the mass spectrometer according to the manufacturer's guidelines. Set the instrument to positive ionization mode.

• Infusion/LC-MS: Infuse the prepared sample (from Protocol 1) directly or inject it onto an LC column.

• Full Scan (MS1): Acquire a full scan spectrum to identify the m/z of your target CE adduct (e.g., [M+Na]⁺ or [M+Li]⁺).

• Product Ion Scan (MS/MS) Setup:

  • Create a new acquisition method.

  • Set the precursor ion m/z to the value identified in the MS1 scan. Use an isolation window of ~1-2 Da.

  • Set the collision energy (CID). Start with 25 eV and optimize by acquiring data at various energies (e.g., 15, 25, 35 eV) to find the value that gives the best fragmentation pattern.

  • Set the scan range for the product ions (e.g., m/z 100-800).

• Acquisition and Interpretation: Acquire the MS/MS data. Look for the characteristic fragments as described in FAQ 3 (e.g., neutral loss of 368.5 Da or the presence of the m/z 369.3 ion). The presence of these fragments provides strong evidence for the identification of a cholesteryl ester.

References

• The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids. (n.d.). MDPI. Retrieved January 3, 2026, from [Link]

• A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. (2024). bioRxiv. Retrieved January 3, 2026, from [Link]

• Bowden, J. A., Albert, C. J., et al. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Analytical Biochemistry, 417(2), 202-210. Available from [Link]

• A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. (2024). bioRxiv. Retrieved January 3, 2026, from [Link]

• Bowden, J. A., Albert, C. J., et al. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. ResearchGate. Retrieved January 3, 2026, from [Link]

• Hailat, I. A. (2012). Mass Spectrometric Methods for Analysis of Sterols and Steryl Esters in Biological Samples. CORE. Retrieved January 3, 2026, from [Link]

• Liebisch, G., Binder, M., et al. (2006). High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1761(1), 121-128. Available from [Link]

• Albert, C. J., Brown, W. M., et al. (2012). Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters. Journal of the American Society for Mass Spectrometry, 23(7), 1245-1254. Available from [Link]

• Höring, M., Ejsing, C. S., et al. (2019). Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Analytical Chemistry, 91(15), 10148-10156. Available from [Link]

• Nagy, G., Attah, M. K., et al. (2021). Improving Signal to Noise Ratios in Ion Mobility Spectrometry and Structures for Lossless Ion Manipulations (SLIM) using a High Dynamic Range Analog-to-Digital Converter. Analytical Chemistry, 93(4), 2028-2035. Available from [Link]

• Wang, M., Wang, C., & Han, X. (2014). Mass Spectrometry Methodology in Lipid Analysis. Methods in Molecular Biology, 1198, 181-195. Available from [Link]

• Han, X., & Gross, R. W. (2005). Applications of Mass Spectrometry for Cellular Lipid Analysis. Journal of Lipid Research, 46(2), 199-221. Available from [Link]

• Enhancement of weak signals by applying a suppression method to high-intense methyl and methylene signals of lipids in NMR spectroscopy. (2024). KAUST Repository. Retrieved January 3, 2026, from [Link]

• P-Arruri, A., et al. (2023). Formation and Tandem Mass Spectrometry of Doubly Charged Lipid-Metal Ion Complexes. Journal of the American Society for Mass Spectrometry, 34(7), 1341-1351. Available from [Link]

• Velasquez, O., et al. (2023). NECTAR: A New Algorithm for Characterizing and Correcting Noise in QToF-Mass Spectrometry Imaging Data. Journal of the American Society for Mass Spectrometry, 34(11), 2541-2550. Available from [Link]

• Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. (2023). ACS Publications. Retrieved January 3, 2026, from [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Solubility Challenges with Cholesteryl 4,7,10,13,16-docosapentaenoate

Welcome to the technical support guide for Cholesteryl 4,7,10,13,16-docosapentaenoate. As a highly lipophilic cholesterol ester, this compound presents significant solubility challenges that can be a major bottleneck in experimental workflows. This guide is designed for researchers, scientists, and drug development professionals to provide both foundational understanding and actionable troubleshooting strategies. We will explore the causality behind solubility issues and provide validated protocols to ensure the successful integration of this molecule into your research.

Part 1: Foundational Knowledge & Initial Steps

This section addresses the fundamental properties of Cholesteryl 4,7,10,13,16-docosapentaenoate and the initial steps for handling it.

Q1: What are the physicochemical properties of Cholesteryl 4,7,10,13,16-docosapentaenoate that make it so difficult to dissolve in aqueous solutions?

Answer: The poor aqueous solubility of Cholesteryl 4,7,10,13,16-docosapentaenoate is rooted in its molecular structure. It is a large, hydrophobic molecule comprised of two key components:

• A Cholesterol Backbone: This is a rigid, non-polar sterol structure that is inherently insoluble in water[1].

• A Docosapentaenoic Acid (DPA) Tail: This is a long, 22-carbon polyunsaturated fatty acid (a C22:5n6 fatty acid, also known as Osbond Acid)[2].

The ester bond between the cholesterol's hydroxyl group and the fatty acid's carboxyl group creates a large cholesteryl ester[3]. This esterification makes the molecule even more hydrophobic (water-repelling) than free cholesterol, leading to extremely low water solubility[3]. Such highly lipophilic compounds tend to self-aggregate in aqueous environments to minimize contact with water, leading to precipitation.

Q2: What organic solvents are suitable for creating a primary stock solution?

Answer: To begin working with Cholesteryl 4,7,10,13,16-docosapentaenoate, you must first dissolve it in a suitable organic solvent to create a concentrated stock solution. The choice of solvent is critical and depends on the downstream application.

Solvent	Suitability & Considerations	Recommended Starting Concentration
Ethanol (EtOH)	Preferred for cell culture applications due to lower toxicity compared to other solvents. Use absolute (200 proof, anhydrous) ethanol.[4][5]	10-20 mg/mL
Dimethyl Sulfoxide (DMSO)	Excellent solubilizing power for many lipophilic compounds. Widely used in drug discovery and in vitro assays. However, can be toxic to cells at concentrations >0.5-1%.[6]	10-20 mg/mL
Chloroform or Chloroform:Methanol Mixtures	Excellent for chemical synthesis, purification, and analytical applications (e.g., chromatography). Not suitable for biological applications due to high toxicity. A 2:1 chloroform:methanol mixture is often used for lipid extraction and storage.[7]	10-20 mg/mL
Tetrahydrofuran (THF)	A strong solvent that can be used for preparing stock solutions for chemical assays.[5]	10-20 mg/mL

It is crucial to note that this primary stock solution is only the first step. Direct dilution into an aqueous buffer will almost certainly cause immediate precipitation.

Part 2: Protocols for Solubilization in Aqueous Media

The primary challenge is transferring the compound from the organic stock into your aqueous experimental system (e.g., cell culture media, assay buffer). The following workflow and protocols provide a systematic approach.

Experimental Workflow: Selecting a Solubilization Strategy

Caption: Decision workflow for solubilizing Cholesteryl 4,7,10,13,16-docosapentaenoate.

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the initial, essential step of creating a primary stock solution in an organic solvent.

• Weighing: Accurately weigh the desired amount of Cholesteryl 4,7,10,13,16-docosapentaenoate in a sterile, chemically resistant vial (e.g., glass with a PTFE-lined cap).

• Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., absolute ethanol) to achieve the target concentration (e.g., 10 mg/mL).

• Dissolution: Vortex the vial vigorously for 1-2 minutes. If the compound does not fully dissolve, use a bath sonicator for 5-10 minutes until the solution is clear. Gentle warming (to 37°C) can also aid dissolution but be cautious with volatile solvents.

• Storage: Once fully dissolved, store the stock solution in tightly sealed aliquots at -20°C or -80°C to prevent solvent evaporation and protect the polyunsaturated fatty acid from oxidation.

Part 3: Advanced Solubilization Strategies & FAQs

Q3: My compound precipitates when I add my organic stock to my aqueous buffer. Why does this happen and what is the first thing I should try?

Answer: This is the most common issue. When you add the organic stock solution to an aqueous medium, the solvent (e.g., ethanol) disperses, and the local concentration of the cholesteryl ester instantly exceeds its extremely low aqueous solubility limit, causing it to crash out of solution as a precipitate.

The first strategy to try is the co-solvent method . A co-solvent is a water-miscible organic solvent that, when present in the final aqueous solution at a low concentration, can increase the solubility of a hydrophobic compound[8].

Troubleshooting Steps (Co-Solvent Method):

• Minimize the Stock Volume: Use the most concentrated stock solution possible to minimize the volume of organic solvent added.

• Vigorous Mixing: Add the stock solution dropwise into the aqueous buffer while vortexing or stirring vigorously. This rapid dispersion can sometimes keep the compound in solution at low concentrations.

• Test Final Solvent Concentration: Determine the maximum percentage of your organic solvent that can be present in the final aqueous solution without causing precipitation. For example, a final concentration of 1-5% ethanol might be sufficient to solubilize your compound at low micromolar concentrations. However, this must be balanced with potential toxicity in biological systems[6][8].

Q4: The co-solvent approach isn't working or the required solvent concentration is toxic to my cells. What's next?

Answer: If the co-solvent method fails or is incompatible with your experimental system, you need to employ a carrier-based system. The two most common and effective approaches are micellar solubilization using surfactants and encapsulation with cyclodextrins.

Q5: How do surfactants or detergents work to solubilize my compound?

Answer: Surfactants (or detergents) are amphipathic molecules, meaning they have a hydrophilic (water-loving) head and a hydrophobic (water-fearing) tail. Above a certain concentration, called the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles [9][10]. The hydrophobic tails face inward, creating an oily, non-polar core, while the hydrophilic heads face outward, interacting with the water[11][12].

Your lipophilic cholesteryl ester will partition into the hydrophobic core of the micelle, effectively shielding it from the aqueous environment. This allows the entire micelle-compound complex to be dispersed in the buffer, resulting in a clear solution.[13][14]

Diagram: Micellar Solubilization

Caption: A micelle encapsulates the lipophilic cholesteryl ester in its core.

Protocol 2: Micellar Solubilization using Surfactants

• Choose a Surfactant: Select a non-ionic surfactant like Tween® 80 or Polysorbate 80, which are commonly used and generally have lower biological toxicity.[15]

• Prepare Surfactant Solution: Prepare a 1-10% (w/v) stock solution of the surfactant in your desired aqueous buffer.

• Dry Down the Lipid: Aliquot the required amount of the cholesteryl ester stock solution (from Protocol 1) into a clean glass vial. Evaporate the organic solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the vial.

• Hydration & Solubilization: Add the surfactant solution to the dried lipid film. Vortex vigorously and sonicate in a bath sonicator for 10-20 minutes, or until the lipid film is completely removed from the glass and the solution becomes clear. The temperature during hydration should be kept above the transition temperature of the lipid if known.

• Final Dilution: This resulting solution, containing the compound solubilized in micelles, can then be diluted into your final experimental medium.

Q6: Are there alternatives to surfactants for creating a stable aqueous formulation, especially if they interfere with my assay?

Answer: Yes, an excellent alternative is the use of cyclodextrins . Cyclodextrins are cyclic oligosaccharides with a unique donut-shaped structure. They have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) internal cavity.[16][17]

The lipophilic cholesteryl ester can be encapsulated within the hydrophobic cavity, forming an "inclusion complex."[18][19] This complex has a water-soluble exterior, allowing it to dissolve readily in aqueous solutions without the need for detergents or high concentrations of organic solvents. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with high aqueous solubility and a cavity size suitable for cholesterol-like molecules.[16]

Diagram: Cyclodextrin Encapsulation

Sources

• 1. Cholesterol as a co-solvent and a ligand for membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
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• 9. Micelle - Wikipedia [en.wikipedia.org]
• 10. Structural Biochemistry/Lipids/Micelles - Wikibooks, open books for an open world [en.wikibooks.org]
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• 18. Efficient Loading into and Controlled Release of Lipophilic Compound from Liposomes by Using Cyclodextrin as Novel Trapping Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chromatography for Docosapentaenoate Cholesteryl Ester Isomers

Welcome to the technical support center for the chromatographic analysis of docosapentaenoate (DPA) cholesteryl ester isomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of separating and identifying these closely related lipid molecules. Here, we synthesize technical accuracy with field-proven insights to provide a self-validating system of protocols and troubleshooting advice.

Introduction: The Challenge of DPA Cholesteryl Ester Isomer Separation

Docosapentaenoate (DPA) cholesteryl esters are critical lipid molecules involved in various physiological and pathological processes. The primary challenge in their analysis lies in the subtle structural differences between isomers, particularly the position of the five double bonds within the C22 fatty acyl chain. This structural similarity makes their separation by conventional chromatographic techniques a significant hurdle. This guide will explore the nuances of method development and troubleshooting for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Silver Ion Chromatography (Ag-HPLC), and Gas Chromatography (GC) to achieve optimal separation.

Troubleshooting Guides

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Reversed-Phase HPLC (RP-HPLC)

Question 1: I am observing poor resolution between my DPA cholesteryl ester isomers using a C18 column. What are the first steps to improve separation?

Answer:

Poor resolution in RP-HPLC for lipid isomers is a common issue. The separation on a C18 column is primarily driven by hydrophobicity, which is very similar among DPA cholesteryl ester isomers. Here’s a systematic approach to improving your resolution:

• Optimize the Mobile Phase Composition: This is the most critical factor.[1][2]

  • Increase the proportion of the weaker solvent (e.g., water or a highly aqueous solution) in your mobile phase. This will increase the retention of the analytes on the column, providing more opportunity for separation. Small, incremental changes (e.g., 1-2%) can have a significant impact.

  • Experiment with different organic modifiers. While acetonitrile is common, methanol or isopropanol can offer different selectivities for lipid isomers.[3] A ternary mixture (e.g., acetonitrile/methanol/water) can sometimes provide the necessary resolution.

  • Consider the use of additives. Low concentrations of acids, like acetic or formic acid, can improve peak shape and sometimes influence selectivity.[4]

• Adjust the Column Temperature:

  • Lowering the temperature will generally increase retention times and can enhance resolution for some isomers. Try decreasing the temperature in 5°C increments.

  • Conversely, increasing the temperature can sometimes improve efficiency and alter selectivity, so it is worth exploring both directions.[5]

• Reduce the Flow Rate:

  • Slowing the flow rate increases the interaction time between the analytes and the stationary phase, which can lead to better resolution. Try reducing the flow rate by 20-30%.

• Evaluate a Different Stationary Phase:

  • If optimizing the mobile phase and other parameters is insufficient, consider a column with a different chemistry. A C30 column, for instance, can offer enhanced shape selectivity for long-chain, unsaturated molecules like DPA cholesteryl esters.[3]

Question 2: My peaks are tailing significantly. What are the likely causes and how can I fix this?

Answer:

Peak tailing is a frequent problem in lipid chromatography and can compromise both resolution and quantification.[6][7] The primary causes are often related to secondary interactions with the stationary phase or issues with the sample and mobile phase.

Troubleshooting Steps:

• Check for Secondary Silanol Interactions: Residual silanol groups on the silica backbone of the stationary phase can interact with polar moieties in your analytes, causing tailing.[8]

  • Use a highly end-capped column. Modern columns are designed to minimize exposed silanols.

  • Add a competitive agent to the mobile phase. A small amount of a weak acid (e.g., 0.1% formic or acetic acid) can protonate the silanol groups, reducing their interaction with the analytes.

  • Operate at a lower pH. This can also suppress silanol ionization.[7]

• Assess Sample and Mobile Phase Compatibility:

  • Ensure your sample is fully dissolved in a solvent that is weaker than or equal in strength to your initial mobile phase. Injecting a sample in a much stronger solvent can cause peak distortion.

  • Filter your sample and mobile phases. Particulates can block the column frit, leading to poor peak shape.[9]

• Evaluate for Column Overload:

  • Injecting too much sample can saturate the stationary phase, resulting in tailing peaks.[8] Dilute your sample by a factor of 10 and re-inject to see if the peak shape improves.

• Inspect for System Dead Volume:

  • Excessive tubing length or poorly made connections between the column and detector can cause band broadening and tailing.[10] Ensure all connections are secure and tubing is as short as possible.

Silver Ion Chromatography (Ag-HPLC)

Question 3: I am using Ag-HPLC to separate DPA isomers based on the degree of unsaturation, but the resolution is still not optimal. How can I enhance the separation?

Answer:

Ag-HPLC is a powerful technique for separating lipids based on the number and geometry of double bonds.[11] The separation relies on the reversible interaction of the π-electrons in the double bonds with silver ions on the stationary phase.[12]

Optimization Strategies:

• Mobile Phase Modification:

  • Adjust the polarity of the mobile phase. In normal-phase Ag-HPLC, a less polar mobile phase (e.g., hexane-based) will increase retention and can improve separation.

  • Introduce a small amount of a more polar solvent. Acetonitrile is commonly used as a modifier to elute the analytes.[11] Fine-tuning the percentage of acetonitrile is key to achieving the desired resolution.

• Column Temperature Control:

  • In Ag-HPLC with hexane-based mobile phases, increasing the temperature can surprisingly lead to longer retention times and potentially better resolution for unsaturated compounds.[11] This is contrary to what is typically observed in other forms of LC.

• Consider Column Type and Preparation:

  • The type of support to which the silver ions are bound can affect selectivity. Silver ions can be loaded onto silica or ion-exchange resins.[13]

  • Ensure your silver ion column is properly conditioned and has not been depleted of silver ions.

Gas Chromatography (GC)

Question 4: I am analyzing intact DPA cholesteryl esters by GC, but I'm experiencing poor peak shape and potential degradation at high temperatures. What can I do?

Answer:

The analysis of intact cholesteryl esters by GC is challenging due to their high molecular weight and the high temperatures required for elution.[14][15]

Troubleshooting and Optimization:

• Column Selection:

  • Use a shorter column. A 10-15 meter column can reduce the elution temperature and analysis time.

  • Select a thermally stable stationary phase. Phenyl-methylpolysiloxane phases (e.g., DB-5ht) are often used for high-temperature applications. Ionic liquid columns have also shown promise for separating steryl esters based on both carbon number and degree of unsaturation.[14][15]

• Injection Technique:

  • Use a cool-on-column or programmed temperature vaporization (PTV) inlet. This minimizes sample discrimination and thermal degradation in the injector.

• Temperature Program:

  • Start at a lower initial temperature to focus the analytes at the head of the column.

  • Use a slower temperature ramp rate. This can improve the separation of closely eluting isomers.

• Derivatization (Alternative Approach):

  • If analyzing the intact esters proves too difficult, consider transesterification to fatty acid methyl esters (FAMEs). The resulting DPA FAMEs can then be analyzed by GC with greater ease and sensitivity.[16] However, this approach loses the information about the intact cholesteryl ester.

FAQs

Q1: What is the fundamental difference in separation mechanism between RP-HPLC and Ag-HPLC for DPA cholesteryl ester isomers?

A1: RP-HPLC primarily separates molecules based on their hydrophobicity. For DPA cholesteryl ester isomers, the hydrophobicity is very similar, making separation challenging. Ag-HPLC, on the other hand, separates based on the interaction of the double bonds in the fatty acyl chain with silver ions. This allows for separation based on the number, position, and geometry (cis/trans) of the double bonds, making it a more powerful technique for isomer separation.[11][12]

Q2: When should I choose GC over HPLC for the analysis of DPA cholesteryl esters?

A2: The choice depends on your analytical goals. HPLC , particularly when coupled with mass spectrometry (LC-MS), is excellent for analyzing the intact cholesteryl esters and can provide detailed structural information.[17][18][19] It is generally a softer technique, reducing the risk of thermal degradation. GC is often used for analyzing the fatty acid profile of the cholesteryl esters after transesterification to FAMEs.[16] While analysis of intact cholesteryl esters by GC is possible, it is more challenging.[14][15]

Q3: How important is sample preparation for accurate analysis of DPA cholesteryl esters?

A3: Sample preparation is critical.[20] A robust lipid extraction method, such as a modified Bligh-Dyer or Folch extraction, is necessary to efficiently extract the cholesteryl esters from the sample matrix.[21] It is also important to minimize oxidation of the polyunsaturated DPA chain by working quickly, at low temperatures, and using antioxidants like BHT. Solid-phase extraction (SPE) can be used to isolate the cholesteryl ester fraction from other lipid classes prior to chromatographic analysis.[16]

Q4: Can mass spectrometry (MS) help in differentiating DPA cholesteryl ester isomers?

A4: Yes, MS is a powerful tool when coupled with chromatography. While electron ionization (EI) in GC-MS can cause extensive fragmentation, softer ionization techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in LC-MS can provide molecular ion information.[18][19][22] Tandem mass spectrometry (MS/MS) can be used to fragment the molecular ions, and the resulting fragmentation patterns may provide clues about the positions of the double bonds, aiding in isomer identification.[18][19]

Data Presentation & Experimental Protocols

Table 1: Comparison of Starting Conditions for Different Chromatographic Techniques

Parameter	RP-HPLC	Ag-HPLC (Normal Phase)	GC (Intact Esters)
Column	C18 or C30, 150-250 mm length, 3-5 µm particle size	Silica-based with silver ions, 150-250 mm length	Phenyl-methylpolysiloxane (e.g., DB-5ht), 15-30 m length, 0.25 mm ID
Mobile Phase/Carrier Gas	Acetonitrile/Water or Methanol/Water gradient	Hexane/Acetonitrile gradient	Helium or Hydrogen
Flow Rate/Gas Velocity	0.5 - 1.5 mL/min	1.0 - 2.0 mL/min	30-40 cm/sec
Temperature	25 - 40 °C	20 - 40 °C	150 °C initial, ramp to 350-370 °C
Detection	UV (205-210 nm), ELSD, CAD, MS	UV (205-210 nm), ELSD, MS	FID, MS

Protocol: General RP-HPLC Method Development Workflow

• Initial Conditions:

  • Column: C18, 150 x 4.6 mm, 5 µm

  • Mobile Phase A: Acetonitrile/Water (90:10, v/v)

  • Mobile Phase B: Isopropanol

  • Gradient: Start with 100% A, ramp to 100% B over 30 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detector: UV at 206 nm

• Optimization:

  • If resolution is poor, decrease the initial percentage of acetonitrile in Mobile Phase A to increase retention.

  • Adjust the gradient slope to improve separation of closely eluting peaks.

  • Systematically vary the column temperature between 20°C and 40°C.

  • If necessary, switch to a C30 column for enhanced shape selectivity.

Visualizations

Diagram 1: Troubleshooting Workflow for Poor Resolution in RP-HPLC

Caption: A decision tree for troubleshooting poor resolution in RP-HPLC.

Diagram 2: Logical Relationship of Chromatographic Techniques for DPA Cholesteryl Ester Analysis

Caption: Workflow for sample preparation and analysis of DPA cholesteryl esters.

References

• Kuksis, A. (1994). J Lipid Res, 35(6), 1115-21. [Link]

• Myher, J. J., & Kuksis, A. (1984). Canadian Journal of Biochemistry and Cell Biology, 62(6), 352-362.

• Adlof, R. O. (2003). Journal of Chromatography A, 1011(1-2), 1-13. [Link]

• Christie, W. W. (2019). Silver Ion Chromatography and Lipids, Part 3. AOCS. [Link]

• Wotherspoon, A. T. L., & Board, R. G. (2019). Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry. In Lipidomics (pp. 147-155). Humana, New York, NY.
• Adlof, R. O. (2003). Application of silver-ion chromatography to the separation of conjugated linoleic acid isomers. In Advances in conjugated linoleic acid research, volume 2 (pp. 37-55). AOCS Press.

• Hammann, S., & Vetter, W. (2015). Journal of Chromatography B, 1007, 67-71. [Link]

• LCGC International. (2019). Looking into Lipids. [Link]

• Christie, W. W. (2019). Introduction to Silver Ion Chromatography. AOCS. [Link]

• Nikolova-Damyanova, B. (2012). Analytical Sciences, 28(9), 837-845. [Link]

• Hammann, S., & Vetter, W. (2015). Gas chromatographic separation of fatty acid esters of cholesterol and phytosterols on an ionic liquid capillary column. FAU CRIS. [Link]

• ESA, Inc. (n.d.). Analysis of Lipids by HPLC-CAD. [Link]

• Jansen, E. H. J. M., et al. (2010). Journal of Chromatography B, 878(3-4), 347-352. [Link]

• Cyberlipid. (n.d.). Cholesterol ester analysis. [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• American Meat Science Association. (n.d.). Triglyceride and Fatty Acid Analysis by Gas Chromatography. [Link]

• AELAB. (2025). Expert Guide to Troubleshooting Common HPLC Issues. [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. [Link]

• Next LVL Programming. (2025). How To Select Mobile Phase In HPLC Method Development?. [Link]

• Das, A., et al. (2024). bioRxiv. [Link]

• Han, X., & Gross, R. W. (2005). Journal of lipid research, 46(1), 158-167. [Link]

• Ovčacíková, M., et al. (2016).

• Phenomenex. (2025). How To Reduce Peak Tailing in HPLC?. [Link]

• Alwsci. (2025). Common Causes Of Peak Tailing in Chromatography. [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. [Link]

• Hamosh, M., et al. (1985). Journal of lipid research, 26(6), 781-787.

• Waters. (n.d.). What are common causes of peak tailing and/or low resolution (broad peaks) in protein-based SEC methods?. [Link]

• Li, J., et al. (2020). Biomedical Chromatography, 34(10), e4905. [Link]

• Sonda, S., et al. (2005). Journal of Chromatography B, 823(1), 1-6. [Link]

• Liebisch, G., et al. (2006). Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1761(1), 121-128. [Link]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. [Link]

• Keino, S., et al. (2017). Steroids, 123, 37-44. [Link]

• Tsutsumi, H., et al. (2018). Medical mass spectrometry, 32(1), 21-29.
• Shibamoto, S., et al. (2014). Lipids, 49(12), 1241-1250.

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Technical Support Center: Analysis of Cholesteryl 4,7,10,13,16-docosapentaenoate

Welcome to the technical support guide for the analysis of Cholesteryl 4,7,10,13,16-docosapentaenoate (CE(22:5)). This highly unsaturated cholesteryl ester, a key lipid molecule in various biological matrices, presents unique analytical challenges due to its susceptibility to degradation and contamination. This guide is structured to provide direct, actionable solutions to common problems encountered in the laboratory, moving from high-level frequently asked questions to in-depth troubleshooting of specific chromatographic and mass spectrometric issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions to orient researchers new to the analysis of this specific lipid.

Q1: What are the primary challenges in analyzing Cholesteryl 4,7,10,13,16-docosapentaenoate?

A1: The analysis of CE(22:5) is complicated by three main factors:

• Oxidative Instability: The docosapentaenoic acid moiety contains five double bonds, making the entire molecule highly susceptible to oxidation. This can lead to the generation of multiple oxidation products (e.g., hydroperoxides, aldehydes), complicating chromatographic profiles and reducing the quantitative accuracy of the target analyte.[1][2]

• Contamination: Being a large, lipophilic molecule, CE(22:5) analysis is prone to interference from common laboratory contaminants. Plasticizers (e.g., phthalates), slip agents from plasticware (e.g., oleamide), and residues from cleaning agents can co-extract with the analyte and interfere with detection, especially in sensitive mass spectrometry-based methods.[3]

• Co-elution with Isobaric Species: Biological samples contain a complex mixture of lipids. Other cholesteryl esters with similar chromatographic properties or isobaric species (molecules with the same nominal mass) can co-elute, making accurate identification and quantification difficult without high-resolution chromatography and mass spectrometry.[4][5]

Q2: Which analytical technique is best suited for CE(22:5) analysis: GC-MS or LC-MS?

A2: While Gas Chromatography-Mass Spectrometry (GC-MS) can be used for analyzing the fatty acid components of cholesteryl esters after hydrolysis and derivatization, it is not ideal for the intact molecule.[6][7] The high molecular weight and low volatility of intact CE(22:5) make it unsuitable for GC analysis without derivatization, and the high temperatures of the GC inlet can cause degradation of this thermally labile compound.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) , particularly using a reversed-phase C18 column coupled with a triple quadrupole or high-resolution mass spectrometer, is the preferred method.[8][9][10] This approach allows for the analysis of the intact molecule, provides excellent sensitivity and selectivity, and separates CE(22:5) from other lipid classes. The use of tandem mass spectrometry (MS/MS) allows for specific detection through characteristic fragmentation patterns, such as the neutral loss of the fatty acid or the generation of the cholestane fragment ion (m/z 369.3).[4][11]

Q3: How can I minimize sample oxidation during preparation and storage?

A3: Preventing oxidation is critical for accurate results. Implement the following steps:

• Use Antioxidants: Add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvents (e.g., at a final concentration of 0.01%). BHT is a radical scavenger that effectively prevents lipid peroxidation.

• Work Under Inert Gas: Whenever possible, perform solvent evaporation steps under a stream of nitrogen or argon to displace oxygen.

• Minimize Heat and Light Exposure: Store samples at -80°C and protect them from light. During preparation, keep samples on ice as much as possible.

• Use Fresh Solvents: Peroxides can form in older ether and THF solvents. Use freshly opened or properly stored high-purity solvents.

Section 2: Troubleshooting Guide

This guide uses a problem-cause-solution format to address specific issues you may encounter during your experiments.

Chromatographic & Baseline Issues

Q4: I'm seeing numerous "ghost peaks" and a noisy or rising baseline in my blank runs. What is the source?

A4: This is a classic sign of system contamination, which can originate from several sources. The key is to systematically identify the source.

Probable Causes & Solutions:

• Contaminated Solvents: Water is a common contaminant in reversed-phase chromatography and can harbor microbial growth.[12] Organic solvents, even high-purity grades, can contain plasticizers or other residues from the manufacturing and bottling process.[3]

  • Solution: Filter all aqueous mobile phases through a 0.22 µm filter. Always use fresh, HPLC- or LC-MS-grade solvents from a reputable supplier. Run a solvent blank by directly injecting the solvent into the MS to check for purity.

• Leaching from Plasticware: Polypropylene tubes, pipette tips, and vial caps are major sources of leached contaminants like phthalates, oleamide, and erucamide.[3]

  • Solution: Whenever possible, use glass or certified low-leach polypropylene labware. Pre-rinse all plasticware with your extraction solvent before use to remove surface contaminants. Minimize the contact time between solvents/samples and plastic surfaces.

• System Contamination: Contaminants can build up in the injector, tubing, and column over time.

  • Solution: Follow the workflow in the diagram below to systematically isolate the contamination source. Regularly flush your LC system with a strong solvent wash (e.g., a gradient of isopropanol and methanol) to clean the lines and injector.

Caption: Workflow for systematic identification of contamination sources.

Q5: My peak for CE(22:5) is broad, tailing, or split. What's causing this poor peak shape?

A5: Poor peak shape compromises resolution and reduces sensitivity. The cause is often related to the interaction between the sample, the mobile phase, and the column.

Probable Causes & Solutions:

• Injection Solvent Mismatch: Injecting the sample in a solvent significantly stronger than the initial mobile phase will cause the sample band to spread before it reaches the column, resulting in broad or split peaks.[13]

  • Solution: The ideal injection solvent is the initial mobile phase itself. If your sample is not soluble in the initial mobile phase, use the weakest solvent possible that maintains solubility and inject the smallest possible volume.

• Column Contamination or Degradation: Particulates from the sample or mobile phase can clog the column inlet frit, or strongly retained compounds from previous injections can accumulate at the head of the column. This leads to distorted flow paths and peak tailing.[14]

  • Solution: Always use a guard column to protect your analytical column.[14] If peak shape degrades, first try reversing the column (if permitted by the manufacturer) and flushing with a strong solvent. If this fails, the column may need to be replaced.

• Extra-Column Volume: Excessive tubing length or poorly made connections between the injector, column, and detector can cause band broadening.[13]

  • Solution: Use tubing with the smallest possible internal diameter and length. Ensure all fittings are properly seated to avoid creating void volumes.[13]

Mass Spectrometry & Detection Issues

Q6: I am seeing unexpected m/z values in my full scan MS data that are not related to my analyte. How do I identify them?

A6: These signals are almost certainly contaminants. By comparing their m/z values to known contaminant databases, you can often identify them and trace them back to their source.

Probable Causes & Solutions:

• Common Contaminants: Plasticizers and slip agents are ubiquitous in labs.

  • Solution: Compare the m/z values of your unknown peaks to the table below. If a match is found, refer back to Q4 for mitigation strategies. For example, the [M+H]⁺ ion of the common plasticizer Di(2-ethylhexyl) phthalate (DEHP) is 391.2843, which could be mistaken for an endogenous lipid.

Table 1: Common Contaminants in Lipidomic Analysis

Contaminant	Common Source	[M+H]⁺ (m/z)	[M+Na]⁺ (m/z)	Notes
Oleamide	Polypropylene plastics	282.2791	304.2611	Can suppress ionization of target analytes.[3]
Erucamide	Polypropylene plastics	338.3421	360.3240	Common slip agent in plastic bags and tubes.[3]
DEHP	PVC, general plastics	391.2843	413.2662	Ubiquitous environmental and lab plasticizer.

| BHT | Solvents, reagents | 221.2213 | 243.2032 | May be present as an antioxidant. |

Q7: My signal intensity for CE(22:5) is low or varies widely between runs. What could be the problem?

A7: Low or inconsistent signal is often a result of ion suppression or poor ionization efficiency, but can also be caused by analyte degradation.

Probable Causes & Solutions:

• Ion Suppression: Co-eluting compounds, especially those that are more easily ionized (like the contaminants listed in Table 1), can compete with your analyte for charge in the ESI source, reducing its signal.

  • Solution: Improve chromatographic separation to resolve your analyte from the suppressing species. If the suppressor is a known contaminant, take steps to eliminate it from your sample preparation. A method blank can help confirm if suppression is from a reagent or the sample matrix.[3]

• Poor Adduct Formation: Cholesteryl esters have a weak dipole moment and do not ionize well on their own. They rely on forming adducts (e.g., with ammonium or sodium) for efficient detection in positive ion mode ESI.[4][5]

  • Solution: Ensure your mobile phase contains a source of adducts. Adding 5-10 mM ammonium formate or ammonium acetate to the mobile phase is a standard practice that promotes the formation of stable [M+NH₄]⁺ ions, which provide a strong signal and characteristic fragmentation.[11]

• Analyte Degradation: If the sample degrades in the autosampler while waiting for injection, you will see a decreasing signal trend over the course of a run.

  • Solution: Use a cooled autosampler (set to 4-10°C) to maintain sample stability. If possible, limit the number of samples in a single batch to reduce the time the last sample spends waiting for injection.

Table 2: Typical LC-MS/MS Parameters for Cholesteryl Ester Analysis

Analyte Class	Precursor Ion	Product Ion / Neutral Loss	Ionization Mode	Notes
Cholesteryl Esters	[M+NH₄]⁺	m/z 369.3	Positive (ESI)	The m/z 369.3 product ion corresponds to the cholestadiene fragment [Cholesterol - H₂O + H]⁺. This is a highly specific transition for all CEs.[4][11]

| CE(22:5) | 718.6 [M+NH₄]⁺ | m/z 369.3 | Positive (ESI) | This specific reaction monitoring (SRM) transition is highly selective for CE(22:5) and other C22:5 isomers. |

Section 3: Key Protocols and Workflows

Protocol 1: General Sample Preparation for CE(22:5) from Plasma

This protocol outlines a modified Bligh-Dyer liquid-liquid extraction, a robust method for total lipid extraction.

Caption: Workflow for lipid extraction from plasma.

Step-by-Step Methodology:

• Preparation: In a clean glass test tube, add 50 µL of plasma.

• Internal Standard: Add an appropriate amount of a deuterated or odd-chain cholesteryl ester internal standard (e.g., d7-Cholesteryl Oleate). This is crucial for accurate quantification.[11]

• Monophasic Mixture: Add 375 µL of a 2:1 (v/v) mixture of chloroform:methanol containing 0.01% BHT.

• Vortex: Vortex the tube vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Biphasic Separation: Add 125 µL of chloroform and 125 µL of high-purity water. Vortex for another 30 seconds. This creates a biphasic system.[4]

• Centrifugation: Centrifuge at 1000 x g for 10 minutes at 4°C to achieve clear phase separation.

• Extraction: Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of an appropriate injection solvent (e.g., 1:1 isopropanol:acetonitrile) for LC-MS analysis.

Protocol 2: System Blank and Wash Protocol

To be performed at the beginning of an analytical batch or during troubleshooting.

• Mobile Phase Preparation: Prepare fresh mobile phases. Ensure the aqueous phase contains an adduct-forming salt (e.g., 10 mM ammonium formate).

• System Wash: Replace the column with a union. Flush the system at a high flow rate (e.g., 2-3 mL/min) with 100% isopropanol for 30 minutes, followed by 100% methanol for 30 minutes.

• System Equilibration: Install the analytical column and equilibrate the system with the initial mobile phase conditions for at least 30-60 minutes, or until the baseline is stable.

• Blank Injections: Perform a series of blank injections in the following order:

  • No Injection: A run with no injection to assess baseline noise from the detector and electronics.

  • Solvent Blank: Inject the mobile phase or reconstitution solvent from a clean vial. This checks for contamination from the solvent and the autosampler path.[3]

  • Method Blank: Inject a sample that has been taken through the entire extraction procedure (Protocol 1) but without the addition of plasma. This is the most important blank, as it identifies any contamination introduced during sample preparation.[3]

• Analysis: Analyze the chromatograms from the blank runs. Any significant peaks must be identified and their source eliminated before proceeding with sample analysis.

By following these guidelines and protocols, researchers can significantly improve the accuracy, reproducibility, and reliability of their Cholesteryl 4,7,10,13,16-docosapentaenoate analysis.

References

• National Institute of Standards and Technology. (n.d.). Cholesteryl stearate. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cholesteryl palmitate. NIST Chemistry WebBook. Retrieved from [Link]

• Agilent Technologies. (2009). Automated Sample Preparation for Profiling Fatty Acids in Blood and Plasma using the Agilent 7693 ALS. Agilent Application Note. Retrieved from [Link]

• Kuligowski, J., & Quintás, G. (2013). Analytical methods for cholesterol quantification. Journal of Chromatography B, 927, 26-30. Retrieved from [Link]

• Cyberlipid. (n.d.). Cholesterol Ester Analysis. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cholesteryl palmitate Phase change data. NIST Chemistry WebBook. Retrieved from [Link]

• Smith, N. B. (1982). Determination of cholesteryl esters and of cholesteryl and epicholesteryl silyl ethers by capillary gas chromatography. Lipids, 17(6), 464-468. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cholesteryl methyl carbonate. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Eicosapentaenoic acid (EPA) is incorporated into the plaque as a cholesterol ester. Retrieved from [Link]

• ResearchGate. (n.d.). A Fast HPLC Analysis of Cholesterol and Cholesteryl Esters in Avian Plasma. Retrieved from [Link]

• Murphy, R. C., et al. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Analytical Biochemistry, 417(2), 202–210. Retrieved from [Link]

• Mohammed, B. S., et al. (1994). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Biochemical Journal, 302(Pt 2), 531–536. Retrieved from [Link]

• Li, K., et al. (2020). LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study. Biomedical Chromatography, 34(10), e4908. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Reversed-phase HPLC chromatograms of cholesteryl ester analysis before and after ANN-GA optimization. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound CE(22:4(7Z,10Z,13Z,16Z)). Retrieved from [Link]

• Mastelf. (2025). Troubleshooting Common HPLC Problems: Solutions for Better Results. Retrieved from [Link]

• Chromservis. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Liebisch, G., et al. (2006). High Throughput Quantification of Cholesterol and Cholesteryl Ester by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). Biochimica et Biophysica Acta, 1761(1), 121-128. Retrieved from [Link]

• Aveldano, M. I., & Sprecher, H. (1983). Metabolism of 4,7,10,13,16-docosapentaenoic acid by human platelet cyclooxygenase and lipoxygenase. Journal of Biological Chemistry, 258(15), 9339-9343. Retrieved from [Link]

• Varela-Román, A., et al. (2020). Lipoprotein-Specific Fatty Acid Profiles in Familial Hypercholesterolemia: Associations with Cardiovascular History and Dietary Patterns. Nutrients, 12(9), 2788. Retrieved from [Link]

• Shimadzu. (n.d.). Diagnosing HPLC Chromatography Problems & Troubleshooting. Retrieved from [Link]

• Wikipedia. (n.d.). Omega-3 fatty acid. Retrieved from [Link]

• Mason, R. P., et al. (2020). Eicosapentaenoic acid (EPA) has optimal chain length and degree of unsaturation to inhibit oxidation of small dense LDL and membrane cholesterol domains as compared to related fatty acids in vitro. Biochimica et Biophysica Acta - Biomembranes, 1862(7), 183254. Retrieved from [Link]

• Lipotype. (n.d.). Oxidized Docosapentaenoic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Regulation of the biosynthesis of 4,7,10,13,16-docosapentaenoic acid. Retrieved from [Link]

• Sherratt, S. C. R., & Mason, R. P. (2018). Eicosapentaenoic acid inhibits oxidation of high density lipoprotein particles in a manner distinct from docosahexaenoic acid. Biochemical and Biophysical Research Communications, 496(4), 1349-1354. Retrieved from [Link]

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Technical Support Center: Enhancing Recovery of Cholesteryl 4,7,10,13,16-docosapentaenoate from Biological Samples

Welcome to the technical support center dedicated to optimizing the recovery of Cholesteryl 4,7,10,13,16-docosapentaenoate (CDPE-DPA) from various biological matrices. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of analyzing this highly unsaturated cholesteryl ester. Here, you will find in-depth troubleshooting advice and frequently asked questions, grounded in established scientific principles, to help you achieve accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What makes Cholesteryl 4,7,10,13,16-docosapentaenoate particularly challenging to work with?

A1: The primary challenge lies in the structure of the docosapentaenoic acid (DPA) moiety, which contains five double bonds. This high degree of unsaturation makes the molecule extremely susceptible to oxidation from atmospheric oxygen, light, and heat.[1][2] Additionally, as a cholesteryl ester, CDPE-DPA is highly nonpolar (lipophilic), which dictates the choice of extraction solvents and can lead to poor recovery if inappropriate solvent systems are used.[3][4]

Q2: What is the best general approach for extracting CDPE-DPA from plasma or serum?

A2: A liquid-liquid extraction (LLE) using a chloroform and methanol mixture, based on the principles of the Folch or Bligh-Dyer methods, is a robust starting point.[5][6] These methods effectively disrupt the association of lipids with proteins and solubilize a broad range of lipids, including nonpolar cholesteryl esters.[4][5] For high-throughput applications, alternative methods using solvents like methyl tert-butyl ether (MTBE) have also been developed.

Q3: Should I be concerned about enzymatic degradation during sample handling?

A3: Yes, endogenous esterases in biological samples can hydrolyze cholesteryl esters, leading to a loss of the intact molecule.[7] It is crucial to quench enzymatic activity as quickly as possible after sample collection. This can be achieved by immediately flash-freezing the sample in liquid nitrogen or by homogenizing the sample in a cold organic solvent like methanol.[8] Heat treatment can also be employed to denature enzymes, particularly in tissue samples.[7]

Q4: What are the critical storage conditions for my samples and extracts?

A4: To prevent degradation, samples and lipid extracts should be stored at -80°C under an inert atmosphere (e.g., nitrogen or argon) and protected from light.[7][8] Lipid extracts should be stored in an organic solvent, as lyophilized (dried) lipids are more prone to oxidation and hydrolysis.[8] The addition of an antioxidant to the storage solvent is also highly recommended.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low Recovery of CDPE-DPA in the Final Extract

Possible Cause 1: Inefficient Extraction

• Explanation: Cholesteryl esters are highly nonpolar and may not be efficiently extracted if the solvent system is too polar. One-phase extractions using polar solvents like methanol or acetonitrile alone have been shown to result in poor recovery of nonpolar lipids like cholesteryl esters due to precipitation.[3]

• Solution:

  • Utilize a Biphasic LLE: Employ a robust LLE method like the Folch or Bligh-Dyer techniques, which use a chloroform/methanol/water system to partition lipids into the nonpolar chloroform phase.[5][6]

  • Optimize Solvent Ratios: For LLE, ensure an optimal ratio of organic extraction solvent to the aqueous sample. A higher ratio (e.g., 7:1) can improve the recovery of lipophilic analytes.[9]

  • Consider Solid-Phase Extraction (SPE): For cleaner extracts, an initial LLE can be followed by SPE. Cholesteryl esters can be eluted from a silica or aminopropyl-bonded silica column with a nonpolar solvent like hexane.[10][11][12] This also helps to separate them from more polar lipid classes.

Possible Cause 2: Oxidative Degradation

• Explanation: The five double bonds in the DPA chain are highly susceptible to oxidation, which can occur during sample homogenization, extraction, and solvent evaporation steps. Exposure to air, light, and heat accelerates this process.[1][2]

• Solution:

  • Add Antioxidants: Incorporate an antioxidant like butylated hydroxytoluene (BHT) into your extraction solvents at a concentration of approximately 50 mg/mL.[13]

  • Work in a Controlled Environment: Perform all sample preparation steps on ice and under dim light.

  • Use Inert Gas: When evaporating solvents, use a stream of nitrogen or argon rather than air. After extraction, overlay the sample with an inert gas before capping and storing.[7]

Possible Cause 3: Adsorption to Surfaces

• Explanation: Lipids can adsorb to plastic and glass surfaces, leading to sample loss.

• Solution:

  • Use Appropriate Labware: Utilize glass vials with Teflon-lined caps for sample storage and processing. If using plasticware, ensure it is made of polypropylene, which has lower lipid binding than polystyrene.

  • Rinse Thoroughly: When transferring lipid extracts, rinse the original container with a small volume of the extraction solvent to recover any adsorbed analyte.

Issue 2: Poor Reproducibility Between Replicates

Possible Cause 1: Inconsistent Sample Homogenization

• Explanation: For tissue samples, incomplete or inconsistent homogenization will lead to variable extraction efficiency between replicates.

• Solution:

  • Standardize Homogenization: Use a consistent homogenization method (e.g., bead beating, sonication) and ensure the tissue is completely disrupted in the extraction solvent.

  • Work Quickly: Perform homogenization in cold solvent to minimize enzymatic activity during the process.[8]

Possible Cause 2: Inaccurate Measurement of Small Volumes

• Explanation: Small errors in pipetting samples or internal standards can lead to significant variability in the final calculated concentrations.

• Solution:

  • Use Calibrated Pipettes: Ensure all pipettes are properly calibrated.

  • Add Internal Standard Early: Spike your sample with an appropriate internal standard before starting the extraction. This will help to correct for variability in extraction efficiency and sample loss during processing.[7] A deuterated or a C17:0-based cholesteryl ester is a suitable choice.

Workflow for Enhancing CDPE-DPA Recovery

The following diagram illustrates a robust workflow designed to maximize the recovery and stability of CDPE-DPA from biological samples.

Caption: Optimized workflow for CDPE-DPA extraction.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is adapted from the principles of the Folch method.

• Preparation: To a 15 mL glass tube with a Teflon-lined cap, add 200 µL of plasma.

• Internal Standard and Antioxidant: Add your internal standard (e.g., deuterated CDPE-DPA) and 10 µL of BHT solution (5 mg/mL in methanol).

• Solvent Addition: Add 6 mL of a 2:1 (v/v) chloroform:methanol mixture. Vortex vigorously for 2 minutes.

• Phase Separation: Add 1.2 mL of 0.9% NaCl solution. Vortex for 30 seconds and then centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Collection: Carefully aspirate the upper aqueous layer. Transfer the lower chloroform layer containing the lipids to a clean glass tube.

• Evaporation: Dry the chloroform extract under a gentle stream of nitrogen.

• Storage: Reconstitute the lipid extract in a suitable solvent for your analytical method, overlay with nitrogen, and store at -80°C until analysis.

Data Summary Tables

Table 1: Recommended Solvents for Extraction and Separation

Step	Solvent System	Purpose	Rationale
Initial Extraction (LLE)	Chloroform/Methanol (2:1, v/v)	To extract total lipids from the biological matrix.	Efficiently disrupts protein-lipid complexes and solubilizes both polar and nonpolar lipids.[5][6]
SPE Elution of Cholesteryl Esters	Hexane or Hexane/Diethyl Ether (99:1, v/v)	To isolate the nonpolar cholesteryl ester fraction from other lipid classes.	Cholesteryl esters have very low polarity and will elute with nonpolar solvents from a silica-based sorbent.[11][14]
Final Reconstitution	Acetonitrile/Isopropanol (1:1, v/v)	To dissolve the final lipid extract for injection into an LC-MS system.	A common solvent system for reversed-phase chromatography of lipids.[15]

Table 2: Key Protective Measures During Sample Preparation

Protective Measure	Recommendation	Rationale
Antioxidant	Butylated Hydroxytoluene (BHT) at 0.005% (w/v)	Scavenges free radicals to prevent oxidation of polyunsaturated fatty acid chains.[1][13]
Temperature Control	Perform all steps on ice or at 4°C	Reduces the rate of both enzymatic and chemical degradation.[8]
Atmosphere	Use nitrogen or argon gas for solvent evaporation and sample storage	Displaces oxygen to prevent oxidation.[7]
Light	Work under dim light or use amber vials	Light can catalyze oxidative reactions.[1]

Logical Relationships in Troubleshooting

This diagram outlines the decision-making process when troubleshooting low recovery of CDPE-DPA.

Caption: Troubleshooting flowchart for low CDPE-DPA recovery.

References

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. National Institutes of Health.

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Lipids (2020).

• A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma. PubMed Central.

• A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction. Cambridge University Press.

• Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. Analytical Chemistry.

• A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction. Cambridge University Press & Assessment.

• Troubleshooting Low Recovery Rates in Chromatographic Analysis. Welch Lab.

• Validation of a quantitative procedure for the extraction of sterols from edible oils using radiolabelled compounds. PubMed.

• How To Prevent Lipid Oxidation In Food Products. Oratia Farmer's Market.

• Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry. LIPID MAPS.

• Cholesterol ester analysis. Cyberlipid.

• Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population. PubMed.

• Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Analytical Chemistry.

• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. National Institutes of Health.

• Hydrolysis reactions catalyzed by cholesterol esterases. ResearchGate.

• Hydrolysis of synthetic cholesterol esters containing trans fatty acids. PubMed.

• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. National Institutes of Health.

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS.

• Separation and Concentration of Polyunsaturated Fatty Acids by a Combined System of Liquid-Liquid Extraction and Membrane Separation. Semantic Scholar.

• Use of solid phase extraction in the biochemistry laboratory to separate different lipids. PubMed.

• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. LCGC International.

• Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role. Creative Proteomics.

• Advances in Lipid Extraction Methods—A Review. National Institutes of Health.

• Systems-Level Lipid Analysis Methodologies for Qualitative and Quantitative Investigation of Lipid Signaling Events During Wound Healing. National Institutes of Health.

• Absolute Quantification of Cholesteryl Esters Using Liquid Chromatography-Tandem Mass Spectrometry Uncovers Novel Diagnostic Potential of Urinary Sediment. PubMed.

• Solid-phase extraction columns in the analysis of lipids. AOCS.

• Inhibition of Protein and Lipid Oxidation in Ready-to-Eat Chicken Patties by a Spondias mombin L. Bagasse Phenolic-Rich Extract. MDPI.

• Preparation of Lipid Extracts Tissues. AOCS - American Oil Chemists' Society.

• A STUDY ON THE SEPARATION OF LIPIDS WITH DUAL SOLVENT SYSTEM USING LIQUID EXTRACTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences.

• Three-phase liquid extraction: A simple and fast method for lipidomic workflows. ScienceDirect.

• Full article: Isolation of lipids from biological samples. Taylor & Francis Online.

• Analytical methods for cholesterol quantification. ResearchGate.

• Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. MDPI.

• Cholesterol/Cholesteryl Ester Kit II. Sigma-Aldrich.

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Calibration curve challenges for Cholesteryl 4,7,10,13,16-docosapentaenoate quantification

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate, henceforth referred to as CE(22:5n-6). As a Senior Application Scientist, I understand that developing a robust and reproducible calibration curve for this highly polyunsaturated lipid presents unique analytical hurdles. This guide is structured as a series of frequently encountered challenges, providing not just solutions, but the underlying scientific principles to empower you to troubleshoot effectively.

The core difficulty in analyzing CE(22:5n-6) stems from its chemical nature. It combines a nonpolar cholesteryl backbone with a 22-carbon fatty acid containing five double bonds. This high degree of unsaturation makes it exceptionally susceptible to degradation and introduces complexities in extraction and ionization that are less pronounced with more saturated cholesteryl esters.[1][2] This guide will walk you through overcoming these specific challenges.

Analytical Workflow Overview

A successful quantification workflow minimizes analyte loss and variability at every stage. The following diagram outlines the critical steps from sample receipt to final data analysis, emphasizing points where careful technique is paramount for handling a sensitive molecule like CE(22:5n-6).

Caption: Overall workflow for CE(22:5n-6) quantification.

FAQ 1: Why is my calibration curve for CE(22:5n-6) showing poor linearity (R² < 0.99)?

Poor linearity is one of the most common and frustrating issues. It often points to a fundamental problem with analyte stability, solubility, or the analytical method itself.

Answer:

The issue of non-linearity for a molecule like CE(22:5n-6) can typically be traced back to one of four areas: analyte degradation, solubility issues, inappropriate internal standard selection, or sub-optimal instrument parameters.

A. Analyte Degradation (Oxidation)

• The "Why": The five double bonds in the docosapentaenoic acid chain contain multiple bis-allylic hydrogens. These hydrogens have significantly lower bond dissociation energies, making them prime targets for abstraction by free radicals in a process called autoxidation.[2] This process is accelerated by exposure to air (oxygen), light, and trace metal ions. Once one molecule oxidizes, it can initiate a chain reaction, rapidly degrading the analyte in your standards and samples.[1] This degradation is not uniform across the concentration range, leading to a curve that loses response at lower concentrations or plateaus at higher ones.

• Troubleshooting & Solutions:

  • Work Quickly and Cold: Perform all sample and standard preparation steps on ice. Minimize the time samples are exposed to room temperature.

  • Use Antioxidants: Prepare stock solutions and store final extracts in solvents containing an antioxidant like butylated hydroxytoluene (BHT) at 50-100 µg/mL.[3]

  • Protect from Light: Use amber vials and minimize exposure to ambient light during preparation and in the autosampler.

  • De-gas Solvents: Use fresh, HPLC-grade solvents. Purging organic solvents with nitrogen or argon can help remove dissolved oxygen.

  • Storage is Critical: Store stock solutions and extracted samples at -80°C. Studies have shown significant degradation of polyunsaturated fatty acids (PUFAs) at -20°C, where enzymatic activity may not be fully inhibited.[2]

B. Solubility and Adsorption

• The "Why": CE(22:5n-6) is extremely hydrophobic. At higher concentrations in your calibration curve, it may begin to precipitate out of solutions that are not sufficiently nonpolar, especially after reconstitution. Conversely, at very low concentrations, this "sticky" molecule can adsorb to the surfaces of glassware and plasticware, leading to disproportionate analyte loss at the low end of the curve.

• Troubleshooting & Solutions:

  • Reconstitution Solvent: Reconstitute your dried extracts in a solvent that ensures solubility but is also compatible with your reverse-phase chromatography. A mixture like isopropanol/acetonitrile (1:1, v/v) is often a good choice. Avoid highly aqueous reconstitution solvents.

  • Use Silanized Glassware: To prevent adsorption, use silanized glass inserts or vials for your standards and extracts.

  • Vortex Thoroughly: Ensure complete re-dissolving of the lipid pellet after evaporation by vortexing for at least 30-60 seconds.

C. Internal Standard (IS) Mismatch

• The "Why": An ideal internal standard co-elutes and experiences the same extraction inefficiencies and matrix effects as the analyte.[4] If you are using a structural analog (e.g., a cholesteryl ester with a different fatty acid), its ionization efficiency may respond differently to matrix components than CE(22:5n-6), compromising linearity.

• Troubleshooting & Solutions:

  • Use a Stable Isotope-Labeled IS: The gold standard is a deuterated version of the analyte itself, such as Cholesteryl-d7 4,7,10,13,16-docosapentaenoate. This ensures identical chemical behavior and ionization characteristics.[5][6]

  • Check for Contaminations: Ensure your IS is free of any unlabeled analyte, which would artificially inflate the response at the low end of the curve.

Internal Standard Type	Pros	Cons	Recommendation
Stable Isotope-Labeled (e.g., CE(22:5)-d7)	Co-elutes perfectly; corrects for matrix effects and extraction loss most accurately.[4]	Higher cost; may not be commercially available for all analytes.	Gold Standard. The most reliable choice for accurate quantification.
Structural Analog (e.g., CE(17:0))	Lower cost; readily available.	Different retention time; may not track matrix effects or extraction variability perfectly.[7]	Acceptable if a stable isotope is unavailable, but requires more rigorous validation.

FAQ 2: My signal intensity is very low, even for high concentration standards. What is causing poor sensitivity?

Low signal is a common problem when quantifying neutral, hydrophobic molecules like cholesteryl esters by LC-MS/MS. The cause is often a combination of inefficient extraction from the biological matrix and poor ionization in the mass spectrometer source.

Answer:

Achieving a strong signal for CE(22:5n-6) requires optimizing two key stages: getting the molecule out of the sample (extraction) and getting it ionized efficiently (mass spectrometry).

A. Inefficient Lipid Extraction

• The "Why": Cholesteryl esters are highly nonpolar lipids often sequestered within lipoprotein particles in biological fluids like plasma.[8] The extraction method must efficiently disrupt these particles and solubilize the CEs into the organic phase. Using a single-phase extraction with a polar solvent like methanol or acetonitrile is highly inefficient for nonpolar lipids and can result in recoveries of less than 5%.[9]

• Solution: Employ a Biphasic Liquid-Liquid Extraction (LLE):

  • Folch Method (Chloroform:Methanol): This is a classic and robust method for total lipid extraction.[3][10]

  • Matyash Method (MTBE:Methanol): This method uses methyl-tert-butyl ether (MTBE) in place of chloroform. It is less toxic and forms the upper organic layer, making it easier and safer to handle while providing comparable extraction efficiency for CEs.[11]

  See "Experimental Protocols" for a detailed Matyash extraction procedure.

B. Poor Ionization Efficiency

• The "Why": CE(22:5n-6) is a neutral molecule. Electrospray ionization (ESI), the most common LC-MS interface, is most efficient for molecules that are already charged in solution or can readily accept a proton. Neutral lipids must form adducts with ions present in the mobile phase (e.g., H+, Na+, NH4+) to be detected.[6] The stability of these adducts is critical for a consistent signal.

• Troubleshooting & Solutions:

  • Operate in Positive Ion Mode: This is standard for cholesteryl ester analysis.

  • Use Mobile Phase Additives: The formation of ammonium adducts ([M+NH4]+) is highly effective for CEs. They are generally more stable and less prone to in-source fragmentation than protonated or sodium adducts.[6]

    • Recommendation: Add 5-10 mM ammonium formate or ammonium acetate to your mobile phase, particularly the aqueous phase.

  • Optimize Source Parameters: The physical conditions in the ESI source are critical.

    • Gas Temperatures and Flow Rates: Optimize the nebulizing and auxiliary gas flows and temperatures to ensure efficient desolvation without causing thermal degradation of the analyte.[12]

    • Capillary Voltage: Adjust the voltage to achieve a stable spray and maximize signal for your analyte.

C. Matrix Effects

• The "Why": When analyzing biological samples, other endogenous molecules can co-elute with your analyte and interfere with its ionization. This phenomenon, known as the matrix effect, is a primary cause of signal suppression.[13][14] In lipidomics, the most common culprits are highly abundant glycerophospholipids.[15]

• Troubleshooting & Solutions:

  • Chromatographic Separation: Ensure your LC method provides good separation between CE(22:5n-6) and the bulk of the phospholipids, which typically elute earlier in a reverse-phase gradient.

  • Sample Cleanup: If matrix effects are severe, consider an upfront solid-phase extraction (SPE) step to separate neutral lipids (like CEs) from more polar phospholipids.[3][16]

  • Use a Stable Isotope-Labeled IS: As mentioned before, a co-eluting stable isotope-labeled IS is the most effective way to compensate for signal suppression caused by matrix effects.[13]

Caption: Troubleshooting logic for poor calibration curve linearity.

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using the Matyash Method

This protocol is adapted for small sample volumes and is designed to efficiently extract nonpolar lipids like CE(22:5n-6) while minimizing the use of chlorinated solvents.[11]

• Preparation:

  • To a 2 mL glass tube, add 20 µL of plasma.

  • Add 10 µL of your internal standard solution (e.g., CE(22:5)-d7 in ethanol).

  • Add 225 µL of ice-cold methanol (containing 50 µg/mL BHT).

• Extraction:

  • Vortex the mixture for 30 seconds.

  • Add 750 µL of methyl-tert-butyl ether (MTBE) (containing 50 µg/mL BHT).

  • Vortex vigorously for 1 minute, then incubate on a shaker at 4°C for 15 minutes.

• Phase Separation:

  • Add 188 µL of MS-grade water to induce phase separation.

  • Vortex for 20 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C. You will see two distinct layers.

• Collection & Evaporation:

  • Carefully collect the upper organic layer (~700 µL) and transfer it to a new silanized glass vial.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid film in 100 µL of Isopropanol/Acetonitrile (50:50, v/v).

  • Vortex for 30 seconds to ensure the lipid is fully dissolved. Transfer to an autosampler vial for analysis.

Protocol 2: Suggested Starting LC-MS/MS Parameters

These parameters provide a robust starting point for method development. Optimization will be required for your specific instrumentation.

Parameter	Recommended Setting	Rationale
LC Column	C18 Reverse-Phase, <2.1 mm ID, <100 mm length, <2 µm particle size	Provides good retention and separation for hydrophobic molecules.
Mobile Phase A	Water:Acetonitrile (40:60) with 10 mM Ammonium Formate	Ammonium formate promotes the formation of stable [M+NH4]+ adducts for efficient ionization.[6]
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate	Strong organic solvent needed to elute highly nonpolar CEs.
Gradient	Start at 30% B, ramp to 100% B over 10-15 min, hold, re-equilibrate	A typical gradient for separating lipid classes. CEs will elute late in the gradient.
Flow Rate	0.2 - 0.4 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	2 - 5 µL	Minimize to prevent peak distortion, adjust based on sensitivity.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Standard for CE analysis.
Precursor Ion	[M+NH4]+ for CE(22:5n-6)	Calculated m/z for C49H78O2 + NH4+ = 716.6
Product Ion	m/z 369.3	Corresponds to the neutral loss of the fatty acid and ammonia, leaving the characteristic cholesterol backbone fragment [Cholesterol - H2O + H]+.[6]
Collision Energy	20-35 eV (Instrument Dependent)	Must be optimized to maximize the signal of the 369.3 product ion.

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• 15. researchgate.net [researchgate.net]
• 16. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]

Reference Data & Comparative Studies

Comparing analytical methods for Cholesteryl 4,7,10,13,16-docosapentaenoate

An In-Depth Comparative Guide to the Analytical Methods for Cholesteryl 4,7,10,13,16-docosapentaenoate

This guide provides a comprehensive comparison of the primary analytical techniques for the identification and quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate, a significant cholesteryl ester involving the omega-6 polyunsaturated fatty acid, docosapentaenoic acid (DPA). The accurate measurement of this lipid molecule is critical for researchers in lipidomics, cardiovascular disease, and metabolic studies. We will delve into the principles, workflows, and relative merits of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Introduction to Cholesteryl 4,7,10,13,16-docosapentaenoate

Cholesteryl esters (CEs) are neutral lipids that serve as a primary storage and transport form of cholesterol in the body. Cholesteryl 4,7,10,13,16-docosapentaenoate is formed through the esterification of cholesterol with all-cis-4,7,10,13,16-docosapentaenoic acid, an elongation product of arachidonic acid.[1] Its presence and concentration in biological matrices like plasma and tissues can reflect complex metabolic pathways and are of significant interest as potential biomarkers for various physiological and pathological states.[2][3] The selection of an appropriate analytical method is paramount for generating reliable and meaningful data.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Intact Quantification

LC-MS/MS has become the cornerstone of modern lipidomics due to its exceptional sensitivity and specificity, allowing for the direct analysis of intact lipid molecules from complex biological mixtures.[4][5]

Scientific Principle & Rationale

The power of this technique lies in the coupling of physical separation with mass-based detection. A High-Performance Liquid Chromatography (HPLC) system, typically in a reversed-phase configuration, separates lipids based on their hydrophobicity.[6] Cholesteryl esters, being highly nonpolar, are well-retained and separated based on the length and degree of unsaturation of their fatty acyl chains.

Following separation, the analyte is ionized, most commonly by Electrospray Ionization (ESI), and introduced into a tandem mass spectrometer. A significant challenge in CE analysis is their poor ionization efficiency.[5][7] To overcome this, mobile phase additives are used to promote the formation of adducts, such as ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺) adducts, which ionize more readily.[7][8][9]

The tandem mass spectrometer (e.g., a triple quadrupole or QTOF) provides exquisite specificity. The first mass analyzer selects the ionized parent molecule (the adduct). This ion is then fragmented in a collision cell, and the second mass analyzer detects a specific fragment ion. For all cholesteryl esters, collision-induced dissociation characteristically cleaves the ester bond, resulting in a highly abundant fragment ion corresponding to the cholesterol backbone (m/z 369.3) or a neutral loss of the cholestane moiety (368.5 Da).[5][8][10] This class-specific fragmentation allows for highly selective detection modes like Selected Reaction Monitoring (SRM) or Neutral Loss Scanning, effectively filtering out interferences from the complex sample matrix.[7][9]

Experimental Workflow & Protocol

• Lipid Extraction: The initial step is to isolate lipids from the biological sample (e.g., plasma, cells, tissue homogenate). The Bligh & Dyer or methyl tert-butyl ether (MTBE) methods are robust and widely used protocols for this purpose.[6][11][12] An internal standard, such as a deuterated cholesterol ester or a CE with an odd-chain fatty acid (e.g., CE 17:0), must be added prior to extraction for accurate quantification.[7][13]

• Chromatographic Separation: The dried lipid extract is reconstituted in a suitable solvent and injected into an HPLC system.

  • Column: A C18 reversed-phase column is typically used.[4][14]

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.[15]

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[15]

  • Gradient: A linear gradient from ~30% B to 100% B is used to elute the highly hydrophobic cholesteryl esters.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Selected Reaction Monitoring (SRM). For Cholesteryl 4,7,10,13,16-docosapentaenoate (C49H80O2, Monoisotopic Mass: 700.62), the transition would be:

    • Precursor Ion (Q1): m/z 718.6 ([M+NH₄]⁺)

    • Product Ion (Q3): m/z 369.3 (Cholestane cation)

Workflow Diagram: LC-MS/MS Analysis

Caption: Workflow for quantification of Cholesteryl Esters by LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS): Profiling the Fatty Acid Component

GC-MS is a powerful and reliable technique, traditionally used for the analysis of fatty acids. It provides excellent chromatographic resolution and detailed structural information. However, it analyzes the components of the cholesteryl ester rather than the intact molecule.

Scientific Principle & Rationale

GC requires analytes to be volatile and thermally stable. Cholesteryl esters are large, non-volatile molecules. Therefore, a chemical derivatization step is mandatory.[16][17] The standard procedure involves saponification (alkaline hydrolysis) of the ester bond to liberate free cholesterol and the docosapentaenoate fatty acid.

The liberated fatty acid is then converted into a volatile derivative, most commonly a Fatty Acid Methyl Ester (FAME), through a process like acid-catalyzed methanolysis.[18][19] This FAME mixture is then separated on a GC column based on boiling point and polarity. The mass spectrometer, typically using high-energy Electron Ionization (EI), fragments the FAMEs in a predictable and reproducible manner, creating a "fingerprint" mass spectrum that allows for unambiguous identification of the fatty acid.

Experimental Workflow & Protocol

• Lipid Extraction: Lipids are extracted from the sample as described for the LC-MS method.

• Saponification & Transesterification: This is the critical derivatization step.

  • The dried lipid extract is hydrolyzed using a reagent like methanolic KOH, which breaks the ester bond.

  • The sample is then acidified, and the free fatty acids are extracted.

  • The fatty acids are esterified to FAMEs using a reagent such as methanolic HCl or boron trifluoride (BF₃) in methanol.[20] This reaction converts the carboxylic acid group into a more volatile methyl ester.

• GC-MS Analysis:

  • The FAME sample is injected into the GC.

  • Column: A polar capillary column (e.g., a wax-type column) is used to achieve good separation of FAMEs, especially distinguishing between different isomers.

  • Carrier Gas: Helium or Hydrogen.

  • Oven Program: A temperature gradient is used to elute the FAMEs according to their chain length and degree of unsaturation.

  • MS Detection: The mass spectrometer is operated in EI mode, scanning a mass range (e.g., m/z 50-500) to acquire full-scan spectra for identification.

Workflow Diagram: GC-MS Analysis

Caption: Workflow for fatty acid profiling from Cholesteryl Esters by GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is an unparalleled technique for the absolute structural elucidation of molecules. While it lacks the sensitivity of mass spectrometry for trace quantification in biological samples, it is the gold standard for confirming the structure of a purified compound.

Scientific Principle & Rationale

NMR exploits the magnetic properties of atomic nuclei (most commonly ¹H and ¹³C). When placed in a strong magnetic field, these nuclei absorb and re-emit electromagnetic radiation at specific frequencies. The exact frequency (chemical shift) is highly dependent on the local chemical environment of each atom, providing a detailed map of the molecule's structure.

For Cholesteryl 4,7,10,13,16-docosapentaenoate, ¹H NMR can distinguish and identify specific protons, such as the vinyl protons of the double bonds in the fatty acid chain, the characteristic H3 proton on the cholesterol backbone which shifts downfield upon esterification, and the various methyl group protons.[21][22] ¹³C NMR provides complementary information on the carbon skeleton.[23] Advanced 2D NMR experiments (e.g., COSY, HSQC) can be used to definitively link protons and carbons, confirming the exact connectivity and structure of the molecule without ambiguity.[22]

Experimental Workflow & Protocol

• Sample Purification: NMR requires a relatively pure sample (>95%) in sufficient quantity (typically mg scale). This would involve extensive chromatographic purification (e.g., column chromatography followed by HPLC) to isolate the specific cholesteryl ester.

• Sample Preparation: The purified sample is dissolved in a deuterated solvent (e.g., deuterochloroform, CDCl₃) to avoid solvent signals in the ¹H NMR spectrum. Tetramethylsilane (TMS) is often added as an internal chemical shift reference (0 ppm).[21]

• Data Acquisition: The sample is placed in a high-field NMR spectrometer, and a series of 1D (¹H, ¹³C) and 2D experiments are run to acquire the spectral data.

• Spectral Interpretation: The resulting spectra are processed and analyzed to assign chemical shifts and coupling constants to specific atoms within the molecule, confirming its identity.

Diagram: NMR Structural Relationship

Caption: Relationship between molecular structure and NMR spectral signals.

Head-to-Head Comparison

Feature	LC-MS/MS	GC-MS	NMR Spectroscopy
Analyte Form	Intact Cholesteryl Ester	Component Fatty Acid (as FAME)	Intact Cholesteryl Ester
Sensitivity	Very High (pmol to fmol)	High (pmol)	Low (µmol to mmol)
Specificity	Very High (due to MS/MS)	High (due to MS fragmentation)	Absolute
Quantitative Accuracy	Excellent (with proper IS)	Good (for fatty acid profile)	Good (qNMR), but low sensitivity
Throughput	High	Medium	Low
Sample Prep	Moderate (Extraction)	Complex (Extraction + Derivatization)	Simple (for pure sample)
Information Provided	Quantitative concentration of the intact molecule.	Relative/absolute amount of the constituent fatty acid.	Unambiguous molecular structure and conformation.
Best For...	Lipidomics, biomarker discovery, quantifying intact lipids in complex biological samples.	Detailed fatty acid profiling, confirming acyl chain structure.	Structural elucidation of purified standards, reference material certification.

Conclusion and Recommendations

The choice of analytical method for Cholesteryl 4,7,10,13,16-docosapentaenoate is dictated entirely by the research question.

• For researchers aiming to quantify the concentration of the intact cholesteryl ester in biological samples and understand its relationship with other lipids (lipidomics), LC-MS/MS is unequivocally the method of choice. Its high sensitivity, specificity, and throughput make it ideal for analyzing complex biological extracts.[5][24]

• When the primary goal is to determine the precise fatty acid composition of total cholesteryl esters or to confirm the structure of the docosapentaenoate acyl chain, GC-MS is the superior technique. The requirement for derivatization is a drawback, but the quality of fatty acid data it produces is excellent.[17][20]

• NMR spectroscopy serves a more foundational role. It is the ultimate tool for the de novo structural confirmation of a purified Cholesteryl 4,7,10,13,16-docosapentaenoate standard, providing the definitive evidence of its chemical identity.[22][23] It is not, however, a practical tool for routine quantification in biological matrices due to its low sensitivity.

By understanding the fundamental principles and practical workflows of these powerful techniques, researchers can confidently select the most appropriate method to advance their scientific inquiries into the role of specific cholesteryl esters in health and disease.

References

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• Hammad, S., Siegel, H. S., Marks, H. L., & Barbato, G. F. (1992). A Fast HPLC Analysis of Cholesterol and Cholesteryl Esters in Avian Plasma. Journal of Liquid Chromatography, 15(11), 1959-1970. [Link]

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• Murphy, R. C. (2014). Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(4), 375-380. [Link]

• Ameer, F., et al. (2014). An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells. Journal of Lipid Research, 55(6), 1205-1215. [Link]

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• Afzal, N., et al. (2024). Quantitative determination of plasma cholesteryl ester levels in Japanese preadolescents from the Hokkaido study using liquid chromatography/tandem mass spectrometry. Steroids, 211, 109498. [Link]

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Biological activity of Cholesteryl 4,7,10,13,16-docosapentaenoate versus its free fatty acid

An In-Depth Comparative Guide to the Biological Activities of Cholesteryl 4,7,10,13,16-Docosapentaenoate Versus its Free Fatty Acid Counterpart

For researchers and drug development professionals in the lipidomics field, understanding the functional distinctions between a free fatty acid and its esterified form is paramount. The biological activity of a molecule is not solely dictated by its core structure but also by its presentation to the cellular machinery. This guide provides a detailed comparative analysis of docosapentaenoic acid (DPA), a significant omega-3 fatty acid, and its cholesteryl ester, cholesteryl 4,7,10,13,16-docosapentaenoate. We will explore how the simple addition of a cholesterol moiety fundamentally alters its transport, cellular uptake, and subsequent biological impact, supported by experimental frameworks to validate these differences.

Introduction: Beyond a Simple Ester Bond

Docosapentaenoic acid (DPA, 22:5n-3) is an intermediary in the metabolic pathway between eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).[1][2] Emerging research has begun to distinguish its unique biological roles, including potent anti-inflammatory and cardiovascular benefits.[3][4] In circulation and within cells, DPA does not exist solely in its free form. It is often esterified to a cholesterol backbone, forming a cholesteryl ester. This transformation is not a passive storage mechanism; it creates a new molecular entity with distinct physicochemical properties that dictate its physiological journey and mechanism of action. This guide will dissect these critical differences to provide a clearer understanding for experimental design and therapeutic development.

Physicochemical Properties and Cellular Fate: A Tale of Two Lipids

The primary divergence between free DPA and its cholesteryl ester lies in their molecular structure and resulting polarity. The conjugation of the large, hydrophobic cholesterol molecule renders cholesteryl DPA significantly more non-polar than its amphipathic free fatty acid precursor. This structural change has profound consequences for its transport in the aqueous environment of the bloodstream and its method of entry into target cells.

Table 1: Comparative Physicochemical and Transport Properties

Property	Cholesteryl 4,7,10,13,16-docosapentaenoate	Docosapentaenoic Acid (DPA)	Rationale & Implication
Solubility	Insoluble in aqueous media	Sparingly soluble in aqueous media	Esterification drastically reduces water solubility, requiring specialized transport mechanisms.
Transport Vehicle	Core of lipoprotein particles (e.g., LDL, HDL)[5]	Bound to albumin in plasma	Dictates which tissues the molecule can reach and how it is presented to cells.
Cellular Uptake	Lipoprotein receptor-mediated endocytosis (e.g., LDLR, SR-BI)[5][6][7]	Fatty acid transporters (e.g., CD36) and passive diffusion	The activity of cholesteryl DPA is contingent on the cell's expression of specific lipoprotein receptors.
Intracellular Release	Requires enzymatic hydrolysis by lipases (e.g., lysosomal acid lipase) to release free DPA and cholesterol[5]	Directly available for metabolic pathways	The action of cholesteryl DPA is indirect and delayed compared to the immediate availability of free DPA.

This differential pathway of uptake is the central tenet explaining their distinct biological effects. The activity of cholesteryl DPA is a two-step process: receptor-mediated uptake followed by intracellular hydrolysis, which introduces temporal delays and the confounding influence of simultaneous cholesterol release.

A Head-to-Head Comparison of Biological Activities

While the core active component, DPA, is the same, its delivery method results in varied and context-dependent physiological responses.

Anti-inflammatory Profile

Free DPA exhibits direct and potent anti-inflammatory effects. It can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, competing with the pro-inflammatory arachidonic acid (AA) to produce less inflammatory eicosanoids.[8] Studies have shown that DPA can significantly reduce pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, and may be more potent than EPA or DHA in some contexts.[9][10]

The anti-inflammatory action of cholesteryl DPA is indirect. Once the lipoprotein particle carrying it is internalized by a cell, the cholesteryl ester is trafficked to the lysosome, where it is hydrolyzed. The released free DPA can then exert its anti-inflammatory effects. This process implies that the anti-inflammatory potential of cholesteryl DPA is dependent on both lipoprotein receptor expression and the efficiency of intracellular lipase activity. Furthermore, the concurrent release of free cholesterol can impact cellular cholesterol homeostasis, a factor that must be considered in experimental interpretation.[6]

Cardiovascular Impact

Free DPA has been shown to have several benefits for cardiovascular health. It is a more potent inhibitor of platelet aggregation than EPA and even DHA in some studies.[1][3] It also promotes endothelial cell migration, a key process in wound healing and vascular health, and contributes to lowering plasma triglycerides.[1][3][11][12]

Cholesteryl DPA's role in cardiovascular health is intrinsically linked to the lipoprotein that transports it.

• Within HDL: As a component of high-density lipoprotein, it participates in reverse cholesterol transport, the process of removing excess cholesterol from peripheral tissues and transporting it to the liver for excretion. This is a key anti-atherosclerotic pathway.[5]

• Within LDL: Conversely, if present in low-density lipoprotein particles that become oxidized, cholesteryl DPA can be deposited in the arterial wall, contributing to the lipid core of atherosclerotic plaques.[6]

Therefore, the ultimate cardiovascular effect of cholesteryl DPA is highly dependent on its lipoprotein carrier and the overall metabolic context.

Experimental Design: A Framework for Comparative Validation

To empirically determine the distinct biological activities, a well-designed experimental workflow is crucial. The following protocol provides a robust method for comparing the anti-inflammatory effects of both molecules in a controlled in vitro setting.

Experimental Workflow: Assessing Anti-inflammatory Efficacy

Figure 1. A step-by-step experimental workflow for the comparative analysis of the anti-inflammatory properties of free DPA versus cholesteryl DPA.

Detailed Protocol Steps:

• Cell Culture and Seeding: Culture RAW 264.7 macrophages in DMEM with 10% FBS. Seed cells at a density of 2.5 x 10^5 cells/well in a 24-well plate and incubate for 12-24 hours to ensure adherence.

• Preparation of Treatments: Prepare stock solutions of free DPA in DMSO. Cholesteryl DPA, being highly insoluble, should be complexed with a carrier like bovine serum albumin (BSA) to ensure delivery to cells. Prepare an equimolar stock of cholesteryl DPA-BSA complex.

• Inflammatory Challenge and Treatment: Replace the medium with fresh serum-free DMEM. Stimulate the cells with 1 µg/mL LPS. Immediately add the vehicle, free DPA, or cholesteryl DPA-BSA complex across a range of concentrations (e.g., 1, 10, 50 µM).

• Incubation: Incubate the treated cells for 24 hours at 37°C.

• Endpoint Analysis:

  • Griess Assay: Collect the supernatant to measure nitrite accumulation as an indicator of NO production.

  • ELISA: Use commercially available kits to quantify the concentration of TNF-α and IL-6 in the supernatant.

  • qRT-PCR: Lyse the remaining cells, extract total RNA, and perform quantitative real-time PCR to measure the relative expression of Nos2 (iNOS) and Ptgs2 (COX-2) genes, normalizing to a stable housekeeping gene like Actb (β-actin).

Visualizing the Mechanistic Divergence

The differing cellular entry points for free DPA and cholesteryl DPA initiate distinct signaling cascades, as illustrated below.

Figure 2. Divergent cellular uptake and signaling pathways for free DPA versus cholesteryl DPA, highlighting the indirect, multi-step process required for the cholesteryl ester's activity.

Conclusion and Strategic Implications

The evidence clearly demonstrates that cholesteryl 4,7,10,13,16-docosapentaenoate and free docosapentaenoic acid are not biologically interchangeable.

• Free DPA acts as a direct, and likely more rapid, signaling molecule whose effects can be studied in a straightforward manner.

• Cholesteryl DPA represents a pro-drug form, whose activity is contingent on cellular uptake machinery, enzymatic processing, and the metabolic context of the target cell. Its effects are inherently tied to lipoprotein metabolism and cholesterol homeostasis.

For researchers, the choice of which molecule to use must be deliberate. To study the direct cellular mechanisms of DPA, the free fatty acid is the logical choice. To investigate the physiological effects of dietary or endogenously transported DPA in the context of cardiovascular disease or lipid disorders, the cholesteryl ester provides a more physiologically relevant model. Future in vivo studies directly comparing the pharmacokinetic and pharmacodynamic profiles of these two forms are essential to fully translate these fundamental differences into therapeutic strategies.

References

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• Gaye, A., et al. (2019). Docosapentaenoic acid (DPA, 22:5n-3) ameliorates inflammation in an ulcerative colitis model. Food & Function, 10(7), 4199-4209. Available at: [Link]

• Caring Sunshine. (n.d.). Relationship: Inflammation and DPA (docosapentaenoic acid). Available at: [Link]

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Cross-validation of Cholesteryl 4,7,10,13,16-docosapentaenoate quantification methods

An In-Depth Guide to the Cross-Validation of Quantification Methods for Cholesteryl 4,7,10,13,16-Docosapentaenoate

Introduction: The Analytical Challenge of a Key Bioactive Lipid

Cholesteryl 4,7,10,13,16-docosapentaenoate is the esterified form of docosapentaenoic acid (DPA), a 22-carbon polyunsaturated fatty acid (PUFA). Specifically, the 4,7,10,13,16 isomer is known as Osbond acid, an omega-6 fatty acid formed from the elongation of arachidonic acid.[1] In biological systems, fatty acids are often stored and transported as cholesteryl esters (CEs). The accurate quantification of specific CEs like cholesteryl DPA is paramount in lipidomics research, nutritional science, and the development of therapeutics targeting lipid metabolism. Dysregulation of lipid metabolism is causally linked to numerous human diseases, making robust analytical methods essential for understanding pathophysiology and identifying potential biomarkers.[2]

However, the quantification of neutral, hydrophobic molecules like cholesteryl DPA presents significant analytical challenges. Their poor ionization efficiency and the presence of numerous structural isomers within complex biological matrices demand highly specific and sensitive techniques.[2][3] This guide provides a comparative analysis of the three principal analytical platforms used for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

As a Senior Application Scientist, my objective is not merely to list protocols but to explain the fundamental causality behind the experimental choices. This guide is structured around a cross-validation framework, providing the scientific rationale needed to select the appropriate method for a given research or clinical objective, in alignment with regulatory standards for bioanalytical method validation.[4][5][6][7]

Chapter 1: The Analytical Platforms: A Mechanistic Overview

The choice of an analytical technique is the most critical decision in quantitative bioanalysis. It dictates the required sample preparation, achievable sensitivity, and the overall reliability of the data.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for targeted lipidomics.[8] Its power lies in the coupling of high-resolution chromatographic separation with the unparalleled specificity and sensitivity of tandem mass spectrometry.

• The "Why": This method allows for the direct measurement of the intact cholesteryl ester molecule. The liquid chromatography step separates the target analyte from other lipids and matrix components based on its physicochemical properties (typically hydrophobicity). The mass spectrometer then acts as a highly specific detector. It first selects the parent ion corresponding to the mass of cholesteryl DPA (precursor ion) and then fragments it, detecting a specific, characteristic fragment (product ion). This two-stage filtering (MS/MS) virtually eliminates chemical noise, providing exceptional selectivity. For cholesteryl esters, this often involves monitoring for the ammonium adduct [M+NH4]+ as the precursor ion and the common cholesterol backbone fragment at m/z 369.3 as the product ion.[9][10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a classic, powerful technique for the analysis of volatile and thermally stable compounds.

• The "Why": Cholesteryl esters are non-volatile. Therefore, GC-MS analysis is an indirect method that requires chemical transformation prior to analysis. The sample must undergo saponification (alkaline hydrolysis) to cleave the ester bond, liberating free cholesterol and the DPA fatty acid.[11] Both molecules are then chemically derivatized —for example, converting the fatty acid to a fatty acid methyl ester (FAME) and the cholesterol to a trimethylsilyl (TMS) ether—to increase their volatility and thermal stability for GC analysis.[12] The strength of this method lies in its high chromatographic efficiency for separating different FAMEs, but its accuracy is critically dependent on the 100% efficiency of both the saponification and derivatization reactions. Studies have shown that incomplete saponification of cholesteryl esters can lead to significant underestimation of total cholesterol content.[11]

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD offers a more universal detection approach compared to techniques that rely on specific chromophores (like UV detection).

• The "Why": ELSD is a mass-sensitive detector that can measure any analyte that is less volatile than the mobile phase.[13] The HPLC column effluent is nebulized into a fine mist, and the solvent is evaporated in a heated drift tube, leaving behind solid particles of the analyte. A light beam is directed at these particles, and a photodiode measures the amount of scattered light, which is proportional to the mass of the analyte. This makes it suitable for lipids that lack a strong UV-absorbing chromophore.[14] However, the detector's response can be non-linear and is highly dependent on parameters like nebulization temperature and gas flow, which must be meticulously optimized.[13][15]

Chapter 2: Designing a Cross-Validation Study

To objectively compare these methods, a cross-validation study is essential. This process ensures that data generated by different methods are comparable and reliable. The principles of such a study are outlined in regulatory guidelines from the FDA and EMA.[5][6][16]

The core objective is to analyze identical samples, prepared from a single, homogenous source pool, using each of the three validated analytical methods. The resulting quantitative data are then compared to assess bias and precision between the methods.

Experimental Workflow for Cross-Validation

The following diagram illustrates a robust workflow for the cross-validation study.

Caption: A workflow for the cross-validation of three analytical methods.

Detailed Experimental Protocols

Protocol 1: LC-MS/MS Analysis

• Lipid Extraction: To 100 µL of spiked plasma, add 10 µL of internal standard (e.g., d7-Cholesteryl Oleate). Extract lipids using a Folch method with 2:1 chloroform:methanol. Vortex and centrifuge.

• Sample Preparation: Collect the lower organic layer, dry under nitrogen, and reconstitute in 100 µL of injection solvent (e.g., 90:10 isopropanol:acetonitrile).

• Chromatography: Inject onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). Elute with a gradient of mobile phase A (e.g., 10 mM ammonium formate in water) and mobile phase B (e.g., isopropanol/acetonitrile).

• Mass Spectrometry: Analyze using a triple quadrupole mass spectrometer in positive ion mode with ESI or APCI. Monitor the specific SRM transition for Cholesteryl DPA and the internal standard.

Protocol 2: GC-MS Analysis

• Saponification: To 100 µL of spiked plasma with internal standard (e.g., Cholesteryl Heptadecanoate), add 1 mL of 1 M methanolic NaOH. Heat at 90°C for 1 hour.

• Extraction: Cool, add water and hexane to extract the non-saponifiable fraction (containing cholesterol) and the fatty acid salts.

• Derivatization (FAMEs): Acidify the aqueous layer and extract the free fatty acids with hexane. Evaporate and methylate using 14% BF3 in methanol.

• Derivatization (Cholesterol): Dry the non-saponifiable fraction and derivatize the cholesterol using a silylating agent like BSTFA.

• GC-MS Analysis: Combine the derivatized fractions (or analyze separately) and inject onto a suitable capillary column (e.g., DB-5ms). Use a temperature gradient to separate the DPA-FAME and Cholesterol-TMS ether. Monitor characteristic ions in the mass spectrometer.

Protocol 3: HPLC-ELSD Analysis

• Lipid Extraction: Follow the same extraction procedure as for LC-MS/MS (Protocol 1, Step 1).

• Sample Preparation: Dry the organic extract and reconstitute in a suitable solvent like hexane/isopropanol.

• Chromatography: Inject onto a normal-phase or reversed-phase HPLC column. Use an isocratic or gradient elution capable of resolving the cholesteryl ester class.

• Detection: Pass the column effluent to the ELSD. Optimize drift tube temperature and nebulizing gas flow to achieve a stable baseline and maximal signal-to-noise ratio.

Chapter 3: Performance Data & Comparative Analysis

The trustworthiness of a method is established through rigorous validation, assessing parameters like linearity, sensitivity, accuracy, and precision.[5][17] The table below summarizes the expected performance characteristics for each method based on established principles and literature.

Validation Parameter	LC-MS/MS	GC-MS (Indirect)	HPLC-ELSD	Rationale & Causality
Specificity/Selectivity	Excellent	Very Good	Moderate	LC-MS/MS uses SRM, which is a highly specific mass filtering technique. GC-MS relies on chromatographic separation and mass spectra, which is very good but can have issues with isomers. ELSD is a universal detector and will respond to any co-eluting non-volatile compound.
Sensitivity (LLOQ)	Low pg/mL	Mid-to-high pg/mL	Low ng/mL	The signal-to-noise ratio in SRM is exceptionally high, allowing for the detection of very low concentrations. GC-MS sensitivity is good but limited by potential losses during the multi-step sample preparation. ELSD is inherently less sensitive than mass spectrometry.[18]
Linearity (R²)	> 0.995	> 0.99	> 0.98 (often non-linear)	MS detectors offer a wide linear dynamic range. The response of ELSD is often non-linear and may require quadratic or log-log curve fitting, which can reduce accuracy at the extremes of the curve.[13]
Accuracy (% Bias)	< ±15%	< ±15%	< ±20%	Accuracy for MS methods is high, assuming a good internal standard is used. The primary risk for GC-MS is a negative bias from incomplete saponification.[11] ELSD accuracy can be lower due to its non-linear response.
Precision (% CV)	< 15%	< 15%	< 20%	Modern autosamplers and MS instruments provide excellent reproducibility. The multi-step sample prep for GC-MS can introduce variability if not meticulously controlled.
Matrix Effects	Must be assessed	Minimal	Minimal	Ion suppression or enhancement is a key consideration for LC-MS and must be validated.[16] The extensive cleanup and derivatization in the GC-MS protocol and the detection principle of ELSD make them less susceptible to matrix effects.
Throughput	High	Low	Medium	Modern LC-MS systems with fast chromatography can have run times of <10 minutes. The extensive, manual sample preparation for GC-MS makes it a low-throughput technique.

The logical relationship between the analytical methods and their key performance attributes can be visualized as follows:

Caption: Relationship between methods and key performance metrics.

Chapter 4: Authoritative Recommendations

The choice of method is not about which is "best" overall, but which is most "fit-for-purpose" for the specific application, a core principle of bioanalytical method validation.[17]

• For Regulated Bioanalysis (Clinical Trials, Pharmacokinetics): LC-MS/MS is the unequivocal choice. Its superior sensitivity, specificity, and high throughput are required to meet the stringent validation criteria set by regulatory bodies like the FDA and EMA.[4][5][6] The ability to use a stable isotope-labeled internal standard provides the highest possible accuracy and precision.

• For Fatty Acid Profile Analysis: GC-MS remains a highly valuable tool. If the primary research question involves understanding the total DPA content relative to all other fatty acids in a sample, the saponification step is necessary. The high chromatographic resolution of GC is excellent for separating a wide array of FAMEs. However, for quantifying the parent cholesteryl ester, it is an indirect and lower-throughput method.

• For High-Concentration Screening or Preparative Work: HPLC-ELSD is a viable, cost-effective option. When the analyte concentration is high and the sample matrix is relatively clean, or when the goal is to isolate the cholesteryl ester class for further analysis, HPLC-ELSD provides a robust and accessible solution without the high cost of mass spectrometry.[13][15]

Conclusion

The cross-validation of analytical methods is a cornerstone of scientific integrity in drug development and clinical research. For the challenging quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate, LC-MS/MS offers the most specific, sensitive, and high-throughput solution for direct measurement, making it the preferred platform for most research and all regulatory applications. GC-MS provides a robust, albeit indirect, method that is excellent for comprehensive fatty acid profiling. HPLC-ELSD serves as a practical alternative for less demanding applications where analyte concentrations are high and the cost or availability of mass spectrometry is a limiting factor. A thorough understanding of the mechanistic principles and performance trade-offs of each technique is essential for generating reliable, reproducible, and defensible bioanalytical data.

References

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• 2. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
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Isomeric Differentiation of Docosapentaenoate Cholesteryl Esters: A Comparative Guide to Analytical Strategies

An In-Depth Technical Guide for Researchers

The precise structural elucidation of lipids is a cornerstone of modern lipidomics, underpinning our understanding of their diverse roles in health and disease. Among the vast lipidome, cholesteryl esters (CEs) of docosapentaenoic acid (DPA, 22:5) present a significant analytical challenge. DPA exists as two primary isomers of immense biological importance: the omega-3 (n-3) isomer, clupanodonic acid, and the omega-6 (n-6) isomer, osbond acid. These isomers, when esterified to cholesterol, are isobaric—they possess the identical mass—rendering them indistinguishable by conventional mass spectrometry alone.

This guide provides a comprehensive comparison of analytical methodologies designed to resolve this ambiguity. We will delve into the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. The distinction is critical, as n-3 and n-6 polyunsaturated fatty acids (PUFAs) often exhibit opposing physiological effects, particularly in inflammatory signaling and cardiovascular health[1][2]. While n-3 PUFAs are generally associated with anti-inflammatory and atheroprotective effects, the role of n-6 PUFAs is more complex and context-dependent[1][3][4]. Therefore, accurately identifying the specific DPA isomer within a cholesteryl ester is paramount for meaningful biological interpretation.

Strategy 1: Chromatographic Resolution of Intact Cholesteryl Esters via LC-MS

The most direct approach is to separate the intact isomeric cholesteryl esters prior to mass spectrometric analysis. This strategy leverages subtle differences in the physical properties of the isomers that arise from the unique positioning of their carbon-carbon double bonds (C=C).

Expertise & Rationale: The Principle of Reversed-Phase Separation

Reversed-phase liquid chromatography (RPLC) separates molecules based on their hydrophobicity. While both n-3 and n-6 DPA CEs have the same elemental composition, the spatial arrangement of the five double bonds affects the overall shape and van der Waals interactions of the acyl chain with the stationary phase (e.g., C18). The n-3 isomer's first double bond is closer to the methyl end of the fatty acid chain compared to the n-6 isomer. This subtle structural difference can lead to a slight variation in retention time, with the n-6 isomer often eluting slightly earlier than the n-3 isomer on certain C18 columns. Coupling this high-resolution separation with a mass spectrometer allows for the individual detection and identification of each isomer. Recent advancements in LC-MS methods have proven effective for profiling cholesteryl esters in biological samples[5][6].

Experimental Workflow: RP-HPLC-MS

Caption: Workflow for LC-MS analysis of intact cholesteryl esters.

Protocol: High-Resolution LC-MS for DPA-CE Isomers

• Lipid Extraction: Extract total lipids from the biological matrix (e.g., 100 µL of plasma) using a methyl-tert-butyl ether (MTBE) based method for optimal recovery of nonpolar lipids like CEs.

• Sample Preparation: Dry the extracted lipids under a stream of nitrogen and reconstitute in 200 µL of Acetonitrile/Isopropanol (50:50, v/v).

• Chromatographic Separation:

  • Instrument: A high-performance liquid chromatography (HPLC) system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Column: A C18 reversed-phase column with a particle size ≤ 1.8 µm (e.g., Agilent ZORBAX Eclipse Plus C18).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: Run a linear gradient from 30% B to 100% B over 20 minutes, hold at 100% B for 5 minutes, and re-equilibrate.

  • Flow Rate: 0.25 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Perform a full scan from m/z 300-1200 to detect the ammonium adduct of DPA-CE ([M+NH₄]⁺ at m/z 694.6).

  • MS/MS Confirmation: Use a targeted MS/MS experiment. Upon collision-induced dissociation (CID), cholesteryl esters characteristically lose the neutral cholesterol moiety, producing a prominent fragment ion of the cholestane positive ion at m/z 369.3[7][8].

Performance Comparison

Parameter	n-6 DPA Cholesteryl Ester	n-3 DPA Cholesteryl Ester
Typical Elution Order	Elutes slightly earlier	Elutes slightly later
Precursor Ion ([M+NH₄]⁺)	m/z 694.6	m/z 694.6
Key MS/MS Fragment	m/z 369.3	m/z 369.3

Trustworthiness: This protocol is self-validating through the use of commercially available n-3 and n-6 DPA standards to confirm retention times. The characteristic MS/MS fragmentation (neutral loss of the fatty acid or the appearance of m/z 369.3) confirms the identity as a cholesteryl ester.

Strategy 2: Derivatization to FAMEs for Gas Chromatographic Separation

This classic and highly reliable strategy involves chemically cleaving the docosapentaenoic acid from the cholesterol backbone and converting it into a more volatile Fatty Acid Methyl Ester (FAME) for analysis by Gas Chromatography (GC).

Expertise & Rationale: The Power of Polarity-Based GC Separation

Cholesteryl esters are not volatile enough for GC analysis. The core of this strategy is a two-step chemical reaction: saponification (hydrolysis of the ester bond) followed by methylation (esterification of the free fatty acid). The resulting DPA FAME isomers can then be baseline separated using a highly polar GC capillary column. Columns with biscyanopropyl stationary phases are specifically designed to resolve cis/trans and positional isomers of polyunsaturated fatty acids with high efficiency[9][10]. The separation is based on the differential interaction of the C=C bonds with the polar stationary phase.

Experimental Workflow: Transesterification and GC-MS

Caption: Workflow for FAME analysis via GC-MS.

Protocol: FAME Preparation and GC-MS Analysis

• Saponification: To the dried lipid extract, add 2 mL of 0.5 M NaOH in methanol. Heat at 100°C for 10 minutes in a sealed tube. This cleaves the ester bond, yielding free cholesterol and sodium docosapentaenoate.

• Methylation: Cool the sample and add 2 mL of Boron Trifluoride (BF₃) in methanol (14% w/v). Heat again at 100°C for 5 minutes. This reaction converts the fatty acid salt to its methyl ester (FAME)[9].

• Extraction: Cool the sample, add 1 mL of water and 2 mL of heptane. Vortex thoroughly and centrifuge. The FAMEs will partition into the upper heptane layer.

• GC-MS Analysis:

  • Instrument: Gas chromatograph coupled to a mass spectrometer.

  • Column: A highly polar biscyanopropyl column (e.g., Restek Rt-2560, 100m).

  • Injector: Split/splitless injector at 225°C.

  • Oven Program: Start at 100°C, hold for 4 minutes, then ramp to 240°C at 3°C/min, and hold for 15 minutes.

  • Carrier Gas: Helium.

  • MS Detection: Use Electron Ionization (EI) at 70 eV. Scan from m/z 50-500. Identify FAMEs based on their characteristic retention times and mass spectra compared to a FAME standard mix.

Performance Comparison

Parameter	n-6 DPA Methyl Ester	n-3 DPA Methyl Ester
Typical Retention Time	Shorter	Longer
Molecular Ion (M⁺)	m/z 344.3	m/z 344.3
Key MS Fragments	Characteristic FAME fragmentation pattern	Characteristic FAME fragmentation pattern

Trustworthiness: This method is validated by running a well-characterized FAME standard mixture (such as a 37-component FAME mix) to create a retention time library. The high reproducibility of GC retention times on these columns provides high confidence in isomer identification[9][10].

Strategy 3: Advanced Mass Spectrometry for Direct Double Bond Localization

For definitive structural confirmation without relying on chromatographic separation, several advanced mass spectrometry techniques can pinpoint the location of C=C bonds within the fatty acyl chain of the intact cholesteryl ester.

Expertise & Rationale: Inducing Site-Specific Fragmentation

Standard collision-induced dissociation (CID) typically does not break C=C bonds or provide fragments that reveal their location. Advanced methods overcome this by using specific chemical reactions or energy sources to induce fragmentation at or adjacent to the double bonds.

• Ozone-Induced Dissociation (OzID): This elegant technique introduces ozone gas into the mass spectrometer's collision cell. Ozone selectively reacts with the C=C bonds of mass-selected ions, creating ozonide intermediates that predictably fragment. The resulting fragment ions' masses directly correspond to the original position of the double bonds, allowing for unambiguous assignment of the fatty acid as n-3 or n-6[11][12][13][14].

• Paternò-Büchi (PB) Reaction: This photochemical reaction involves a [2+2] cycloaddition between a carbonyl compound (like acetone) and a C=C bond, forming an oxetane ring[15]. This derivatization is performed online or offline. When the derivatized lipid is subjected to MS/MS, the strained oxetane ring preferentially fragments, generating diagnostic ions that reveal the original C=C location[16][17][18].

• Ultraviolet Photodissociation (UVPD): This method uses high-energy photons (e.g., from a 193 nm laser) to excite precursor ions. UVPD can induce a wider range of fragmentation pathways than CID, including cleavages adjacent to C=C bonds that are diagnostic for isomer identification[19][20][21][22].

Experimental Workflow: Principle of Ozone-Induced Dissociation (OzID)

Caption: Conceptual workflow for isomer differentiation using OzID.

Performance Comparison: Predicted OzID Fragments

The power of OzID lies in its predictable fragmentation. For a DPA (22:5) fatty acid, ozonolysis at the double bond closest to the methyl (omega) end is most informative.

Isomer	Double Bond Position (from methyl end)	Predicted Diagnostic Fragment (Aldehyde)	Predicted Diagnostic Fragment (Carboxylate)
n-3 DPA	Δ19 (or ω-3)	C₃H₅O (Acrolein)	C₃H₅O₂⁻
n-6 DPA	Δ16 (or ω-6)	C₆H₁₁O	C₆H₁₁O₂⁻

Trustworthiness: These methods are self-validating as the fragmentation patterns are based on fundamental chemical principles. The generation of a predictable pair of fragments for each double bond provides unambiguous structural confirmation.

Comparative Summary and Recommendations

Feature	LC-MS of Intact Esters	GC-MS of FAMEs	Advanced MS/MS (e.g., OzID)
Analyte Form	Intact Cholesteryl Ester	Fatty Acid Methyl Ester	Intact Cholesteryl Ester
Sample Prep	Simple (Extraction)	Moderate (Derivatization)	Simple (Extraction)
Instrumentation	HPLC, High-Res MS	GC-MS	MS with specialized capabilities (OzID, UVPD)
Basis of ID	Chromatographic Retention Time	Chromatographic Retention Time	Diagnostic Fragment Ions
Confidence	High (with standards)	Very High (well-established)	Definitive (direct structural proof)
Throughput	High	Moderate	Moderate to High (shotgun lipidomics possible)
Key Advantage	Analyzes the native molecule	Excellent separation, robust	Unambiguous C=C bond localization
Key Limitation	Potential for co-elution	Indirect, destructive analysis	Requires specialized, expensive instrumentation

Senior Application Scientist's Recommendation

The choice of methodology should be dictated by the specific research question and available resources.

• For high-throughput screening and relative quantification where isomeric standards are available, the LC-MS of intact esters is an excellent choice. It is fast, requires minimal sample preparation, and preserves the original molecular structure.

• For robust, gold-standard quantification and identification in complex matrices , the GC-MS of FAMEs remains a superior method. Its exceptional resolving power for fatty acid isomers is unmatched, though it comes at the cost of being an indirect and more labor-intensive workflow.

• For definitive structural elucidation, discovery of novel isomers, or when chromatographic separation fails , Advanced MS/MS techniques like OzID are indispensable. These methods provide the highest level of structural detail and confidence, directly pinpointing the double bond locations and resolving any ambiguity. They represent the cutting edge of lipid structural analysis.

By understanding the principles, advantages, and limitations of each approach, researchers can confidently select the optimal strategy to differentiate DPA cholesteryl ester isomers and advance our understanding of their critical roles in biology.

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• Ma, X., & Xia, Y. (2020). Next Generation Paternò-Büchi Reagents for Lipid Analysis by Mass Spectrometry.
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• Creative Proteomics. (n.d.). Cholesteryl Ester Analysis Service.
• Delmonte, P., et al. (2021). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns.
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A Senior Application Scientist's Guide to the Validation of Cholesteryl 4,7,10,13,16-docosapentaenoate as a Clinical Biomarker

Introduction: The Emerging Role of Cholesteryl Esters in Disease Diagnostics

In the landscape of clinical diagnostics, the quest for sensitive, specific, and reliable biomarkers is perpetual. Lipids, once viewed merely as structural components and energy reserves, are now recognized as critical signaling molecules and potent biomarkers.[1][2][3] Imbalances in lipid metabolism are intrinsically linked to a spectrum of human diseases, including cardiovascular, metabolic, and neurodegenerative disorders.[1][2][4] Among the vast lipidome, cholesteryl esters (CEs)—the storage form of cholesterol—are gaining significant attention. The specific fatty acid esterified to cholesterol can reveal profound insights into underlying metabolic states and disease pathologies.

This guide focuses on a specific molecule of interest: Cholesteryl 4,7,10,13,16-docosapentaenoate . This CE contains docosapentaenoic acid (DPA), an omega-3 or omega-6 polyunsaturated fatty acid, depending on the specific isomer. The biosynthesis of the n-6 isomer, 4,7,10,13,16-docosapentaenoic acid (Osbond acid), involves a specific metabolic pathway starting from 7,10,13,16-docosatetraenoic acid.[5][6] The presence and concentration of this particular CE in biological fluids may serve as a highly specific indicator of metabolic shifts, making it a promising biomarker candidate.

This document provides a comprehensive comparison of Cholesteryl 4,7,10,13,16-docosapentaenoate with established biomarkers, alongside the rigorous validation protocols necessary to transition it from a research curiosity to a clinically actionable diagnostic tool.

Part 1: The Biomarker Validation Framework: A Fit-for-Purpose Approach

The validation of any biomarker is not a monolithic process but rather a journey that must be tailored to its intended clinical application—a concept known as the "fit-for-purpose" approach.[7][8] For a biomarker like Cholesteryl 4,7,10,13,16-docosapentaenoate, which may be used for risk stratification in cardiometabolic diseases, the validation rigor must be high.[9] The U.S. Food and Drug Administration (FDA) provides guidance that outlines the essential characteristics to be evaluated, emphasizing that the standards for drug bioanalysis, such as the ICH M10 guidance, should be the starting point for biomarker assays.[7][8][10]

A typical biomarker validation workflow involves several key stages, from initial discovery to clinical implementation.

Caption: Biomarker Validation Workflow.

This workflow underscores the necessity of moving from a promising initial finding to a robust, validated assay that can be reliably used in large-scale clinical studies to prove its utility.

Part 2: Comparative Analysis: CE-DPA vs. Standard Lipid Panel

Currently, the standard clinical assessment for cardiovascular disease risk relies on the lipid panel, which measures total cholesterol, LDL-cholesterol (LDL-C), HDL-cholesterol (HDL-C), and triglycerides.[9] While invaluable, these markers provide a broad overview and can sometimes fail to capture the full extent of an individual's risk.[9] A biomarker like Cholesteryl 4,7,10,13,16-docosapentaenoate (henceforth CE-DPA) offers a more granular view of lipid metabolism.

Why is a specific CE potentially better? The fatty acid composition of cholesteryl esters is influenced by diet and the activity of enzymes like Lecithin-Cholesterol Acyltransferase (LCAT) and Cholesteryl Ester Transfer Protein (CETP).[11] Therefore, an elevation or depletion of a specific CE, such as CE-DPA, can reflect nuanced pathological processes that bulk cholesterol measurements might miss. For instance, studies have shown that different omega-3 fatty acids, like EPA and DHA, have differential effects on lipid profiles and cardiovascular risk factors, highlighting the importance of looking at individual molecular species.[12][13][14]

Performance Comparison:

Parameter	Standard Lipid Panel (LDL-C, HDL-C, TG)	Cholesteryl 4,7,10,13,16-docosapentaenoate (CE-DPA)	Rationale & Supporting Evidence
Biological Specificity	Measures broad classes of lipoproteins.	Reflects specific fatty acid metabolism, diet, and enzymatic activity (e.g., CETP).[11]	The fatty acid composition of CEs can serve as a quantitative biomarker of dietary fatty acid intake.[15] Alterations in specific CE species have been noted in various diseases.[16][17]
Potential for Early Detection	Established for long-term risk prediction.	May change in response to acute metabolic dysregulation, potentially offering earlier disease signals.	Lipidomic profiling can identify subtle changes that precede clinically apparent disease.[1][2]
Analytical Technology	Standardized enzymatic colorimetric assays.	Requires advanced techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[16][18]	LC-MS/MS offers high sensitivity and specificity for quantifying individual lipid species, though it is more complex and costly.[18][19]
Clinical Validation Status	Fully validated and universally adopted.	Exploratory/Investigational. Requires extensive validation in prospective clinical trials.	While lipidomics shows promise, individual lipid biomarkers need to undergo rigorous validation as outlined by regulatory bodies like the FDA.[20][21]
Actionability	Well-defined treatment guidelines based on levels (e.g., statin therapy for high LDL-C).	Currently unclear. Interventions would likely target underlying metabolic pathways (e.g., diet, targeted CETP inhibitors).	The failure of some CETP inhibitors, despite positive effects on HDL-C, highlights the complexity of translating biomarker modulation to clinical benefit.[22]

Part 3: Experimental Protocol for Quantification of CE-DPA

The accurate and precise quantification of CE-DPA from biological matrices like human plasma is critical for its validation. The gold-standard methodology is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its superior selectivity and sensitivity.[16][18]

Workflow for CE-DPA Quantification:

Caption: LC-MS/MS Quantification Workflow.

Detailed Step-by-Step Methodology:

1. Materials and Reagents:

• Human plasma (collected in K2-EDTA tubes)

• Internal Standard (IS): d7-Cholesteryl Oleate

• Solvents: Methanol, Isopropanol, Acetonitrile, Chloroform (all LC-MS grade)

• Reagents: Ammonium acetate

2. Sample Preparation (Lipid Extraction):

• Rationale: The goal is to efficiently extract non-polar lipids like CEs from the complex plasma matrix while precipitating proteins. A robust extraction is key to accurate quantification.

• Protocol:

  • To 50 µL of plasma in a glass tube, add 10 µL of the internal standard solution. The IS is a deuterated version of a similar lipid, which behaves almost identically during extraction and ionization but is distinguishable by mass, allowing for correction of sample loss and matrix effects.

  • Add 1.6 mL of a 2:1 (v/v) chloroform:methanol mixture.[17] This is a modification of the classic Folch extraction method.

  • Vortex vigorously for 1 hour at 4°C to ensure thorough mixing and protein precipitation.

  • Add 300 µL of water to induce phase separation.[17]

  • Centrifuge at 1,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase (containing the lipids) using a glass pipette and transfer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 200 µL of the initial mobile phase (e.g., 50:50 acetonitrile:isopropanol).[18][23]

3. LC-MS/MS Analysis:

• Rationale: Reversed-phase chromatography separates lipids based on their hydrophobicity. CEs are highly non-polar and require a strong organic mobile phase. Tandem mass spectrometry provides specificity by monitoring a specific precursor-to-product ion transition for the analyte and internal standard.

• Parameters:

  • UHPLC System: Agilent 1290 Infinity II or equivalent.[18]

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium acetate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium acetate.

  • Gradient: A time-programmed gradient from ~50% B to 100% B to elute the highly hydrophobic CEs.

  • Mass Spectrometer: Agilent 6545 QTOF or equivalent triple quadrupole.[18]

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.

  • MS/MS Transition: For CE-DPA, the precursor ion will be its ammoniated adduct [M+NH4]+. The characteristic product ion is m/z 369.35, which corresponds to the dehydrated cholesterol backbone fragment.[18] This specific transition is monitored for quantification.

4. Data Analysis and Quantification:

• Rationale: A calibration curve is constructed using known concentrations of a CE-DPA standard. The concentration in the unknown sample is determined by comparing its peak area ratio (analyte/IS) to the calibration curve.

• Protocol:

  • Integrate the chromatographic peaks for both CE-DPA and the d7-Cholesteryl Oleate internal standard.

  • Calculate the response ratio (Area of CE-DPA / Area of IS).

  • Plot the response ratio against the concentration for a series of calibrators to generate a linear regression curve.

  • Use the regression equation to calculate the concentration of CE-DPA in the biological samples.

Conclusion and Future Directions

Cholesteryl 4,7,10,13,16-docosapentaenoate represents a new frontier in biomarker discovery, offering a level of molecular detail that traditional lipid panels lack. While the analytical tools and foundational knowledge exist to measure it accurately, its clinical validation is still in its infancy.

The path forward requires a concerted effort:

• Standardization: Establishing standardized, validated LC-MS/MS protocols across different laboratories.

• Large-Scale Clinical Studies: Conducting large, prospective cohort studies to definitively link CE-DPA levels to clinical outcomes and establish cutoff values for risk stratification.

• Mechanistic Studies: Investigating the specific metabolic pathways that lead to fluctuations in CE-DPA to ensure that its modulation can lead to tangible clinical benefits.

By following a rigorous, evidence-based validation framework, the scientific community can determine if Cholesteryl 4,7,10,13,16-docosapentaenoate can be successfully translated from a promising molecule into a powerful tool in the arsenal of precision medicine.

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A Senior Application Scientist's Guide to the Orthogonal Structural Confirmation of Synthetic Cholesteryl 4,7,10,13,16-Docosapentaenoate

Introduction: The Analytical Imperative for Novel Cholesteryl Esters

Cholesteryl esters (CEs) are critical molecules in lipid transport and storage, playing a central role in both normal physiology and pathological conditions like atherosclerosis.[1][2] The synthesis of novel CEs, such as Cholesteryl 4,7,10,13,16-docosapentaenoate (CDP), by joining cholesterol with a specific polyunsaturated fatty acid (PUFA), opens new avenues for research in drug delivery and lipid metabolism. The target molecule, CDP, incorporates all-cis-4,7,10,13,16-docosapentaenoic acid (DPA), an n-6 PUFA also known as Osbond acid.[3] Given the high degree of isomerism possible within the DPA moiety, rigorous and unambiguous structural confirmation of the synthetic product is not merely a procedural step but the foundation upon which all subsequent biological and pharmacological data rests.

This guide provides an in-depth comparison of orthogonal analytical techniques essential for the complete structural validation of synthetic CDP. We will move beyond procedural descriptions to explain the strategic rationale behind employing a multi-technique approach, ensuring the highest level of scientific integrity. This document is intended for researchers, chemists, and drug development professionals who require a robust framework for characterizing complex lipid esters.

Part 1: Synthesis of Cholesteryl 4,7,10,13,16-Docosapentaenoate

The synthesis of CDP involves the formation of an ester bond between the 3β-hydroxyl group of cholesterol and the carboxylic acid group of DPA. While various esterification methods exist, the Steglich esterification is particularly well-suited for this purpose due to its mild, neutral reaction conditions, which prevent isomerization of the sensitive PUFA chain and are compatible with the acid-labile functionalities of the cholesterol backbone.[4][5][6]

Workflow for Steglich Esterification of CDP

Caption: Steglich esterification workflow for CDP synthesis.

Experimental Protocol: Steglich Esterification

• Reactant Preparation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cholesterol (1.0 eq) and all-cis-4,7,10,13,16-docosapentaenoic acid (1.1 eq) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 eq) to the solution. DMAP acts as a nucleophilic catalyst, accelerating the reaction and suppressing side reactions.[5][6]

• Coupling Agent: Cool the mixture in an ice bath (0 °C) and add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2 eq) in DCM dropwise. DCC activates the carboxylic acid, facilitating nucleophilic attack by the cholesterol's hydroxyl group.[4]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, a white precipitate of dicyclohexylurea (DCU), the byproduct of DCC, will have formed.[5] Filter the reaction mixture through a celite pad to remove the DCU.

• Purification: Concentrate the filtrate in vacuo. Redissolve the crude product in a minimal amount of solvent and purify by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the pure cholesteryl ester.

Part 2: Orthogonal Strategy for Structural Confirmation

No single analytical technique can provide a complete structural picture of a complex molecule like CDP. An orthogonal approach, using multiple techniques that measure different physicochemical properties, is essential for unambiguous confirmation. Our strategy relies on the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Caption: Orthogonal strategy for CDP structural confirmation.

Part 3: Comparative Analysis of Confirmation Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Blueprint

NMR is the most powerful tool for determining the precise atomic connectivity of a molecule. For CDP, it provides definitive evidence of the ester linkage and the integrity of both the cholesterol and DPA moieties.

Expertise & Causality:

• ¹H NMR: We expect to see characteristic signals for the cholesterol backbone, such as the olefinic proton at C6 (~5.4 ppm) and the multiplet for the C3 proton (~4.6 ppm), which will be shifted downfield compared to free cholesterol due to the deshielding effect of the adjacent ester oxygen.[7][8] The numerous protons on the DPA chain's double bonds will appear in the ~5.3-5.5 ppm region, while the bis-allylic protons (~2.8 ppm) are highly characteristic of methylene-interrupted PUFAs.[9]

• ¹³C NMR: Confirms the presence of all 49 carbon atoms. The key signal is the ester carbonyl carbon at ~173 ppm. The C3 carbon of the cholesterol moiety is also shifted downfield to ~74 ppm.[10]

• 2D NMR (COSY & HMBC): These experiments are non-negotiable for unambiguous proof. A Heteronuclear Multiple Bond Correlation (HMBC) experiment is critical as it will show a correlation between the C3 proton of the cholesterol backbone and the C1 carbonyl carbon of the DPA chain, providing unequivocal evidence of the ester bond.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of purified CDP in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire ¹H, ¹³C, COSY, and HMBC spectra on a high-field NMR spectrometer (≥500 MHz is recommended for resolving the complex olefinic and aliphatic regions).

• Data Processing: Process the spectra using appropriate software. Reference the spectra to the TMS signal at 0.00 ppm.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

MS provides the exact molecular weight and elemental composition, serving as a primary check of successful synthesis. High-resolution MS (HRMS), such as ESI-TOF, can determine the molecular formula with high accuracy. Tandem MS (MS/MS) is invaluable for confirming the identity of the fatty acid chain.

Expertise & Causality:

• Full Scan MS: Using electrospray ionization in positive mode (ESI+), the protonated molecule [M+H]⁺ or sodium adduct [M+Na]⁺ will be observed. The expected monoisotopic mass for CDP (C₄₉H₇₈O₂) is 702.5996 g/mol .

• Tandem MS (MS/MS): Fragmentation of the parent ion is key. A characteristic fragmentation pattern in ESI(+) MS of cholesteryl esters is the loss of the fatty acid chain, resulting in a prominent cholesterol fragment ion at m/z 369.35.[11] This confirms the presence of the cholesterol backbone. Further fragmentation can help elucidate the double bond positions in the DPA chain, although this can be complex.[12][13]

Experimental Protocol: LC-MS Analysis

• System: Couple a HPLC system to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatography: Use a C18 reversed-phase column with a gradient elution, for example, from 80:20 acetonitrile:isopropanol to 100% isopropanol. This separates the product from any residual starting materials.

• MS Parameters:

  • Ionization Mode: ESI Positive.

  • Scan Range: m/z 100-1000 for full scan.

  • MS/MS: Perform data-dependent acquisition, selecting the precursor ion corresponding to CDP for collision-induced dissociation (CID).

High-Performance Liquid Chromatography (HPLC): The Purity and Isomer Benchmark

HPLC is the workhorse for assessing the purity of the synthetic product. When compared against authentic standards or alternative synthetic batches, it provides a reliable measure of sample integrity.

Expertise & Causality:

• Methodology: A reversed-phase HPLC method using a C18 column is standard for separating nonpolar lipids like CEs.[14][15][16] The elution order is based on hydrophobicity; CDP is highly nonpolar and will have a long retention time.

• Detection: UV detection at a low wavelength (~205-210 nm) is effective for detecting the ester carbonyl and double bonds.[14][16] An Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) can also be used for more uniform response regardless of chromophores.

• Purity Assessment: The peak area of the main CDP signal relative to the total area of all detected peaks gives a quantitative measure of purity. A purity level of >98% is typically desired for biological studies.

• Isomer Comparison: While standard C18 columns may not separate all geometric or positional isomers of the PUFA chain, specialized columns (e.g., silver-ion HPLC) can be employed for more detailed isomer analysis if required.[17] The presence of trans isomers, which can form during harsh synthesis or purification steps, can sometimes be detected as separate peaks or shoulders on the main peak.[18][19]

Experimental Protocol: Reversed-Phase HPLC

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and isopropanol (e.g., 50:50 v/v).[14][16]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 208 nm.

• Quantification: Integrate the peak area to determine purity.

Part 4: Data Summary and Comparison

The table below summarizes the role and performance of each technique in the structural confirmation of CDP. This comparative approach highlights why all three are necessary for a complete and trustworthy characterization.

Analytical Technique	Primary Information Provided	Strengths	Limitations	Alternative Considerations
NMR Spectroscopy	Molecular structure, atom-to-atom connectivity, ester bond proof.	Unambiguous structural determination; Detects cis/trans geometry.	Relatively low sensitivity; Requires pure sample (~5-10 mg).	2D experiments (COSY, HMBC) are essential for full proof.
Mass Spectrometry	Molecular weight, elemental formula, fragmentation patterns.	High sensitivity (pg-ng level); Confirms cholesterol & FA moieties.	Does not inherently prove connectivity; Isomer differentiation is complex.	High-Resolution MS is critical for accurate mass determination.
HPLC	Purity, retention time, comparison to standards.	Excellent for purity assessment (>99%); High reproducibility.	Co-elution of isomers is possible; Requires a chromophore for UV detection.	ELSD or CAD offers more universal detection. Silver-ion HPLC for isomer separation.

Conclusion

The structural confirmation of a synthetic polyunsaturated cholesteryl ester like CDP is a multifaceted challenge that demands a rigorous, multi-pronged analytical strategy. Relying on a single technique provides an incomplete and potentially misleading picture. By strategically combining the detailed connectivity map from NMR spectroscopy , the precise mass and fragmentation data from Mass Spectrometry , and the quantitative purity assessment from HPLC , we build a self-validating system. This orthogonal approach ensures that the synthesized molecule is not only of the correct mass and purity but also possesses the exact atomic arrangement intended, providing the authoritative grounding necessary for its use in advanced research and development.

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• Shimada, Y., Sugihara, A., & Tominaga, Y. (1999). Enzymatic Synthesis of Steryl Esters of Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 76(6), 713-716. Retrieved from [Link]

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• Fournier, V., Destaillats, F., & Lambelet, P. (2007). Analysis of eicosapentaenoic and docosahexaenoic acid geometrical isomers formed during fish oil deodorization. Journal of Chromatography A, 1154(1-2), 353-359. Retrieved from [Link]

• Grokipedia. (n.d.). Steglich esterification. Retrieved from [Link]

• Qiu, X., Mistry, A., & Amaro, R. E. (2009). Structural Features of Cholesteryl Ester Transfer Protein: A Molecular Dynamics Simulation Study. PLoS Computational Biology, 5(8), e1000499. Retrieved from [Link]

• Jagannathan, N. R., Singh, M., & Govindaraju, V. (2008). NMR spectroscopic identification of cholesterol esters, plasmalogen and phenolic glycolipids as fingerprint markers of human intracranial tuberculomas. NMR in Biomedicine, 21(3), 272-288. Retrieved from [Link]

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Inter-laboratory comparison of Cholesteryl 4,7,10,13,16-docosapentaenoate measurements

An Inter-Laboratory Guide to the Measurement of Cholesteryl 4,7,10,13,16-docosapentaenoate: Towards Standardization and Comparability

Introduction: The Analytical Challenge of a Key Polyunsaturated Cholesteryl Ester

Cholesteryl 4,7,10,13,16-docosapentaenoate, the ester of cholesterol and the n-6 polyunsaturated fatty acid (PUFA) docosapentaenoic acid (DPA, 22:5n-6), is a lipid molecule of increasing interest in metabolic research. DPA is formed through the elongation and desaturation of arachidonic acid and is implicated in various physiological and pathophysiological processes.[1] Given its role, the accurate and precise quantification of its cholesteryl ester form is paramount for understanding lipid metabolism, diagnosing diseases, and developing novel therapeutics.

However, the quantification of specific cholesteryl esters, particularly those containing PUFAs, presents significant analytical challenges that can lead to variability between laboratories.[2] These challenges stem from the analyte's susceptibility to oxidation, potential for in-source fragmentation during mass spectrometry, and the complexity of biological matrices.[2][3] Without standardized methods and reference materials, comparing data across different studies becomes unreliable, hindering scientific progress.[4][5]

This guide provides a framework for establishing an inter-laboratory comparison for Cholesteryl 4,7,10,13,16-docosapentaenoate measurements. It compares common analytical methodologies, offers a detailed protocol for a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, and outlines the principles for designing and executing a successful comparison study. The goal is to empower researchers, scientists, and drug development professionals to generate more consistent, reliable, and comparable data.

Comparing Analytical Methodologies for Cholesteryl Ester Quantification

The choice of analytical technique is the most critical factor influencing the accuracy and reliability of cholesteryl ester measurements. Three primary methods are prevalent: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and enzymatic assays.

Causality Behind Method Selection: For a specific, polyunsaturated cholesteryl ester like Cholesteryl DPA, LC-MS/MS is the superior choice. The fatty acid component, all-cis-4,7,10,13,16-docosapentaenoic acid, is a very long-chain PUFA. GC-based methods typically require hydrolysis of the ester bond followed by derivatization of the fatty acid to a fatty acid methyl ester (FAME).[6] This multi-step process introduces potential for sample loss and incomplete derivatization. More importantly, the high temperatures of the GC inlet can cause degradation and isomerization of PUFAs, compromising analytical accuracy. Enzymatic assays, while simple, often measure total cholesteryl esters or total cholesterol after hydrolysis and lack the specificity to quantify a single molecular species.[7][8] LC-MS/MS allows for the direct analysis of the intact cholesteryl ester, providing unparalleled specificity and sensitivity while avoiding harsh chemical modifications and high temperatures.[9][10]

Parameter	LC-MS/MS (Recommended)	GC-MS	Enzymatic Assays
Specificity	Very High (Quantifies intact molecular species)	High (Quantifies fatty acid profile after hydrolysis)	Low (Measures total cholesterol or total esters)
Sensitivity	Very High	High	Moderate to High
Sample Prep	Simple lipid extraction (e.g., MTBE)	Complex (Hydrolysis, extraction, derivatization)[6]	Simple (Often requires cell lysis or dilution)[7]
Throughput	High (Run times of a few minutes per sample)[9]	Low to Moderate	Very High
Key Advantage	Direct measurement of the intact molecule, preserving structural integrity.	Provides comprehensive fatty acid profile of all lipids.	Simple, fast, and cost-effective for screening.
Key Limitation	Susceptible to matrix effects and in-source fragmentation; requires species-specific standards.[2][11]	Potential for thermal degradation of PUFAs; indirect measurement.	Lacks specificity for individual cholesteryl ester species.[12]

Designing a Robust Inter-Laboratory Comparison Study

The primary objective of an inter-laboratory comparison is to assess the performance of different laboratories and methods, identify sources of error, and ultimately improve the comparability of data. This process is foundational to global standardization efforts, such as those led by the Centers for Disease Control and Prevention (CDC) for other lipid biomarkers.[13][14][15]

Caption: Workflow for an inter-laboratory comparison study.

Key Components of the Study:

• Reference Materials: The cornerstone of any standardization program is the use of commutable reference materials that mimic authentic patient samples.[4] For this study, a set of human serum or plasma pools should be prepared. One pool can serve as the basal, endogenous level, while other pools are spiked with a certified analytical standard of Cholesteryl 4,7,10,13,16-docosapentaenoate to cover a clinically relevant concentration range. The homogeneity and stability of these materials must be rigorously validated by the coordinating laboratory before distribution.

• Protocol Standardization: While one goal might be to compare existing in-house methods, providing a standardized, detailed protocol (like the one below) is crucial for assessing baseline proficiency and minimizing procedural variability.

• Data Reporting and Analysis: A standardized reporting template should be provided. The coordinating lab will analyze the submitted data for accuracy (bias from the target value) and precision (coefficient of variation, CV). Statistical tools like Z-scores can be used to provide participants with a clear, objective assessment of their performance relative to the group.

Recommended Protocol: Quantification of Cholesteryl 4,7,10,13,16-docosapentaenoate by LC-MS/MS

This protocol is designed to be a self-validating system, incorporating internal standards and quality controls to ensure data integrity. It is based on established principles of quantitative mass spectrometry for cholesteryl esters.[9][10]

Materials and Reagents

• Analytical Standards:

  • Cholesteryl 4,7,10,13,16-docosapentaenoate (≥98% purity)

  • Internal Standard (IS): Cholesteryl Heptadecanoate (CE 17:0) or deuterated Cholesteryl DPA (e.g., D7-Cholesteryl DPA). The use of a stable isotope-labeled internal standard is highly recommended for correcting matrix effects and extraction variability.[10]

• Solvents (LC-MS Grade): Methanol, Isopropanol (IPA), Acetonitrile (ACN), Methyl-tert-butyl ether (MTBE).

• Reagents: Ammonium formate, Formic acid.

• Quality Control (QC) Samples: Pooled human plasma/serum.

Experimental Workflow Diagram

Caption: Detailed experimental workflow for LC-MS/MS analysis.

Step-by-Step Methodology

• Standard and QC Preparation:

  • Prepare a stock solution of Cholesteryl DPA and the internal standard in ethanol.

  • Create a series of calibration standards (e.g., 0.1 to 100 µg/mL) by spiking the standards into a surrogate matrix (e.g., stripped serum or PBS with 4% BSA).

  • Prepare three levels of QC samples (Low, Medium, High) by spiking known amounts of the analyte into pooled plasma.

• Sample Extraction (MTBE Method):

  • To 20 µL of sample (calibrator, QC, or unknown) in a 1.5 mL microfuge tube, add 20 µL of the internal standard working solution. Vortex briefly.

  • Add 200 µL of Methanol. Vortex for 10 seconds to precipitate proteins.

  • Add 750 µL of MTBE. Vortex vigorously for 1 minute.

  • Add 150 µL of water to induce phase separation. Vortex for 20 seconds.

  • Centrifuge at 14,000 x g for 5 minutes.

  • Carefully transfer the upper organic layer (~700 µL) to a new tube.

  • Dry the organic extract under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried lipid film in 100 µL of Acetonitrile/Isopropanol (70:30 v/v). Vortex and transfer to an autosampler vial.

• LC-MS/MS Conditions:

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 60:40 ACN:H₂O with 10 mM ammonium formate.

  • Mobile Phase B: 90:10 IPA:ACN with 10 mM ammonium formate.

  • Gradient: Start at 30% B, ramp to 100% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source. APCI is often preferred for cholesteryl esters due to robust ionization.[16]

  • Ionization Mode: Positive.

  • MRM Transitions: Cholesteryl esters typically form an ammonium adduct [M+NH₄]⁺ or a protonated molecule [M+H]⁺ and lose the fatty acid upon collision-induced dissociation, resulting in a characteristic cholesterol fragment at m/z 369.3.[9]

    • Analyte: Precursor > 369.3

    • Internal Standard: Precursor > 369.3 (Note: Precursor m/z values must be determined based on the exact mass of the analyte and IS and their adducts).

Data Analysis and Acceptance Criteria

• Quantification: Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration of the calibrators. Use a linear regression with 1/x² weighting.

• Acceptance Criteria:

  • Calibration curve should have an R² > 0.99.

  • The calculated concentrations of at least two-thirds of the QC samples must be within ±15% of their nominal value (±20% for the lowest QC).

  • The precision (CV) of replicate QC measurements should be <15%.

Interpreting Inter-Laboratory Comparison Data

After all participating laboratories have submitted their results for the blind samples, the coordinating laboratory will perform a statistical analysis. The results should be presented clearly to allow for easy interpretation.

Lab ID	Method	Sample 1 Target (µg/mL)	Sample 1 Measured (µg/mL)	Bias (%)	Sample 2 Target (µg/mL)	Sample 2 Measured (µg/mL)	Bias (%)	Intra-Assay CV (%)
Lab 1	LC-MS/MS	5.0	5.2	+4.0%	50.0	48.5	-3.0%	3.5%
Lab 2	LC-MS/MS	5.0	4.9	-2.0%	50.0	51.0	+2.0%	4.1%
Lab 3	GC-MS	5.0	6.1	+22.0%	50.0	59.8	+19.6%	8.2%
Lab 4	LC-MS/MS	5.0	5.4	+8.0%	50.0	53.1	+6.2%	5.5%
Lab 5	Enzymatic	5.0	N/A	N/A	50.0	N/A	N/A	N/A
(Note: This is illustrative data. Enzymatic methods would likely report a total ester value, not a specific one.)

Interpretation:

• Bias: Indicates the systematic error of a laboratory's measurements. A consistent positive or negative bias may point to issues with calibration standard preparation or instrument calibration.

• Precision (CV): Reflects the random error and reproducibility of the measurements. High CVs can indicate inconsistent sample preparation or instrument instability.

• Outliers: Labs with significant bias or poor precision (e.g., Lab 3 in the table) should be investigated. The discrepancy could be due to the analytical method (GC-MS vs. LC-MS/MS), procedural deviations, or calculation errors.

Conclusion and Path Forward

Achieving high-quality, comparable data for Cholesteryl 4,7,10,13,16-docosapentaenoate across different research and development settings is an attainable goal. It requires a commitment to using specific and robust analytical methods, such as LC-MS/MS, and participating in inter-laboratory comparison studies. These studies are not merely proficiency tests but collaborative efforts to identify and overcome common analytical hurdles, fostering a culture of continuous improvement. By adopting standardized protocols, utilizing appropriate reference materials, and transparently evaluating performance, the scientific community can build a solid foundation of trust in the measurement of this important lipid biomarker, accelerating progress in both basic science and clinical application.

References

• Nakane, H. (2022). Global Standardization of Lipid/Lipoprotein Testing. Journal of Atherosclerosis and Thrombosis. Available at: [Link]

• Miller, W. G., & Myers, G. L. (2019). Standardization of Measurements for Cholesterol, Triglycerides, and Major Lipoproteins. Clinical Chemistry. Available at: [Link]

• Myers, G. L., et al. (1989). The Centers for Disease Control-National Heart, Lung, and Blood Institute Lipid Standardization Program. An Approach to Accurate and Precise Lipid Measurements. Clinical Laboratory Medicine. Available at: [Link]

• Today's Clinical Lab. (2021). Spotlight on Standardization Programs for Blood Cholesterol Testing. Today's Clinical Lab. Available at: [Link]

• Vesper, H. W., & Botelho, J. C. (2016). Cardiovascular disease lipids and lipoproteins biomarker standardization. Clinica Chimica Acta. Available at: [Link]

• Al-Hilal, A. A., et al. (2021). Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS. Metabolites. Available at: [Link]

• Liebisch, G., et al. (2018). Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Analytical Chemistry. Available at: [Link]

• Li, M., et al. (2022). A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry. Frontiers in Nutrition. Available at: [Link]

• Kang, J. X., & Wang, J. (2005). A simplified method for analysis of polyunsaturated fatty acids. BMC Biochemistry. Available at: [Link]

• Harvatine, K. J., & Bauman, D. E. (2015). Challenges in enriching milk fat with polyunsaturated fatty acids. Journal of Animal Science and Biotechnology. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Safely Handling Cholesteryl 4,7,10,13,16-docosapentaenoate

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and precision. Cholesteryl 4,7,10,13,16-docosapentaenoate, a cholesteryl ester of a vital omega-6 polyunsaturated fatty acid, is one such compound. While specific toxicological data for this molecule is not extensively documented, its chemical nature as a fatty acid ester allows us to establish a robust safety protocol based on established principles for handling this class of compounds.

This guide provides a direct, experience-driven framework for the safe handling, use, and disposal of Cholesteryl 4,7,10,13,16-docosapentaenoate, ensuring both the integrity of your research and the protection of laboratory personnel.

Hazard Assessment: A Proactive Stance

Given the limited specific hazard data, we adopt the principle of treating all new chemical compounds with a baseline level of caution. For cholesteryl esters and long-chain fatty acid esters, the primary physical hazards are not typically systemic toxicity but rather mechanical irritation and the risks associated with fine particulates.

• Inhalation: Fine powders can be irritating to the respiratory tract.[1]

• Eye Contact: Particulates or solutions can cause mechanical irritation. Direct contact may lead to transient discomfort, characterized by tearing or redness.[2]

• Skin Contact: While generally not considered a skin irritant, prolonged or repeated exposure to any chemical should be avoided.[2][3]

• Ingestion: Ingestion of any laboratory chemical is to be strictly avoided through proper hygiene and handling practices.[1]

Therefore, our safety strategy is designed to create effective barriers against these potential routes of exposure.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe chemical handling. It is not merely a checklist but a dynamic process that adapts to the specific procedure being performed. The following table outlines the recommended PPE for handling Cholesteryl 4,7,10,13,16-docosapentaenoate.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Safety glasses with side-shields or chemical safety goggles.[1]	Nitrile gloves.[1][4]	Standard laboratory coat.	Recommended: Use in a chemical fume hood. If not feasible, an N95 dust mask is advised to prevent inhalation of fine particulates.[1]
Preparing Solutions	Chemical safety goggles. A face shield is recommended if splashing is possible.[4]	Nitrile gloves. Consider double-gloving for added protection.[4]	Laboratory coat. A chemical-resistant apron provides an additional barrier.[1][4]	Work in a well-ventilated area or chemical fume hood. Not typically required if splashes and aerosols are controlled.[4][5]
Transferring/Using Solutions	Safety glasses with side-shields.	Nitrile gloves.[1][4]	Laboratory coat.	Not required under normal conditions with good ventilation.

The Rationale Behind Our Choices:

• Eye Protection: The use of EN 166 (EU) or OSHA 29 CFR 1910.133 compliant eyewear is non-negotiable.[1] Safety glasses with side shields are the minimum requirement for handling solutions, while goggles provide a necessary seal against airborne powder during weighing operations.

• Hand Protection: Nitrile gloves offer excellent protection against a wide range of chemicals and are the standard for this application.[1][4] It is crucial to remember that gloves are not impervious. Always inspect them before use and wash your hands thoroughly with soap and water after removing them, even if no contamination is suspected.[1]

• Respiratory Protection: The primary respiratory hazard is the inhalation of airborne powder. The most effective control is an engineering control: using a chemical fume hood or a ventilated balance enclosure.[1][5] An N95 respirator should be used as a secondary precaution if engineering controls are insufficient to prevent dust generation.[1]

Operational and Disposal Plan

A systematic workflow minimizes risk. The following procedural steps are designed to be a self-validating system for safety.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure your work area is clean and uncluttered. Confirm that a safety shower and eyewash station are readily accessible and unobstructed.[1] Assemble all necessary PPE as detailed in the table above.

• Weighing (Solid Form): Conduct all weighing operations within a chemical fume hood or a ventilated enclosure to contain any dust.[1] Use smooth, deliberate motions to avoid creating airborne particulates.

• Dissolution: When dissolving the compound, add the solid to the solvent slowly. If the process requires heating or agitation, ensure the vessel is appropriately covered to prevent splashes or aerosol generation.

• Post-Handling: After completing your work, decontaminate the work area. Wash your hands thoroughly.[5][6] Contaminated disposable PPE, such as gloves, should be removed and disposed of immediately in the designated chemical waste stream.[4]

Accidental Release and Spill Protocol

• Minor Spills (Solid): Gently sweep up the material, avoiding the creation of dust, and place it into a suitable, labeled container for disposal.[7]

• Minor Spills (Liquid): Absorb the spill with a non-combustible material like sand or earth.[8][9] Collect the absorbent material and place it in a sealed, labeled container for disposal.

• Major Spills: Evacuate the area and prevent entry. Ensure the area is well-ventilated. Remove all sources of ignition.[8][10] Contact your institution's environmental health and safety (EHS) department for guidance on cleanup.

Disposal Plan

Chemical waste disposal must comply with all local, state, and federal regulations.

• Waste Segregation: Do not mix this waste with general refuse. Maintain separate, clearly labeled, and sealed waste containers for solid waste (contaminated gloves, weigh boats) and liquid waste (unused solutions, solvent washes).[11]

• Professional Disposal: All chemical waste must be disposed of through a licensed professional waste disposal service.[1] Never pour chemical waste down the drain.[1]

Emergency First Aid Procedures

In the event of an exposure, immediate action is critical.

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[1][5]

• Skin Contact: Flush the affected area with plenty of soap and water. Remove contaminated clothing. If irritation occurs or persists, seek medical attention.[1]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][5]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Visualized Workflow: PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow based on the physical form and procedure.

References

• Safeguarding Your Research: A Guide to Handling Cholesteryl Acetate. Benchchem.
• Fatty Acid Ethyl Esters - Hazards Identification. SMS Rail Lines.
• Safety Data Sheet - Cholesteryl stearate. Biosynth.
• Cholesteryl Stearate - Safety Data Sheet. Cayman Chemical.
• Cholesteryl acetate-SDS-MedChemExpress. MedChemExpress.
• Personal protective equipment for handling Acid-PEG12-NHS ester. Benchchem.
• Safety Data Sheet: Fatty acid methyl ester mixture. Carl ROTH.
• Safety Data Sheet. REG Marketing & Logistics Group, LLC.
• SAFETY DATA SHEET - Cholesteryl stearate. Fisher Scientific.
• Material Safety Data Sheet cis-4,7,10,13,16,19-Docosahexaenoic acid ethyl ester. Santa Cruz Biotechnology, Inc.
• How to dispose off lipids waste?. ResearchGate.
• Safety Data Sheet. TargetMol.

Sources

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. biosynth.com [biosynth.com]
• 7. fishersci.com [fishersci.com]
• 8. smsrail.com [smsrail.com]
• 9. regi.com [regi.com]
• 10. targetmol.com [targetmol.com]
• 11. researchgate.net [researchgate.net]